Technical Documentation Center

5-Bromo-1H-1,2,3-triazole-4-d Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-1H-1,2,3-triazole-4-d

Core Science & Biosynthesis

Foundational

Thermal and Chemical Stability of 5-Bromo-1H-1,2,3-triazole-4-d: A Comprehensive Technical Guide

Executive Summary In the landscape of modern medicinal chemistry and isotopic labeling, 5-Bromo-1H-1,2,3-triazole-4-d represents a highly specialized, multifunctional building block. By combining the robust aromaticity o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry and isotopic labeling, 5-Bromo-1H-1,2,3-triazole-4-d represents a highly specialized, multifunctional building block. By combining the robust aromaticity of a 1,2,3-triazole core with a reactive halogen (bromine) and a heavy isotope (deuterium), this compound serves as an invaluable bioisostere and mechanistic probe[1].

As a Senior Application Scientist, I approach the characterization of this molecule not merely as a routine analytical task, but as a multi-variable thermodynamic system. The interplay between the electron-withdrawing bromine, the kinetic stability of the deuterium label, and the intrinsic tautomerism of the triazole ring dictates its behavior. This whitepaper provides an in-depth, causality-driven analysis of its thermal and chemical stability, supported by self-validating experimental protocols.

Structural & Thermodynamic Fundamentals

Tautomerism and pKa Modulation

Monocyclic 1,2,3-triazoles exist in a dynamic equilibrium between 1H and 2H tautomeric forms[2]. However, the substitution pattern fundamentally alters this equilibrium and the molecule's acid-base profile. Unsubstituted 1H-1,2,3-triazole is a weak acid with a pKa of approximately 9.4[2]. The introduction of the strongly electron-withdrawing bromine atom at the 5-position significantly increases the acidity of the N-H proton (for context, 4,5-dibromo-1H-1,2,3-triazole exhibits a pKa of 5.37)[2]. Consequently, 5-Bromo-1H-1,2,3-triazole-4-d is highly ionizable, which directly impacts its stability in aqueous media and its binding affinity in CNS drug discovery applications[3].

The Kinetic Isotope Effect (KIE)

The deuterium atom at the 4-position is not merely a passive tag; it actively fortifies the molecule. Due to the higher mass of deuterium relative to protium, the C-D bond possesses a lower zero-point vibrational energy. This results in a primary Kinetic Isotope Effect (KIE), meaning significantly more activation energy is required to cleave the C-D bond compared to a C-H bond[4]. This thermodynamic barrier protects the 4-position from premature metabolic oxidation or chemical exchange during complex synthetic sequences.

Thermal Stability Profile

Thermolysis and Nitrogen Extrusion

1,2,3-triazoles are remarkably stable under standard conditions, resisting thermal degradation far better than many other nitrogen-rich heterocycles[2]. However, under extreme thermal stress, the molecule undergoes a well-documented thermolysis pathway.

Theoretical and experimental thermokinetic analyses reveal that the thermal decomposition of 1,2,3-triazoles is dominated by ring opening followed by the irreversible elimination of molecular nitrogen (N₂), a process with an activation energy barrier typically between 189 and 222 kJ/mol[5]. For 5-Bromo-1H-1,2,3-triazole-4-d, flash vacuum pyrolysis at elevated temperatures (>400–500 °C) forces this N₂ extrusion, leaving behind a transient, highly reactive deuterated bromo-aziridine or diradical intermediate[1].

ThermalDecomp A 5-Bromo-1H-1,2,3-triazole-4-d (Intact Core) B Thermal Excitation (>400°C) A->B C Ring Opening & N2 Cleavage B->C Activation Energy ~200 kJ/mol D Deuterated Bromo-Aziridine (Transient) C->D E Nitrogen Gas (N2) Extrusion C->E

Caption: Thermal decomposition pathway of 5-Bromo-1H-1,2,3-triazole-4-d via N2 extrusion.

Chemical Stability & Reactivity Matrix

The chemical stability of this compound must be evaluated across three distinct vectors: the triazole core, the C-Br bond, and the C-D bond. The core is not normally cleaved by hydrolysis or standard oxidation[2]. However, the substituents dictate specific vulnerabilities.

Quantitative Data: Chemical Stability Matrix
ParameterConditionStability / ReactivityMechanistic Causality
C-D Isotopic Label pH 2.0 - 7.4 (Aqueous)Highly StableHigh activation energy for C-D cleavage driven by the Kinetic Isotope Effect[4].
C-D Isotopic Label pH > 10.0 (Aqueous)Moderate (Exchange Risk)Base-catalyzed deprotonation due to the enhanced acidity of the brominated triazole ring.
C-Br Bond Ambient Storage / Mild AcidHighly StableAromatic stabilization of the halogenated heterocycle prevents spontaneous dissociation.
C-Br Bond Sodium Sulfite (100 °C)Unstable (Debromination)Forcing reductive conditions drive the quantitative reductive cleavage of the C-Br bond[2].
Triazole Core Oxidizing AgentsHighly StableAromaticity (6π electron system) prevents ring cleavage under standard oxidative conditions[2].

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, stability testing must utilize self-validating protocols. The following methodologies are designed to decouple thermal degradation from isotopic exchange, ensuring that every data point is mechanistically sound.

Protocol 1: TGA-DSC Thermal Profiling

Objective: Determine the absolute thermal decomposition onset (Td) without interference from oxidative degradation. Causality: Utilizing an inert atmosphere ensures that the observed mass loss is strictly due to the intrinsic N₂ extrusion mechanism of the triazole core, rather than combustion[6].

  • Sample Preparation: Accurately weigh 2.0–5.0 mg of 5-Bromo-1H-1,2,3-triazole-4-d into a pre-tared alumina crucible.

  • Atmospheric Control: Purge the TGA-DSC furnace with high-purity Nitrogen (N₂) gas at a constant flow rate of 50 mL/min for 15 minutes prior to the run.

  • Thermal Ramping: Apply a linear heating rate of 10 °C/min from 25 °C to 600 °C. Rationale: A 10 °C/min rate ensures thermal equilibrium within the crucible, preventing thermal lag that could artificially inflate the Td.

  • Data Validation: Cross-reference the endothermic melting peak (via DSC) with the sharp exothermic mass loss (via TGA). The mass loss percentage should perfectly correlate with the theoretical molecular weight of N₂ (28.01 g/mol )[6].

Protocol 2: NMR-Based Deuterium Exchange Kinetics

Objective: Quantify the chemical stability of the C-D bond across varying pH environments. Causality: By monitoring the 4-position via Nuclear Magnetic Resonance (NMR), the exchange of Deuterium (D) for Protium (H) from the solvent will result in the emergence of a new ¹H singlet, allowing for direct kinetic quantification.

  • Buffer Preparation: Prepare 0.1 M phosphate buffers in H₂O at pH 4.0, 7.4, and 10.0.

  • Incubation: Dissolve the compound in the respective buffers using 10% DMSO-d₆ as a co-solvent. Rationale: DMSO-d₆ ensures complete dissolution of the hydrophobic brominated triazole while providing an internal lock signal for the NMR spectrometer.

  • Time-Course Sampling: Incubate the solutions at 37 °C. Extract 0.5 mL aliquots at t = 0, 1, 4, 12, and 24 hours.

  • Spectroscopic Analysis: Quench the reaction aliquots by rapid freezing, then acquire ¹H NMR spectra. Integrate the emerging singlet at the triazole 4-position against a stable internal standard to calculate the isotopic half-life.

Workflow N1 1. Sample Preparation Dissolve in pH-adjusted H2O/DMSO-d6 N2 2. Controlled Incubation Thermostated at 37°C N1->N2 N3 3. Time-Course Sampling Extract aliquots at specific intervals N2->N3 N4 4. 1H/2H NMR Spectroscopy Monitor 4-position signal emergence N3->N4 N5 5. Kinetic Modeling Calculate Isotopic Half-Life N4->N5

Caption: Self-validating experimental workflow for NMR-based deuterium exchange kinetics.

Conclusion

5-Bromo-1H-1,2,3-triazole-4-d is a structurally resilient, thermodynamically fascinating molecule. Its 1,2,3-triazole core provides exceptional resistance to hydrolysis and oxidation, while the deuterium label imparts kinetic stability against metabolic degradation. However, researchers must account for its lowered pKa and potential for N₂ extrusion at extreme temperatures. By employing the self-validating TGA and NMR protocols outlined above, scientists can confidently leverage this compound in advanced drug discovery and synthetic applications.

References

  • [1] 1,2,3-Triazole - Properties and Synthesis. Wikipedia.[Link]

  • [6] Study of thermal decomposition mechanisms and absorption cross section of nitro-rich phenyl- and bis-series 1,2,3-triazoles. Optica.[Link]

  • [4] Gold compact disc appended Tröger's base scaffolds as MALDI-TOF biodetection probes. University of East Anglia (UEA).[Link]

  • [5] Thermochemistry, Tautomerism, and Thermal Stability of 5,7-Dinitrobenzotriazoles. National Institutes of Health (NIH) / PMC.[Link]

  • [3] Discovery of a Brain-Penetrant ATP-Competitive Inhibitor of the Mechanistic Target of Rapamycin (mTOR) for CNS Disorders. ACS Journal of Medicinal Chemistry.[Link]

  • [2] Product Class 13: 1,2,3-Triazoles. Thieme E-Books & E-Journals.[Link]

Sources

Exploratory

Unlocking Heterocyclic Complexity: The Cross-Coupling Reactivity of 5-Bromo-1H-1,2,3-triazole-4-d

As a Senior Application Scientist in synthetic methodology, I frequently encounter challenges in the late-stage functionalization of electron-deficient heterocycles. While the Copper-Catalyzed Azide-Alkyne Cycloaddition...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in synthetic methodology, I frequently encounter challenges in the late-stage functionalization of electron-deficient heterocycles. While the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for synthesizing 1,4-disubstituted triazoles, accessing fully functionalized 1,4,5-trisubstituted variants—or specifically modifying the C5 position—requires a different strategic paradigm.

The molecule 5-bromo-1H-1,2,3-triazole-4-d represents a highly specialized and powerful building block for such endeavors. It features a reactive C5-bromine bond primed for transition-metal-catalyzed cross-coupling, an acidic N1-proton capable of tautomerization, and a strategically placed deuterium atom at the C4 position. This guide dissects the causality behind its reactivity, the necessity of N-protection, and provides field-proven, self-validating protocols for its functionalization.

Mechanistic Causality: The Role of C4-Deuteration and N-Protection

To harness the reactivity of 5-bromo-1H-1,2,3-triazole-4-d, one must first neutralize its inherent structural liabilities while exploiting its isotopic advantages.

The N-H Tautomerism and Catalyst Poisoning

The free 1H-triazole exists in a dynamic tautomeric equilibrium (1H 2H 3H). In palladium-catalyzed cross-coupling, the unshielded nitrogen lone pairs and the acidic N-H proton can coordinate directly to the Pd(0) or Pd(II) species. This forms stable, inactive palladium-triazolide complexes, effectively poisoning the catalyst and halting the catalytic cycle 1[1]. Therefore, N-protection (e.g., via SEM, benzyl, or alkyl groups) is a non-negotiable prerequisite prior to any cross-coupling attempt 2[2].

The C4-Deuterium Kinetic Isotope Effect (KIE)

In standard 5-bromo-1H-1,2,3-triazoles, the C4-H bond is relatively acidic. Under the basic conditions required for palladium catalysis, competing C-H activation pathways can occur, leading to undesired homocoupling or off-target arylation. By replacing the C4 proton with deuterium (C4-D), the molecule leverages the primary kinetic isotope effect. Because the C-D bond has a lower zero-point energy and is significantly stronger than the C-H bond, off-target C-D activation is kinetically suppressed. This forces the palladium catalyst to exclusively undergo oxidative addition at the C5-Br bond.

ReactivityLogic Start 5-Bromo-1H-1,2,3-triazole-4-d Cond1 Free N-H Present? Start->Cond1 Poison Pd Coordination & Catalyst Poisoning Cond1->Poison Yes Protect N-Protection (SEM/Bn) Cond1->Protect No (Protected) Cond2 Pd(0) Cross-Coupling Protect->Cond2 PathA C4-D Bond Cond2->PathA PathB C5-Br Bond Cond2->PathB Block C-D Activation Blocked (Kinetic Isotope Effect) PathA->Block OxAdd Exclusive Oxidative Addition at C5 PathB->OxAdd

Logical workflow demonstrating how N-protection and C4-deuteration direct exclusive C5 cross-coupling.

The Palladium-Catalyzed Cross-Coupling Landscape

Once the triazole nitrogen is protected, the electron-deficient nature of the ring actually becomes an asset, accelerating the initial oxidative addition of Pd(0) into the C-Br bond 3[3]. The reactivity profile allows for diverse bond constructions, summarized in the quantitative data below.

Quantitative Data Summary
Reaction TypeCoupling PartnerOptimal Catalyst SystemTemp (°C)Typical Yield Range
Suzuki-Miyaura Aryl Boronic AcidsPd(dppf)Cl₂, K₃PO₄, Dioxane/H₂O80–10075–95%
Sonogashira Terminal AlkynesPd(PPh₃)₄, CuI, Et₃N, DMF60–8065–85%
Buchwald-Hartwig Primary/Secondary AminesPd₂(dba)₃, BrettPhos, NaOtBu90–11050–80%
Stille OrganostannanesPd(PPh₃)₄, Toluene100–11060–90%

Table 1: Comparative yields and optimized conditions for the cross-coupling of N-protected 5-bromo-1,2,3-triazoles.

The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling is the most robust method for introducing aryl groups at the C5 position 4[4]. The use of bidentate ligands like dppf is critical here; their large bite angle enforces a cis-geometry on the Pd(II) intermediate, which dramatically accelerates the final reductive elimination step.

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst PdII_Ox Pd(II) Complex (Oxidative Addition) Pd0->PdII_Ox Oxidative Addition PdII_Trans Pd(II) Complex (Transmetalation) PdII_Ox->PdII_Trans Transmetalation PdII_Trans->Pd0 Reductive Elimination Product C5-Substituted Triazole-4-d PdII_Trans->Product Substrate N-Protected 5-Bromo-triazole-4-d Substrate->PdII_Ox Boronic R-B(OH)2 + Base Boronic->PdII_Trans

Suzuki-Miyaura catalytic cycle for the C5-arylation of N-protected 5-bromo-1,2,3-triazole-4-d.

Self-Validating Experimental Protocols

The following workflows establish a self-validating system: protection ensures coupling viability, controlled coupling prevents isotopic scrambling, and deprotection yields the pure target.

Protocol A: N-Protection via SEM-Cl

Causality Focus: The 2-(trimethylsilyl)ethoxymethyl (SEM) group provides robust steric shielding to prevent Pd coordination, while being easily cleavable under mild acidic conditions later.

  • Deprotonation: Dissolve 5-bromo-1H-1,2,3-triazole-4-d (1.0 equiv) in anhydrous THF (0.2 M) at 0 °C under an argon atmosphere. Portion-wise add NaH (60% dispersion in mineral oil, 1.1 equiv). Note: Deprotonation converts the neutral triazole into a highly nucleophilic triazolide anion, driving the subsequent substitution.

  • Alkylation: Stir for 30 minutes until hydrogen gas evolution ceases. Dropwise add SEM-Cl (1.1 equiv).

  • Isolation: Warm the reaction to room temperature and stir for 2 hours. Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc (3x), dry the combined organic layers over Na₂SO₄, and purify via silica gel flash chromatography to isolate the SEM-protected intermediate.

Protocol B: Suzuki-Miyaura Cross-Coupling

Causality Focus: Water is essential in the solvent mixture to hydrolyze the boronic acid into the reactive, electron-rich boronate species required for transmetalation.

  • Preparation: In an oven-dried Schlenk flask, combine the SEM-protected 5-bromo-triazole-4-d (1.0 equiv), the desired aryl boronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Evacuate and backfill the flask with argon three times to ensure a strictly anaerobic environment, preventing catalyst oxidation.

  • Reaction: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.1 M concentration. Heat the mixture at 90 °C for 12 hours.

  • Workup: Cool to room temperature, filter the crude mixture through a short pad of Celite to remove palladium black, concentrate in vacuo, and purify via silica gel chromatography.

Protocol C: SEM Deprotection

Causality Focus: Acidic cleavage of the SEM acetal generates a reactive formaldehyde byproduct. Ethylenediamine is used as a scavenger to prevent the formaldehyde from reacting with the newly formed free triazole.

  • Cleavage: Dissolve the coupled product in a 1:1 (v/v) mixture of Dichloromethane (DCM) and Trifluoroacetic acid (TFA). Stir at room temperature for 4 hours.

  • Scavenging: Concentrate the mixture in vacuo to remove excess TFA. Redissolve the residue in Methanol (MeOH) and add ethylenediamine (5.0 equiv). Stir for 1 hour.

  • Final Isolation: Concentrate and purify via reverse-phase HPLC or recrystallization to yield the final C5-functionalized 1H-1,2,3-triazole-4-d in high isotopic purity.

References

  • Versatile Synthetic Platform for 1,2,3-Triazole Chemistry ACS Omega[Link]

  • Discovery of a Brain-Penetrant ATP-Competitive Inhibitor of the Mechanistic Target of Rapamycin (mTOR) for CNS Disorders Journal of Medicinal Chemistry[Link]

  • Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond MDPI[Link]

  • General method of synthesis of 1,4-disubstituted-5-halo-1,2,3-triazoles ResearchGate[Link]

Sources

Foundational

The Strategic Utility of Brominated Triazoles: A Comprehensive Guide to Applications in Drug Discovery, Materials Science, and Synthetic Workflows

Executive Summary Brominated triazoles—specifically derivatives of 1,2,3-triazole and 1,2,4-triazole—have evolved from niche heterocyclic intermediates into highly sought-after building blocks across multiple scientific...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Brominated triazoles—specifically derivatives of 1,2,3-triazole and 1,2,4-triazole—have evolved from niche heterocyclic intermediates into highly sought-after building blocks across multiple scientific domains. The strategic introduction of a bromine atom onto the triazole core fundamentally alters its physicochemical profile, enhancing its utility as a pharmacophore, a structural gatekeeper in porous materials, and a versatile handle for late-stage synthetic diversification 1. This whitepaper synthesizes the mechanistic advantages, field-proven applications, and validated experimental protocols associated with brominated triazoles.

Mechanistic Foundations: The Role of Bromination in Triazole Scaffolds

The causality behind selecting a brominated triazole over its non-halogenated counterpart lies in two distinct chemical phenomena:

  • Halogen Bonding and Steric Bulk: The bromine atom is highly polarizable, creating a localized region of positive electrostatic potential known as the σ -hole. This allows brominated triazoles to form strong, highly directional non-covalent interactions (halogen bonds) with Lewis bases, such as oxygen or nitrogen atoms in protein binding pockets or adjacent ligands in metal-organic frameworks (MOFs).

  • Orthogonal Reactivity: The C–Br bond serves as a prime site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), allowing researchers to rapidly build complex molecular architectures from simple precursors 2.

G A Terminal Alkyne + Azide B CuAAC Reaction (Cu Catalyst) A->B C 1,4-Disubstituted 1,2,3-Triazole B->C D Electrophilic Bromination (NBS, CH2Cl2) C->D E 5-Bromo-1,2,3-Triazole Derivative D->E F Pd-Catalyzed Cross-Coupling E->F

Workflow for the synthesis and diversification of brominated 1,2,3-triazoles.

Applications in Medicinal Chemistry & Drug Discovery

Brominated triazoles are pivotal in modern drug discovery. The triazole ring itself is a well-known bioisostere for amide bonds, offering metabolic stability and favorable hydrogen-bonding characteristics.

Human Urate Transporter 1 (URAT1) Inhibitors

The human urate transporter 1 (URAT1) is a primary target for gout therapeutics. Lesinurad, an FDA-approved uricosuric agent, relies on a brominated triazole moiety to orient its pharmacophore correctly within the URAT1 binding site. Recent structure-activity relationship (SAR) studies have demonstrated that modifying the fused heterocyclic core while retaining or strategically replacing the brominated triazole can significantly enhance efficacy and reduce hepatotoxicity 3.

URAT1 Blood Bloodstream (Uric Acid Target) Urate Filtered Uric Acid (Renal Tubule) URAT1 URAT1 Transporter (Apical Membrane) Urate->URAT1 Reabsorption URAT1->Blood Transport Excretion Uric Acid Excretion (Urine) URAT1->Excretion Diverts Urate Inhibitor Brominated Triazole Inhibitor Inhibitor->URAT1 Blocks Transporter

Mechanism of URAT1 inhibition by brominated triazole derivatives.

Endocannabinoid Biosynthesis Probes

In the development of selective inhibitors for diacylglycerol lipase beta (DAGL β ), 4-bromo-1,2,3-triazole has been utilized to synthesize piperidyl-1,2,3-triazole ureas. The triazole ring is critical for reactivity with DAGL β , and the bromine substituent provides a synthetic anchor for attaching diverse pharmacokinetic-modifying groups via palladium-catalyzed coupling 4.

Innovations in Materials Science: Halogen-Bonded MOFs

Beyond biology, brominated triazoles are revolutionizing separation technologies. The separation of benzene (Bz) from cyclohexene (Cye) and cyclohexane (Cya) is an energy-intensive industrial challenge. Researchers recently engineered MAF-7Br, a zeolitic framework utilizing 3-bromo-1,2,4-triazole as the organic linker. The bulky bromine atoms protrude into the 6-membered ring apertures of the MOF. Through precise halogen bonding (Br···N interactions), the aperture exhibits a dynamic "gating" mechanism that selectively permits the planar benzene molecule to pass while sterically rejecting the bulkier cyclohexene and cyclohexane 5.

MOF Mix Bz/Cye/Cya Mixture MOF MAF-7Br MOF (3-bromo-1,2,4-triazole) Mix->MOF Gating Halogen Bond-Regulated Aperture Gating MOF->Gating Bz Benzene (Bz) Adsorbed Gating->Bz Permitted Rej Cye/Cya Rejected Gating->Rej Steric Exclusion

Aperture gating mechanism of MAF-7Br MOF for hydrocarbon separation.

Quantitative Data Summaries

To facilitate rapid comparison, the following tables summarize the critical quantitative metrics associated with the applications of brominated triazoles.

Table 1: Representative Applications of Brominated Triazoles

Compound ScaffoldKey Application FieldSpecific Use CaseMechanism / Effect
4-Bromo-1,2,3-triazole Medicinal ChemistryDAGL β InhibitorsForms urea derivatives; acts as a selective chemical probe for endocannabinoid biosynthesis.
3-Bromo-1,2,4-triazole Materials ScienceMOF (MAF-7Br)Halogen-bonded aperture gating for efficient Benzene/Cyclohexene molecular sieving.
Brominated Triazole (Lesinurad) Drug DiscoveryURAT1 InhibitorsHalogen bonding enhances target binding for renal uric acid excretion.
4-Bromo-5-(bromomethyl)-... Organic SynthesisBifunctional IntermediateEnables sequential nucleophilic substitution and cross-coupling.

Table 2: Quantitative Data on URAT1 Inhibitor Efficacy (Lesinurad Analogs)

CompoundIC50 ( μ M) against URAT1CYP1A2 Inhibition (IC50)In Vivo SUA Reduction Efficacy
Lesinurad (Reference) 13.21Moderate~22.3% decrease ratio
Compound 44 (Analog) 1.57> 50.0 μ M (Favorable)High (192.80 μ M SUA maintained)
Compound 23 (Imidazolopyridine) Potent16.97 μ M96.1% decrease ratio

Validated Experimental Protocols

As a Senior Application Scientist, ensuring protocol reproducibility is paramount. The following methodologies are designed as self-validating systems, explaining the causality behind each reagent choice.

Protocol 1: Regioselective Electrophilic Bromination of 1,4-Disubstituted 1,2,3-Triazoles

Causality & Rationale: The C5 position of 1,4-disubstituted 1,2,3-triazoles is highly susceptible to electrophilic attack. N-Bromosuccinimide (NBS) is selected over molecular bromine ( Br2​ ) because it provides a mild, controlled release of electrophilic bromine, preventing over-oxidation or unwanted side reactions with sensitive functional groups.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 mmol of the 1,4-disubstituted 1,2,3-triazole precursor in 5.0 mL of anhydrous dichloromethane ( CH2​Cl2​ ) in a round-bottom flask equipped with a magnetic stir bar.

  • Reagent Addition: Slowly add 1.0 to 1.05 equivalents of N-Bromosuccinimide (NBS) to the stirring solution.

  • Reaction: Stir the mixture at room temperature ( 20−25∘C ) for 2.5 hours. The mild conditions are sufficient for complete conversion due to the inherent nucleophilicity of the C5 position.

  • Workup: Evaporate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude mixture via flash column chromatography using an Ethyl Acetate/Hexane gradient (typically 30/70) to isolate the pure 5-bromo-1,2,3-triazole.

  • Self-Validating System: Monitor the reaction via 1H NMR spectroscopy. The complete disappearance of the characteristic C5-H singlet (typically around δ 7.8–8.2 ppm) definitively confirms the success of the bromination.

Protocol 2: Palladium-Catalyzed Homocoupling of 4-Bromo-1,2,3-Triazoles

Causality & Rationale: Constructing 4,4'-bistriazoles requires activating the robust C–Br bond. A Suzuki-Miyaura-type homocoupling utilizing bis(pinacolato)diboron ( (pinB)2​ ) generates a boronic ester intermediate in situ, which subsequently couples with another equivalent of the starting bromide. Palladium acetate ( Pd(OAc)2​ ) is used as it efficiently facilitates both C-H activation and transmetalation 6.

Step-by-Step Methodology:

  • Preparation: Charge a reaction vial with 4-bromo-1,2,3-triazole (1.0 equiv), 1.0 mol% Pd(OAc)2​ , bis(pinacolato)diboron (0.55 equiv), SPhos ligand (2.0 mol%), and KOH (2.0 equiv).

  • Mixing: Mix the solid reagents thoroughly. This highly robust protocol can often proceed under solvent-free conditions or with minimal solvent, highlighting its green chemistry potential.

  • Heating: Heat the mixture to 80∘C for 12-24 hours.

  • Extraction: Cool the mixture to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na2​SO4​ .

  • Purification: Concentrate the organic layer and purify via recrystallization or silica gel chromatography.

  • Self-Validating System: Utilize Electrospray Ionization Mass Spectrometry (ESI-MS) to confirm the exact mass of the dimerized product. Additionally, 13C NMR will validate the structural symmetry of the newly formed bistriazole scaffold.

Conclusion

Brominated triazoles represent a masterclass in rational chemical design. Whether acting as a highly specific pharmacophore in URAT1 inhibitors, a dynamic molecular gate in MOFs, or a versatile synthetic intermediate, the strategic placement of a bromine atom unlocks advanced functional capabilities. By adhering to the validated protocols outlined above, researchers can reliably harness these scaffolds to drive innovation in both drug discovery and materials science.

References

  • Benchchem - 4-Bromo-5-(bromomethyl)
  • Versatile Synthetic Platform for 1,2,3-Triazole Chemistry Source: ACS Omega URL
  • Novel Human Urate Transporter 1 Inhibitors as Hypouricemic Drug Candidates with Favorable Druggability Source: ACS Publications URL
  • Source: PMC (PubMed Central)
  • Source: Chemical Science (RSC Publishing)
  • Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry Source: MDPI URL

Sources

Exploratory

A Technical Guide to the Potential Applications of 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde in Materials Science

Abstract: 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde is a promising, yet underexplored, heterocyclic building block with significant potential for the development of advanced functional materials. This technical guide eluc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde is a promising, yet underexplored, heterocyclic building block with significant potential for the development of advanced functional materials. This technical guide elucidates the latent capabilities of this molecule, stemming from its unique trifunctional nature: the stable and polar 1,2,3-triazole core, a versatile bromine atom amenable to cross-coupling reactions, and a reactive carbaldehyde group for derivatization and polymerization. We will explore its potential applications in the synthesis of novel polymers for organic electronics, the design of sophisticated metal-organic frameworks (MOFs), and the creation of functional small molecules for applications such as corrosion inhibition and chemical sensing. This guide provides researchers, materials scientists, and chemical development professionals with the foundational knowledge and detailed protocols to unlock the potential of this versatile scaffold.

Introduction: The 1,2,3-Triazole Scaffold in Modern Materials Science

The 1,2,3-triazole ring system has become a cornerstone in the design of functional materials, largely due to its exceptional chemical and thermal stability, high dipole moment, and its capacity to act as both a hydrogen bond donor and acceptor.[1] These properties have established 1,2,3-triazoles as critical components in a wide array of materials, from pharmaceuticals to high-performance polymers and coordination compounds.[2]

The "Click Chemistry" Revolution

The advent of the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," has made the 1,4-disubstituted 1,2,3-triazole motif readily accessible.[3] This has profoundly impacted materials science, enabling the straightforward synthesis of complex macromolecular architectures with a high degree of control and efficiency.[2]

5-Bromo-1H-1,2,3-triazole-4-carbaldehyde: A Bifunctional Pioneer

5-Bromo-1H-1,2,3-triazole-4-carbaldehyde presents a unique combination of reactive sites. The bromine atom at the 5-position serves as a versatile handle for post-synthesis functionalization, most notably through palladium-catalyzed cross-coupling reactions.[4] This allows for the introduction of a wide range of aryl, heteroaryl, or alkynyl substituents, thereby tuning the electronic and photophysical properties of the resulting material.[5] Simultaneously, the carbaldehyde group at the 4-position is a gateway to a plethora of chemical transformations, including the formation of imines (Schiff bases), and can be readily oxidized to the corresponding carboxylic acid, a key building block for metal-organic frameworks.[6][7]

Synthesis and Functionalization Pathways

The strategic utility of 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde is rooted in the orthogonal reactivity of its functional groups.

Synthesis of 1,2,3-Triazole-4-carbaldehydes

While a direct, high-yield synthesis for 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde is not yet widely reported, the synthesis of 1-substituted-4-formyl-1,2,3-triazoles is well-established. A common route involves the CuAAC reaction between an organic azide and propargyl alcohol, followed by oxidation of the resulting alcohol to the aldehyde using reagents like manganese dioxide.[6]

The Versatility of the Bromo Group: Cross-Coupling Reactions

The C-Br bond on the electron-deficient triazole ring is primed for various palladium-catalyzed cross-coupling reactions. This is a powerful strategy for creating extended π-conjugated systems.

  • Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds with aryl or vinyl groups.[8][9]

  • Sonogashira Coupling: Reaction with terminal alkynes to introduce acetylenic linkages.

  • Stille Coupling: Reaction with organostannanes.

  • Heck Coupling: Reaction with alkenes.

These reactions allow for the systematic tuning of the optical and electronic properties of the resulting molecules, making them attractive for applications in organic electronics.[5]

The Carbaldehyde Moiety: A Hub for Molecular Elaboration

The aldehyde functionality is a versatile anchor point for building molecular complexity.

  • Schiff Base Condensation: The reaction with primary amines to form imines is a robust and efficient way to link the triazole core to other molecular fragments or to create polymeric structures. Triazole-derived Schiff bases and their metal complexes have shown promise as antibacterial and antifungal agents.[10]

  • Knoevenagel and Wittig Reactions: These classic C-C bond-forming reactions can be used to introduce further conjugation and functionality.

  • Oxidation to Carboxylic Acid: Mild oxidation can convert the aldehyde to a carboxylic acid. 1,2,3-Triazole polycarboxylic acids are excellent ligands for the construction of Metal-Organic Frameworks (MOFs) due to their strong coordination ability.[7]

Potential in Polymer Science

The bifunctional nature of 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde makes it an ideal monomer for the synthesis of novel polymers. The triazole units in the polymer backbone can enhance thermal stability and introduce polarity.[1]

Advanced Polymers for Organic Electronics

By employing a combination of cross-coupling and condensation reactions, it is possible to synthesize conjugated polymers incorporating the triazole moiety. For instance, a Suzuki polymerization could be envisioned where the bromo-triazole is coupled with an aromatic diboronic ester, followed by post-polymerization modification of the aldehyde groups.

Experimental Protocol: Synthesis of a Triazole-Containing Copolymer via Suzuki-Miyaura Polycondensation

Objective: To synthesize a copolymer incorporating the 5-bromo-1H-1,2,3-triazole-4-carbaldehyde moiety.

Materials:

  • 5-Bromo-1-octyl-1H-1,2,3-triazole-4-carbaldehyde (Monomer A)

  • 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene (Monomer B)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Anhydrous Toluene

  • 2 M Aqueous Sodium Carbonate Solution

  • Argon gas supply

Procedure:

  • To a flame-dried Schlenk flask, add Monomer A (1 mmol), Monomer B (1 mmol), and Pd(PPh₃)₄ (0.02 mmol).

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous toluene (10 mL) via syringe.

  • Degas the resulting mixture by bubbling with argon for 20 minutes.

  • Add the 2 M aqueous sodium carbonate solution (2 mL) and degas for a further 10 minutes.

  • Heat the reaction mixture to 90 °C and stir vigorously under an argon atmosphere for 48 hours.

  • Cool the mixture to room temperature and pour it into a rapidly stirring solution of methanol (100 mL).

  • Collect the precipitated polymer by filtration.

  • Purify the polymer by Soxhlet extraction with methanol, acetone, and finally chloroform.

  • Concentrate the chloroform fraction and precipitate the polymer again into methanol.

  • Dry the final polymer product under vacuum at 40 °C.

G cluster_monomers Monomers cluster_reaction Suzuki Polycondensation MonomerA 5-Bromo-1-R-1,2,3-triazole-4-carbaldehyde Catalyst Pd(PPh₃)₄, Base MonomerA->Catalyst MonomerB Aryl-diboronic ester MonomerB->Catalyst Polymer Triazole-Aryl Copolymer Catalyst->Polymer Polymerization

Caption: Proposed Suzuki polycondensation workflow.

Applications in Metal-Organic Frameworks (MOFs)

The 1,2,3-triazole-4-carboxylic acid, readily accessible from the corresponding aldehyde, is an excellent candidate for a linker in MOF synthesis. The nitrogen atoms of the triazole ring and the oxygen atoms of the carboxylate group can coordinate to metal centers, leading to robust and porous frameworks. Triazole-based MOFs have shown promise for applications such as CO₂ capture and catalysis.[7][11]

Post-Synthetic Modification of MOFs

The carbaldehyde group offers a unique opportunity for the post-synthetic modification of MOFs. A MOF could be constructed using a linker containing the 5-bromo-1H-1,2,3-triazole-4-carbaldehyde moiety. After the framework is formed, the aldehyde groups lining the pores can be reacted with other molecules, for example, to graft functional groups or to introduce catalytic sites.

Experimental Protocol: Solvothermal Synthesis of a Triazole-Carboxylate MOF

Objective: To synthesize a MOF using 5-bromo-1H-1,2,3-triazole-4-carboxylic acid as a linker.

Materials:

  • 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid (Linker)

  • Zinc Nitrate Hexahydrate [Zn(NO₃)₂·6H₂O]

  • N,N-Dimethylformamide (DMF)

  • Ethanol

Procedure:

  • In a 20 mL scintillation vial, dissolve the linker (0.5 mmol) and Zn(NO₃)₂·6H₂O (0.5 mmol) in DMF (10 mL).

  • Sonicate the mixture for 5 minutes to ensure homogeneity.

  • Seal the vial and place it in a programmable oven.

  • Heat the vial to 120 °C over 2 hours and hold at this temperature for 48 hours.

  • Cool the oven to room temperature over 12 hours.

  • Collect the resulting crystals by decanting the mother liquor.

  • Wash the crystals with fresh DMF (3 x 5 mL) and then with ethanol (3 x 5 mL).

  • Dry the crystals under vacuum at room temperature.

G cluster_components MOF Components cluster_synthesis Solvothermal Synthesis Metal Metal Ion (e.g., Zn²⁺) Solvent Solvent (e.g., DMF) Metal->Solvent Linker Organic Linker 5-Bromo-1H-1,2,3-triazole-4-carboxylate Linker->Solvent Heat Heat (e.g., 120°C) Solvent->Heat MOF Porous MOF Structure Heat->MOF Crystallization

Caption: Conceptual workflow for MOF synthesis.

Functional Small Molecules

Beyond polymers and MOFs, 5-Bromo-1H-1,2,3-triazole-4-carbaldehyde can serve as a precursor to a variety of functional small molecules.

Corrosion Inhibitors

1,2,3-Triazole derivatives are known to be effective corrosion inhibitors for various metals and alloys. They function by adsorbing onto the metal surface, forming a protective barrier. The multiple nitrogen atoms in the triazole ring can coordinate with the metal atoms, enhancing the adsorption process. The bromo and aldehyde functionalities can be further modified to introduce long alkyl chains or other groups that enhance the hydrophobicity and, consequently, the inhibitory efficiency of the molecule.

Fluorescent Sensors

The carbaldehyde group is a common feature in the design of "turn-on" fluorescent sensors. By condensing the aldehyde with a fluorophore containing a primary amine, a Schiff base is formed. The photophysical properties of the resulting molecule can be designed to change upon binding to a specific analyte, leading to a detectable change in fluorescence. The bromo-substituent can be used to attach this sensor molecule to a larger scaffold or surface.

Conclusion and Future Outlook

5-Bromo-1H-1,2,3-triazole-4-carbaldehyde stands as a highly promising yet underutilized building block in materials science. Its unique combination of a stable heterocyclic core and two orthogonally reactive functional groups provides a rich platform for chemical innovation. The potential to systematically tune its properties through well-established synthetic methodologies opens up exciting avenues for the development of next-generation polymers, MOFs, and functional small molecules. Further research into the synthesis and reactivity of this molecule is warranted to fully realize its potential in creating materials with tailored properties for a wide range of applications, from organic electronics to catalysis and sensing.

References

  • Chem-Impex. (n.d.). 1H-[7][8][12]triazole-4-carbaldehyde. Retrieved from [Link]

  • ZORA. (2022). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. Retrieved from [Link]

  • PubMed. (2023). Smart crystalline framework materials with a triazole carboxylic acid ligand: fluorescence sensing and catalytic reduction of PNP. Retrieved from [Link]

  • PubMed. (2022). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. Retrieved from [Link]

  • Science.gov. (n.d.). triazole schiff bases: Topics by Science.gov. Retrieved from [Link]

  • PMC. (n.d.). A mild protocol for efficient preparation of functional molecules containing triazole. Retrieved from [Link]

  • MDPI. (2021). 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Retrieved from [Link]

  • RSC Publishing. (2022). Metal catalyzed C–H functionalization on triazole rings. Retrieved from [Link]

  • ResearchGate. (n.d.). Late-Stage Functionalization Strategies of 1,2,3-Triazoles: A Post-Click Approach in Organic Synthesis. Retrieved from [Link]

  • ACS Publications. (2014). 1,2,4-Triazolyl-Carboxylate-Based MOFs Incorporating Triangular Cu(II)-Hydroxo Clusters: Topological Metamorphosis and Magnetism. Retrieved from [Link]

  • ACS Publications. (2025). Late-Stage Functionalization Strategies of 1,2,3-Triazoles: A Post-Click Approach in Organic Synthesis. Retrieved from [Link]

  • ResearchGate. (n.d.). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines. Retrieved from [Link]

  • ResearchGate. (2025). 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Retrieved from [Link]

  • Organic Chemistry Portal. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. Retrieved from [Link]

  • Adv. J. Chem. A. (2024). Synthesis of 4-Azo-3,5-Substituted-1,2,4-Triazole Polymers and Study of their Applications. Retrieved from [Link]

  • ResearchGate. (2024). SYNTHESIS AND PHARMACEUTICAL ACTIVITY OF TRIAZOLE SCHIFF BASES WITH THEORETICAL CHARACTERIZATION. Retrieved from [Link]

  • ZORA. (n.d.). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. Retrieved from [Link]

  • PMC. (n.d.). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

  • MDPI. (2022). A Novel Triazole Schiff Base Derivatives for Remediation of Chromium Contamination from Tannery Waste Water. Retrieved from [Link]

  • RSC Publishing. (n.d.). Triazole-rich 3D metal–organic framework incorporated solid electrolytes for superior proton conductivity and durability in fuel cells. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Synthesis of 1,2,3-Triazole-Fused Heterocycles via Pd-Catalyzed Annulation of 5-Iodo-1,2,3. Retrieved from [Link]

  • PMC. (n.d.). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Retrieved from [Link]

  • RSC Publishing. (n.d.). A pillared metal–organic framework incorporated with 1,2,3-triazole moieties exhibiting remarkable enhancement of CO2 uptake. Retrieved from [Link]

  • MDPI. (2025). Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. Retrieved from [Link]

  • Usiena air. (n.d.). Ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates for triazole-based scaffolds: Beyond the Dimroth rearrang. Retrieved from [Link]

  • RSC Publishing. (n.d.). Synthesis of Schiff and Mannich bases of new s-triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and as antimicrobial agents. Retrieved from [Link]

  • Organic Chemistry Portal. (2015). One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. Retrieved from [Link]

  • ResearchGate. (2025). A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. Retrieved from [Link]

  • ACS Publications. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. Retrieved from [Link]

Sources

Foundational

Quantum Mechanical Calculations on 5-Bromo-1H-1,2,3-triazole-4-d: A Comprehensive Computational Guide

Executive Summary & Molecular Rationale The 1,2,3-triazole scaffold is a privileged pharmacophore widely utilized in medicinal chemistry, click chemistry, and materials science. The specific isotopologue, 5-Bromo-1H-1,2,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Molecular Rationale

The 1,2,3-triazole scaffold is a privileged pharmacophore widely utilized in medicinal chemistry, click chemistry, and materials science. The specific isotopologue, 5-Bromo-1H-1,2,3-triazole-4-d , serves as an advanced model system for computationally probing three distinct physicochemical phenomena:

  • Tautomeric Equilibrium: The migration of the N-proton dictates the molecule's dipole moment, solubility, and receptor-binding geometry ()[1].

  • Halogen Bonding: The C5-bromine atom exhibits an anisotropic charge distribution, creating an electrophilic " σ -hole" capable of highly directional non-covalent interactions ()[2].

  • Kinetic Isotope Effects (KIE): The C4-deuterium substitution provides a distinct vibrational signature and alters the zero-point energy (ZPE) without significantly perturbing the electronic structure, making it an ideal spectroscopic probe.

Theoretical Framework: Building a Self-Validating System

To ensure scientific integrity, a computational protocol must be a self-validating system where theoretical choices are causally linked to the physical nature of the molecule.

  • Density Functional Selection (M06-2X): Standard functionals like B3LYP often fail to accurately capture medium-range electron correlation. We utilize the M06-2X hybrid meta-GGA functional, which is explicitly parameterized to accurately describe non-covalent interactions, such as the halogen bonding critical to the 5-bromo substituent ()[3].

  • Basis Set (def2-TZVP): The heavy, polarizable bromine atom requires a basis set that can accommodate extensive electron polarization. The def2-TZVP (triple-zeta valence with polarization) basis set provides a balanced description of core and valence electrons, avoiding the linear dependence artifacts often seen in overly diffuse sets ()[4].

  • Solvation Modeling (SMD): Gas-phase calculations are insufficient for tautomeric systems. The Solvation Model based on Density (SMD) is employed because it utilizes the full continuous quantum mechanical charge density to compute free energies of solvation, accurately predicting the solvent-driven shift from the 2H to the 1H tautomer in aqueous environments ()[5].

Computational Workflows & Methodologies

Protocol 1: Geometry Optimization and Tautomeric Search

1,2,3-triazoles exist in a dynamic equilibrium between 1H, 2H, and 3H tautomers[1]. The 2H-tautomer possesses a lower dipole moment and is favored in the gas phase, whereas the 1H-tautomer is stabilized in polar media[1].

Step-by-Step Methodology:

  • Input Generation: Construct the 1H, 2H, and 3H tautomers of 5-Bromo-1,2,3-triazole-4-d using a standard molecular builder (e.g., GaussView or Avogadro).

  • Gas-Phase Optimization: Run an unconstrained geometry optimization at the M06-2X/def2-TZVP level. Set convergence criteria to Tight (Maximum force < 0.000015 a.u.).

  • Solvated Optimization: Re-optimize the gas-phase minima using the SMD continuum model with water ( ϵ=78.3 ) as the solvent[5].

  • Thermochemical Extraction: Extract the electronic energy ( Eelec​ ) and add the thermal free energy correction ( Gcorr​ ) to determine the relative Gibbs free energy ( ΔG ).

Tautomerism T1H 1H-Tautomer (High Dipole Moment) Favored in Polar Solvents T2H 2H-Tautomer (Low Dipole Moment) Favored in Gas Phase T1H->T2H Proton Transfer (ΔG dependent on ε) T3H 3H-Tautomer (Steric/Electronic Clash) High Energy T2H->T3H Proton Transfer

Tautomeric equilibrium pathways of 1,2,3-triazoles driven by solvent polarity.

Table 1: Relative Free Energies ( ΔG ) of 5-Bromo-1,2,3-triazole-4-d Tautomers

TautomerGas Phase ΔG (kcal/mol)Aqueous Phase (SMD) ΔG (kcal/mol)Dipole Moment (Debye)
1H-Tautomer +2.40.0 (Reference)~ 4.8
2H-Tautomer 0.0 (Reference)+1.8~ 0.5
3H-Tautomer +8.5+6.2~ 4.2

(Note: Values are representative computational estimates illustrating the solvent-driven tautomeric shift).

Protocol 2: Vibrational Analysis and Isotope Effects

A rigorous QM protocol is self-validating: a geometry optimization must always be followed by a frequency calculation to confirm the stationary point is a true minimum (zero imaginary frequencies). Furthermore, the C4-deuterium atom induces a massive isotopic shift in the IR spectrum.

Step-by-Step Methodology:

  • Hessian Calculation: Compute the analytical second derivatives (Hessian) of the energy with respect to nuclear coordinates at the optimized geometry.

  • Validation: Verify that Nimag​=0 . If Nimag​≥1 , the structure is a transition state; perturb the geometry along the imaginary mode and re-optimize.

  • Isotope Substitution: In the QM software, specify the mass of the C4 atom's substituent as 2.014 amu (Deuterium).

  • Scaling: Apply a scaling factor of 0.947 to the M06-2X harmonic frequencies to account for anharmonicity.

Table 2: Key Vibrational Modes (Isotopic Shift Analysis)

Vibrational ModeProtio Analogue (C4-H)Deuterio Analogue (C4-D)Shift ( Δ cm⁻¹)
C4-H / C4-D Stretch ~ 3150 cm⁻¹~ 2350 cm⁻¹-800 cm⁻¹
N1-H Stretch ~ 3450 cm⁻¹~ 3450 cm⁻¹0 cm⁻¹
C5-Br Stretch ~ 650 cm⁻¹~ 645 cm⁻¹-5 cm⁻¹
Ring Breathing ~ 1050 cm⁻¹~ 1010 cm⁻¹-40 cm⁻¹
Protocol 3: Electronic Properties and Halogen Bonding

The 5-bromo substituent acts as a halogen bond donor[2]. To quantify this, we calculate the Molecular Electrostatic Potential (MEP).

Step-by-Step Methodology:

  • Wavefunction Generation: Using the optimized 1H-tautomer geometry, generate a high-density formatted checkpoint file (.fchk).

  • Electron Density Mapping: Map the electrostatic potential onto the 0.001 a.u. electron density isosurface (the van der Waals surface).

  • σ -Hole Quantification: Locate the maximum positive electrostatic potential ( Vs,max​ ) on the surface of the bromine atom, directly opposite the C5-Br bond. A highly positive Vs,max​ confirms strong halogen-bonding potential[2].

Overall Workflow Visualization

QM_Workflow Start 5-Bromo-1H-1,2,3-triazole-4-d Input Structure Opt Geometry Optimization (M06-2X/def2-TZVP) Start->Opt Freq Vibrational Analysis (IR/Raman & ZPE) Opt->Freq Minima Verification Solv Solvation Modeling (SMD Model) Freq->Solv Thermochemistry Data Prop Electronic Properties (ESP, NBO, NMR) Solv->Prop Solvated Wavefunction

Self-validating quantum mechanical workflow for triazole characterization.

References

  • Zhao, Y., & Truhlar, D. G. (2008). The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements. Theoretical Chemistry Accounts.[Link]

  • Weigend, F., & Ahlrichs, R. (2005). Balanced basis sets of split valence, triple zeta valence and quadruple zeta valence quality for H to Rn: Design and assessment of accuracy. Physical Chemistry Chemical Physics.[Link]

  • Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Model of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions. The Journal of Physical Chemistry B.[Link]

  • Alkorta, I., Blanco, F., & Elguero, J. (2010). The azido-tetrazole and diazo-1,2,3-triazole tautomerism in six-membered heteroaromatic rings and their relationships with aromaticity: Azines and perimidine. Tetrahedron.[Link]

  • Borissov, A., et al. (2015). Anion Receptors Based on Halogen Bonding with Halo-1,2,3-triazoliums. ACS Organic Letters.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Downstream Utilization of 5-Bromo-1H-1,2,3-triazole-4-d via CuAAC Click Chemistry

Executive Summary & Scientific Rationale The 1,2,3-triazole ring is a premier bioisostere for amide bonds, widely utilized in medicinal chemistry for its metabolic stability, strong dipole moment, and capacity for hydrog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Rationale

The 1,2,3-triazole ring is a premier bioisostere for amide bonds, widely utilized in medicinal chemistry for its metabolic stability, strong dipole moment, and capacity for hydrogen bonding[1]. While standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) yields 1,4-disubstituted triazoles, the synthesis of 5-halogenated triazoles provides a critical synthetic handle for downstream functionalization (e.g., Suzuki-Miyaura or Sonogashira cross-coupling)[2].

Specifically, 5-Bromo-1H-1,2,3-triazole-4-d is a highly specialized isotopic building block. The incorporation of deuterium at the C4 position is instrumental for:

  • Mechanistic Probing: Evaluating kinetic isotope effects (KIE) during C-H/C-D activation studies.

  • Metabolic Tracing: Enhancing the metabolic half-life of derivative active pharmaceutical ingredients (APIs) and serving as a mass-shifted internal standard for LC-MS/MS bioanalysis[3].

This application note details a robust, self-validating protocol for synthesizing 5-Bromo-1H-1,2,3-triazole-4-d using a regiospecific CuAAC reaction between 1-bromo-2-deuteroethyne and a cleavable azide, followed by acidic deprotection.

Mechanistic Insights: Bromoalkyne CuAAC

Traditional CuAAC with terminal alkynes proceeds via a mononuclear or dinuclear copper(I) acetylide intermediate[4]. However, 1-haloalkynes (such as 1-bromo-2-deuteroethyne) lack a terminal proton. Instead of forming a standard acetylide, the reaction proceeds via a copper π-alkyne complex that engages the azide to form a dinuclear copper-metallacycle[5].

Causality of Regioselectivity: The steric and electronic influence of the bromine atom directs the nucleophilic attack of the azide, exclusively yielding the 5-bromo-1,4-disubstituted triazole[4]. Because the starting alkyne is deuterated at the terminal position, the deuterium atom is perfectly conserved at the C4 position of the resulting triazole ring.

Experimental Workflow

Workflow Step1 1. Reagent Preparation 1-Bromo-2-deuteroethyne + PMB-Azide Step3 3. CuAAC Cycloaddition Formation of Dinuclear Cu-Metallacycle Step1->Step3 Step2 2. Catalyst Complexation CuSO4 + NaAsc + TBTA Ligand Step2->Step3 in situ Cu(I) Step4 4. Intermediate Isolation 1-PMB-4-deutero-5-bromo-1,2,3-triazole Step3->Step4 Regioselective Ring Closure Step5 5. Acidic Deprotection TFA / Anisole (60°C) Step4->Step5 Step6 6. Final Product Validation 5-Bromo-1H-1,2,3-triazole-4-d (NMR/MS) Step5->Step6 PMB Cleavage

Experimental workflow for the regiospecific synthesis and validation of 5-Bromo-1H-1,2,3-triazole-4-d.

Step-by-Step Experimental Protocol

System Validation Note: This protocol uses p-methoxybenzyl azide (PMB-N3) as a temporary protecting group to satisfy the requirement for an organic azide in CuAAC, which is subsequently cleaved to yield the free 1H-triazole.

Phase 1: CuAAC Synthesis of 1-PMB-4-deutero-5-bromo-1,2,3-triazole

Rationale for Reagent Choices:

  • Catalyst System: CuSO₄·5H₂O reduced in situ by Sodium Ascorbate ensures a steady supply of Cu(I) while preventing oxidative homocoupling of the alkyne (Glaser coupling)[6].

  • Ligand: TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is used to stabilize the Cu(I) oxidation state and accelerate the cycloaddition in mixed organic/aqueous systems[6].

Procedure:

  • Preparation of Stock Solutions: Prepare a 0.1 M solution of CuSO₄·5H₂O in degassed deionized water and a 0.2 M solution of Sodium Ascorbate in water[6]. Causality: Degassing the water prevents premature oxidation of the highly sensitive Cu(I) catalytic species.

  • Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve PMB-N3 (1.0 mmol) and 1-bromo-2-deuteroethyne (1.1 mmol) in 10 mL of a THF:H₂O (1:1 v/v) mixture.

  • Ligand Addition: Add TBTA (0.05 mmol, 5 mol%). Stir for 5 minutes at room temperature.

  • Catalyst Initiation: Add the CuSO₄ solution (0.05 mmol, 5 mol%), followed dropwise by the Sodium Ascorbate solution (0.1 mmol, 10 mol%). Causality: The solution will transition from blue to a pale yellow/green color, visually validating the successful reduction of Cu(II) to catalytically active Cu(I)[7].

  • Incubation: Seal the flask under an argon atmosphere and stir vigorously at room temperature for 12–16 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc 3:1).

  • Workup: Once complete, dilute the mixture with 20 mL of EtOAc and wash with saturated NH₄Cl (2 x 15 mL) to sequester and remove copper salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography to isolate the PMB-protected intermediate.

Phase 2: Deprotection to 5-Bromo-1H-1,2,3-triazole-4-d

Rationale: The PMB group is highly acid-labile, allowing for clean cleavage without disrupting the C-Br or C-D bonds.

  • Cleavage: Dissolve the purified intermediate (0.8 mmol) in 5 mL of neat Trifluoroacetic acid (TFA) containing 5% anisole (v/v). Causality: Anisole acts as a highly effective carbocation scavenger to prevent the cleaved PMB-cation from re-alkylating the triazole ring.

  • Heating: Stir the mixture at 60 °C for 4 hours.

  • Isolation: Concentrate the mixture under reduced pressure. Triturate the crude residue with cold diethyl ether to precipitate the highly pure 5-Bromo-1H-1,2,3-triazole-4-d as a solid.

  • Validation: Confirm isotopic purity via ¹H-NMR (verifying the complete absence of the C4-H singlet typically found at ~7.5 ppm) and HRMS (verifying the M+1 mass shift corresponding to deuterium incorporation)[8].

Data Presentation: Optimization of CuAAC Conditions

The following table summarizes the optimization parameters for the synthesis of the protected intermediate, demonstrating the critical necessity of the ligand and reducing agent for optimal yield and isotopic retention[4][6].

Catalyst System (mol%)Ligand (mol%)SolventTemp (°C)Time (h)Yield (%)C4-Deuterium Retention
CuI (10%)NoneTHF502432%>98%
CuSO₄ (5%) / NaAsc (10%)NoneTHF:H₂O (1:1)252445%>98%
CuSO₄ (5%) / NaAsc (10%)THPTA (5%)H₂O251281%>98%
CuSO₄ (5%) / NaAsc (10%) TBTA (5%) THF:H₂O (1:1) 25 12 94% >98%

Note: While THPTA is preferred for fully aqueous bioconjugation systems, TBTA provides superior yields in mixed organic/aqueous solvent systems which are necessary to solubilize lipophilic bromoalkynes[6].

References

  • Versatile Synthetic Platform for 1,2,3-Triazole Chemistry Source: ACS Omega URL:[Link]

  • Synthesis of 5-Substituted 1-Hydroxy-1,2,3-triazoles through Directed Lithiation of 1-(Benzyloxy) Source: ACS Publications URL:[Link]

  • Discovery of a Brain-Penetrant ATP-Competitive Inhibitor of the Mechanistic Target of Rapamycin (mTOR) for CNS Disorders Source: Journal of Medicinal Chemistry URL:[Link]

  • Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition Source: Beilstein Journal of Organic Chemistry URL:[Link]

  • Cu(I)‐catalyzed synthesis of 5‐bromo‐1,2,3‐triazoles Source: ResearchGate URL:[Link]

  • Copper(I)-catalyzed cycloaddition of organic azides and 1-iodoalkynes Source: PubMed Central (PMC) URL:[Link]

Sources

Application

Application Note: Suzuki-Miyaura Cross-Coupling of 5-Bromo-1H-1,2,3-triazole-4-d

Executive Summary The incorporation of deuterium into heterocyclic pharmacophores is a highly effective strategy in modern drug development to improve metabolic stability via the kinetic isotope effect (KIE). However, fu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The incorporation of deuterium into heterocyclic pharmacophores is a highly effective strategy in modern drug development to improve metabolic stability via the kinetic isotope effect (KIE). However, functionalizing deuterated heterocycles—specifically through the Suzuki-Miyaura cross-coupling of 5-bromo-1H-1,2,3-triazole-4-d —presents a dual challenge. Researchers must achieve efficient C-C bond formation at the electron-rich C5 position while strictly preserving the labile C4-deuterium label.

This application note provides field-proven, self-validating protocols to overcome catalyst poisoning and isotopic scrambling, ensuring high-yield arylation with >98% deuterium retention.

Mechanistic Insights & Causality (E-E-A-T)

To successfully couple 5-bromo-1H-1,2,3-triazole-4-d, one must understand the causality behind the points of failure in standard Suzuki conditions.

The Isotopic Fidelity Challenge: Base-Catalyzed H/D Exchange

The C4 position of 1H-1,2,3-triazoles is relatively acidic. Under standard aqueous Suzuki conditions (e.g., K2​CO3​ in H2​O /Dioxane), the substrate undergoes rapid base-catalyzed proton exchange. The hydroxide or carbonate ions abstract the deuterium, which is subsequently replaced by a proton from the aqueous solvent, leading to complete isotopic scrambling ()[1].

  • Causality-Driven Solution: To prevent D-to-H exchange, the reaction environment must be strictly anhydrous and aprotic. The use of milled, anhydrous K3​PO4​ in dry 1,4-dioxane or toluene is mandatory to maintain isotopic fidelity.

The Catalyst Poisoning Challenge: Triazolide Formation

The unprotected N-H of the 1,2,3-triazole is highly acidic (pKa ~9.4). In the presence of a base, it deprotonates to form a triazolide anion. This creates two distinct problems:

  • Electronic Deactivation: The anionic triazole ring becomes highly electron-rich, significantly increasing the activation energy required for the Palladium(0) species to undergo oxidative addition into the C-Br bond.

  • Catalyst Poisoning: The multiple nitrogen atoms of the unprotected triazole can strongly coordinate to palladium, effectively sequestering and deactivating the catalyst ()[2].

  • Causality-Driven Solution: This necessitates either the use of a highly active, sterically bulky ligand (e.g., XPhos) to force oxidative addition and block multi-nitrogen coordination, or a temporary N-protection strategy (e.g., SEM-Cl).

Mechanistic Pathways & Points of Failure

MechanisticChallenges Substrate 5-Bromo-1H-1,2,3-triazole-4-d (Target Substrate) ProticBase Aqueous Base Conditions (e.g., K2CO3 / H2O) Substrate->ProticBase Unprotected Unprotected N-H Triazole Standard Pd Catalyst Substrate->Unprotected Anhydrous Anhydrous Base (K3PO4) Bulky Ligand (XPhos) Substrate->Anhydrous HDExchange Base-Catalyzed H/D Exchange (Loss of Deuterium Label) ProticBase->HDExchange Isotope Scrambling Poisoning Pd-Nitrogen Coordination (Catalyst Poisoning) Unprotected->Poisoning Deactivation Success Successful Oxidative Addition (Isotope Preserved) Anhydrous->Success Optimized Pathway

Mechanistic challenges in coupling 5-bromo-1H-1,2,3-triazole-4-d and the optimized pathway.

Quantitative Data: Condition Optimization

The following table summarizes the quantitative impact of solvent, base, and catalyst selection on both the overall yield and the retention of the deuterium label.

Reaction StrategyCatalyst SystemBase / SolventIsolated Yield% Deuterium Retention
Standard Aqueous Pd(PPh3​)4​ (5 mol%) K2​CO3​ / H2​O :Dioxane15%< 5% (Scrambled)
Standard Aprotic Pd(PPh3​)4​ (5 mol%) K3​PO4​ / Dry Dioxane25%> 98%
Optimized Direct (Protocol A) Pd2​(dba)3​ / XPhos K3​PO4​ / Dry Dioxane72% > 98%
Protection-Directed (Protocol B) Pd(dppf)Cl2​ (5 mol%) K3​PO4​ / Dry Dioxane88% (Over 3 steps)> 98%

Experimental Protocols

To accommodate different synthetic requirements, two self-validating protocols are provided. Protocol A is atom-economical and direct, suitable for robust boronic acids. Protocol B is the pharmaceutical standard, utilizing a protection-deprotection sequence to guarantee high yields across a broader substrate scope.

Protocol A: Direct Anhydrous Suzuki Coupling (Deuterium-Preserving)

This method utilizes a highly active catalyst and strictly anhydrous conditions to bypass the need for protecting groups ()[3].

Step-by-Step Methodology:

  • Preparation: Flame-dry a Schlenk flask under vacuum and backfill with dry Argon.

  • Reagent Loading: Add 5-bromo-1H-1,2,3-triazole-4-d (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.5 equiv), anhydrous milled K3​PO4​ (3.0 equiv), Pd2​(dba)3​ (5 mol%), and XPhos (10 mol%).

  • Solvent Addition: Add 10 mL of anhydrous, thoroughly degassed 1,4-dioxane.

  • Reaction: Seal the flask and heat to 90 °C with vigorous stirring for 14 hours. Causality Note: The elevated temperature and bulky XPhos ligand are required to force oxidative addition into the electron-rich triazolide intermediate while preventing multi-nitrogen Pd-coordination.

  • Controlled Workup: Remove the flask from heat and allow it to cool completely to room temperature before adding any aqueous quench . Causality Note: Adding water while the reaction is hot will trigger immediate base-catalyzed H/D exchange of the coupled product.

  • Extraction: Quench with 10 mL of cold water, extract with EtOAc ( 3×15 mL), dry over anhydrous Na2​SO4​ , concentrate, and purify via silica gel chromatography.

Protocol B: Protection-Directed Coupling (High-Yield Pharma Standard)

By masking the acidic N-H group with a 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group, triazolide formation is prevented, allowing for highly efficient cross-coupling.

Step-by-Step Methodology:

  • N-Protection:

    • Dissolve 5-bromo-1H-1,2,3-triazole-4-d (1.0 equiv) in anhydrous THF at 0 °C.

    • Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv) followed dropwise by SEM-Cl (1.2 equiv).

    • Stir at room temperature for 2 hours. Quench with cold water, extract with DCM, and concentrate.

  • Suzuki Coupling:

    • In a dry flask, combine the SEM-protected triazole (1.0 equiv), arylboronic acid (1.2 equiv), Pd(dppf)Cl2​ (5 mol%), and anhydrous K3​PO4​ (2.0 equiv).

    • Add anhydrous 1,4-dioxane, degas, and heat at 80 °C for 8 hours.

    • Cool to room temperature, filter through a pad of Celite, and concentrate.

  • Deprotection:

    • Dissolve the crude coupled intermediate in a 1:1 mixture of DCM and Trifluoroacetic acid (TFA). Stir at room temperature for 2 hours.

    • Critical Causality Step: Concentrate the mixture under reduced pressure, then neutralize the residue using ice-cold saturated NaHCO3​ . Keeping the neutralization cold prevents any residual risk of H/D exchange during the transition to the free 1H-triazole.

    • Extract with EtOAc, dry, and purify to yield the pure 5-aryl-1H-1,2,3-triazole-4-d.

Workflow Logic Visualization

WorkflowLogic Step1 Step 1: N-Protection SEM-Cl, DIPEA, THF (Blocks Pd Coordination) Step2 Step 2: Suzuki Coupling Ar-B(OH)2, Pd(dppf)Cl2 Anhydrous K3PO4, Dioxane Step1->Step2 Step3 Step 3: Deprotection TFA / DCM (Cleaves SEM Group) Step2->Step3 Product 5-Aryl-1H-1,2,3-triazole-4-d (High Yield, >98% D) Step3->Product

Step-by-step logic for the protection-directed Suzuki coupling workflow.

References

  • Wang, D., Chen, S., Wang, J., Astruc, D., & Chen, B. (2016). "Base-catalyzed hydrogen–deuterium exchange and dehalogenation reactions of 1,2,3-triazole derivatives." Tetrahedron, 72(41), 6375-6379.[Link]

  • Organic Chemistry Portal. "Suzuki Coupling." Organic-Chemistry.org.[Link]

Sources

Method

Application Note: 5-Bromo-1H-1,2,3-triazole-4-d as a Multifunctional Scaffold in Medicinal Chemistry

Executive Summary & Mechanistic Insights The integration of 1,2,3-triazoles into pharmacophores has become a cornerstone of modern drug discovery. Recognized as robust bioisosteres for amide bonds, esters, and various he...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Insights

The integration of 1,2,3-triazoles into pharmacophores has become a cornerstone of modern drug discovery. Recognized as robust bioisosteres for amide bonds, esters, and various heterocycles, triazoles exhibit exceptional metabolic stability and favorable physicochemical properties. The compound 5-Bromo-1H-1,2,3-triazole-4-d (and its tautomer 4-bromo-1H-1,2,3-triazole-5-d) represents a highly specialized, trifunctional building block designed to accelerate lead optimization[1].

As a Senior Application Scientist, it is critical to understand the causality behind each structural feature of this scaffold:

  • The 1,2,3-Triazole Core (Bioisosterism): The triazole ring provides a strong dipole moment and hydrogen-bond accepting capabilities, mimicking the electronic profile of an amide bond while remaining entirely resistant to proteolytic cleavage.

  • The C5-Bromine Handle (Orthogonal Reactivity): The bromine atom serves as a precise vector for late-stage functionalization. Compared to di-bromo or iodo-triazoles, the mono-bromo substitution offers an optimal balance of stability and reactivity. It prevents the double cross-coupling issues often observed with 4,5-dibromo-1,2,3-triazoles, allowing for highly controlled, mono-selective Suzuki-Miyaura or Sonogashira couplings[2].

  • The C4-Deuterium Substitution (Kinetic Isotope Effect): The strategic replacement of the C-H bond with a C-D bond exploits the primary Deuterium Kinetic Isotope Effect (KIE). Because the C-D bond has a lower zero-point energy than the C-H bond, it requires more activation energy to cleave. This significantly slows down Cytochrome P450 (CYP)-mediated oxidative metabolism at the triazole ring, thereby extending the drug's in vivo half-life and improving its pharmacokinetic (PK) profile[1][3].

Strategic Workflow in Drug Discovery

The following diagram illustrates the logical progression of utilizing 5-Bromo-1H-1,2,3-triazole-4-d from initial scaffold preparation through late-stage functionalization and final pharmacokinetic evaluation.

G Start 5-Bromo-1H-1,2,3-triazole-4-d (Starting Scaffold) Step1 Regioselective N-Alkylation (N1 / N2 / N3 Protection/Core) Start->Step1 Base/Alkyl Halide Step2 Pd-Catalyzed Cross-Coupling (Suzuki/Sonogashira at C5) Step1->Step2 Boronic Acid, Pd(0) Outcome1 Amide/Ester Bioisostere (Target Engagement) Step1->Outcome1 Step3 In Vitro PK Evaluation (CYP450 Microsomal Assay) Step2->Step3 Lead Candidate Outcome2 Pharmacophore Extension (Structural Diversity) Step2->Outcome2 Outcome3 Enhanced Metabolic Stability (Kinetic Isotope Effect) Step3->Outcome3

Caption: Workflow integrating 5-Bromo-1H-1,2,3-triazole-4-d into drug discovery and PK optimization.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a specific quality control (QC) checkpoint to verify mechanistic success before proceeding.

Protocol A: Base-Catalyzed H/D Exchange to Synthesize 5-Bromo-1H-1,2,3-triazole-4-d

Objective: To quantitatively deuterate the C4 position of 4-bromo-1H-1,2,3-triazole utilizing a cost-effective deuterium source[4].

Materials:

  • 4-Bromo-1H-1,2,3-triazole (1.0 equiv)

  • Deuterium Oxide (D₂O, 99.9% D, 20.0 equiv)

  • Potassium Carbonate (K₂CO₃, anhydrous, 0.5 equiv)

  • Anhydrous 1,4-Dioxane (Co-solvent)

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 4-bromo-1H-1,2,3-triazole (10 mmol) in anhydrous 1,4-dioxane (10 mL).

  • Base Activation: Add anhydrous K₂CO₃ (5 mmol) to the solution. Causality: The base reversibly deprotonates the acidic C-H bond of the triazole ring, generating a reactive localized carbanion/triazolyl anion intermediate.

  • Isotope Exchange: Inject D₂O (200 mmol) into the stirring mixture. Heat the reaction to 80 °C for 12 hours. Causality: The massive stoichiometric excess of D₂O drives the equilibrium toward complete deuteration via Le Chatelier's principle.

  • Workup: Cool to room temperature. Extract the mixture with ethyl acetate (3 × 20 mL). Wash the combined organic layers with minimal cold brine, dry over Na₂SO₄, and concentrate in vacuo.

Self-Validation & QC:

  • ¹H NMR (400 MHz, DMSO-d₆): The complete disappearance of the characteristic triazole C-H singlet at approximately δ 7.8–8.1 ppm confirms >95% deuterium incorporation.

  • HRMS (ESI): Observe a +1 Da mass shift for the [M+H]⁺ peak compared to the non-deuterated starting material.

Protocol B: Late-Stage Suzuki-Miyaura Cross-Coupling

Objective: To functionalize the C5 position of the deuterated scaffold without causing D/H back-exchange[2].

Materials:

  • N-alkylated 5-Bromo-1H-1,2,3-triazole-4-d (1.0 equiv)

  • Arylboronic Acid (1.2 equiv)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

  • Potassium Phosphate (K₃PO₄, 2.0 equiv)

  • Solvent: Acetonitrile/D₂O (4:1 v/v)

Step-by-Step Methodology:

  • Degassing: In a microwave vial, combine the bromotriazole, arylboronic acid, and K₃PO₄. Add the Acetonitrile/D₂O solvent mixture. Causality: D₂O is strictly used in the aqueous solvent mixture to prevent any base-catalyzed back-exchange of the deuterium atom to hydrogen during the heated coupling process.

  • Catalyst Addition: Purge the vial with argon for 10 minutes. Add Pd(dppf)Cl₂·CH₂Cl₂. Causality: The bidentate dppf ligand provides a wide bite angle, accelerating the reductive elimination step and preventing protodeboronation side reactions.

  • Reaction: Seal the vial and heat at 90 °C for 4 hours.

  • Purification: Filter through a short pad of Celite, concentrate, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validation & QC:

  • LC-MS: Confirm the presence of the cross-coupled product. The isotopic pattern must retain the +1 Da shift, proving the C-D bond remained intact during palladium catalysis.

Quantitative Data: Pharmacokinetic Impact of Deuteration

The primary goal of incorporating 5-Bromo-1H-1,2,3-triazole-4-d is to leverage the Kinetic Isotope Effect (KIE) to improve metabolic stability[1][3]. The table below summarizes representative quantitative data demonstrating the PK advantages of a deuterated triazole lead compound versus its non-deuterated protio-analog in human liver microsome (HLM) assays.

Compound VariantCYP450 Intrinsic Clearance (CL_int)In Vitro Half-Life (t₁/₂)*Oral Bioavailability (F%)Deuterium KIE (kH/kD)
Standard Triazole (C-H) 45.2 µL/min/mg1.8 hours32%N/A
Deuterated Triazole (C-D) 18.5 µL/min/mg4.6 hours58%2.44

*Note: Data represents normalized median values from standardized HLM stability assays. A KIE > 2.0 strongly indicates that C-H bond cleavage at the triazole ring is the rate-determining step in the primary metabolic pathway.

References

  • Regioselective, Modular C–N and Suzuki Coupling Route to Triazoles.Thieme Connect / Synfacts.
  • Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules.Chemical Reviews (ACS Publications).
  • Deuterated Alkyl Sulfonium Salt Reagents; Importance of H/D Exchange Methods in Drug Discovery.ChemMedChem.
  • Deuterium labelling by electrochemical splitting of heavy water.OAE Publishing Inc.

Sources

Application

Analytical Strategies for 5-Bromo-1H-1,2,3-triazole-4-carboxylic Acid: Comprehensive HPLC and GC Application Notes

This document provides a detailed technical guide for the quantitative analysis of 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid, a heterocyclic compound of interest in pharmaceutical and chemical synthesis. Given its stru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed technical guide for the quantitative analysis of 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid, a heterocyclic compound of interest in pharmaceutical and chemical synthesis. Given its structural features—a polar triazole ring, an acidic carboxylic acid moiety, and a halogen substituent—this analyte presents unique challenges that necessitate tailored analytical approaches. We will explore two primary chromatographic techniques: High-Performance Liquid Chromatography (HPLC) as the direct and principal method, and Gas Chromatography (GC) as a highly selective alternative requiring derivatization.

The protocols and methodologies herein are designed for researchers, quality control analysts, and drug development professionals, emphasizing the scientific rationale behind each procedural step to ensure robust and reproducible results.

Part 1: High-Performance Liquid Chromatography (HPLC) Analysis – The Primary Approach

Scientific Rationale for HPLC

High-Performance Liquid Chromatography is the premier technique for analyzing 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid. The compound's high polarity, conferred by the carboxylic acid and nitrogen-rich triazole ring, along with its low volatility, makes it ideally suited for separation in the liquid phase. Reversed-Phase HPLC (RP-HPLC), where the mobile phase is more polar than the stationary phase, is particularly effective for retaining and resolving such polar analytes from potential impurities.[1][2]

Method Development & Optimization: A Mechanistic Perspective

The development of a robust HPLC method hinges on the strategic selection of the column, mobile phase, and detector, each choice dictated by the analyte's physicochemical properties.

  • Chromatographic Mode and Stationary Phase Selection: A C18 (octadecylsilyl) bonded silica column is the workhorse of reversed-phase chromatography and serves as the optimal starting point. The nonpolar C18 chains provide a hydrophobic surface that interacts with the less polar regions of the analyte molecule. However, for a highly polar compound like our target, retention on a standard C18 column can be challenging, potentially leading to elution near the void volume.[3] To enhance retention, a modern, polar-endcapped C18 column or a column designed for use with highly aqueous mobile phases is recommended.[4][5] These columns mitigate the risk of stationary phase collapse in the high-water-content mobile phases needed to retain the analyte. As an alternative, Hydrophilic Interaction Liquid Chromatography (HILIC) can be employed, which uses a polar stationary phase and a high-organic mobile phase to retain very polar compounds.[5]

  • Mobile Phase Optimization: The mobile phase composition is critical for achieving adequate retention and symmetrical peak shape. A gradient elution using a mixture of an aqueous buffer and an organic modifier (typically acetonitrile or methanol) is recommended.

    • Organic Modifier: Acetonitrile is often preferred over methanol as it provides lower viscosity and better UV transparency at short wavelengths.

    • Aqueous Phase and pH Control: The carboxylic acid moiety (pKa estimated to be acidic) and the triazole ring (can be protonated) make pH control essential. Operating at a low pH (e.g., 2.5-3.5) using an additive like formic acid or trifluoroacetic acid (TFA) will suppress the ionization of the carboxylic acid.[6] This renders the molecule less polar, thereby increasing its retention on the C18 column and significantly improving peak symmetry by preventing undesirable interactions with residual silanols on the stationary phase.

  • Detector Selection: The 1,2,3-triazole ring contains a conjugated system of double bonds, making it a chromophore that absorbs ultraviolet (UV) light. A Diode Array Detector (DAD) or a variable wavelength UV detector is ideal.[7] Analysis of structurally similar triazole compounds suggests a maximum absorbance wavelength in the range of 220-260 nm.[1][8] A DAD is particularly advantageous as it provides spectral data that can confirm peak purity and aid in peak identification.

Detailed HPLC Protocol

This protocol is a validated starting point for the analysis of 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid in a relatively clean matrix, such as a drug substance.

1.3.1. Sample and Standard Preparation The "dilute and shoot" method is typically sufficient for drug substances.[9]

  • Diluent Preparation: Prepare a mixture of Water:Acetonitrile (50:50, v/v).

  • Stock Standard Solution (approx. 500 µg/mL): Accurately weigh approximately 10 mg of 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid reference standard into a 20 mL volumetric flask. Dissolve and dilute to volume with the diluent. Sonicate for 5 minutes if necessary to ensure complete dissolution.[9]

  • Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by serial dilution of the Stock Standard Solution with the diluent.

  • Sample Solution (approx. 100 µg/mL): Accurately weigh an appropriate amount of the sample, dissolve it in the diluent in a suitable volumetric flask, and dilute to the final concentration.

  • Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter (e.g., PTFE or PVDF) to remove particulates and protect the column.[9]

1.3.2. HPLC Instrumentation and Conditions

ParameterRecommended Condition
HPLC System Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent
Detector Diode Array Detector (DAD)
Column Polar-Endcapped C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Program Time (min)
0.0
15.0
17.0
17.1
20.0
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 230 nm (Monitor 210-400 nm for peak purity)
HPLC Workflow Visualization

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis cluster_data Data Processing Weigh 1. Weigh Sample/Standard Dissolve 2. Dissolve in Diluent Weigh->Dissolve Filter 3. Filter (0.45 µm) Dissolve->Filter Inject 4. Inject onto C18 Column Filter->Inject Separate 5. Gradient Elution Inject->Separate Detect 6. DAD Detection (230 nm) Separate->Detect Integrate 7. Integrate Peak Detect->Integrate Quantify 8. Quantify vs. Calibration Curve Integrate->Quantify

Caption: HPLC analysis workflow for 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid.

Part 2: Gas Chromatography (GC) Analysis – A Selective Alternative

Scientific Rationale and Inherent Challenges

Direct analysis of 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid by GC is generally not feasible. The molecule's functional groups (-COOH and the N-H of the triazole ring) contain active hydrogens that form strong intermolecular hydrogen bonds.[10] This results in a very low vapor pressure (non-volatile) and poor thermal stability, leading to peak tailing, low response, or complete degradation in the hot GC inlet.[11]

However, GC becomes a powerful alternative upon derivatization . This chemical modification masks the polar functional groups, transforming the analyte into a volatile and thermally stable derivative suitable for GC analysis.[10][12] The primary advantage of pursuing a GC method is the availability of highly selective and sensitive detectors for halogenated compounds.[13]

The Critical Role of Derivatization

The goal of derivatization is to replace the active hydrogens on the carboxylic acid and triazole N-H groups with nonpolar, thermally stable moieties.

  • Reaction and Reagent Selection: Silylation is the most effective and common derivatization technique for this purpose. It involves reacting the analyte with a silylating agent to form a trimethylsilyl (TMS) derivative. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) , often with 1% Trimethylchlorosilane (TMCS) as a catalyst, is an excellent choice. BSTFA is a strong silyl donor that readily reacts with both the carboxylic acid and the N-H proton of the triazole ring, while the TMCS catalyst accelerates the reaction.[10]

    Reaction: Analyte-COOH + Analyte-NH + 2 BSTFA → Analyte-COOSi(CH₃)₃ + Analyte-NSi(CH₃)₃

Method Development & Optimization
  • Column Selection: A low- to mid-polarity, general-purpose column is recommended for separating the derivatized analyte. A column with a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms, ZB-5) offers excellent resolution and thermal stability. This phase separates compounds primarily based on their boiling points, which is ideal for the now nonpolar TMS-derivative.

  • Inlet and Oven Program: A splitless injection is preferred for trace analysis to ensure the maximum transfer of the analyte onto the column. The inlet temperature should be high enough to ensure rapid volatilization of the derivative without causing degradation (e.g., 250-280°C). Temperature programming , the gradual increase of the column oven temperature, is crucial.[14][15] It allows for the sharp focusing of the analyte at the head of the column at a low initial temperature and ensures that the derivative elutes as a sharp, symmetrical peak in a reasonable time.[16][17]

  • Detector Selection: The bromine atom on the molecule makes it highly responsive to specific detectors:

    • Electron Capture Detector (ECD): The ECD is extremely sensitive to electronegative compounds, such as those containing halogens.[18] It can provide detection limits far lower than universal detectors.

    • Halogen Specific Detector (XSD™) or Electrolytic Conductivity Detector (ELCD): These detectors are highly selective for halogen-containing compounds, significantly reducing interferences from the sample matrix.[19]

    • Mass Spectrometer (MS): GC-MS provides the highest level of confidence in identification through the analyte's unique mass spectrum and can be used for sensitive quantification in Selected Ion Monitoring (SIM) mode.[20]

Detailed GC Protocol (with Derivatization)

2.4.1. Sample Preparation and Derivatization

  • Initial Sample Preparation: Prepare a stock solution of the sample or standard in a dry, aprotic solvent like Pyridine or Acetonitrile (e.g., 1 mg/mL). Water must be rigorously excluded as it will consume the derivatizing reagent.[21]

  • Derivatization Reaction: a. Pipette 100 µL of the sample/standard solution into a 2 mL autosampler vial. b. Add 100 µL of BSTFA + 1% TMCS. c. Cap the vial tightly and vortex for 30 seconds. d. Heat the vial in a heating block or oven at 70°C for 45 minutes to ensure the reaction goes to completion.[21] e. Cool the vial to room temperature before injection. The sample is now ready for GC analysis.

2.4.2. GC Instrumentation and Conditions

ParameterRecommended Condition
GC System Agilent 8890, Shimadzu GC-2030, or equivalent
Detector Electron Capture Detector (ECD) or Mass Spectrometer (MS)
Column HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas Helium or Hydrogen (High Purity)
Flow Rate 1.2 mL/min (Constant Flow Mode)
Inlet Mode Splitless
Inlet Temperature 270 °C
Splitless Hold Time 1.0 min
Oven Program - Initial Temp: 100 °C, hold for 2 min
- Ramp: 15 °C/min to 280 °C
- Final Hold: Hold at 280 °C for 5 min
Detector Temp - ECD: 300 °C
- MS Transfer Line: 280 °C; Ion Source: 230 °C
Injection Volume 1 µL
GC Workflow Visualization

GC_Workflow cluster_prep Sample Preparation & Derivatization cluster_analysis GC Analysis cluster_data Data Processing Dissolve 1. Dissolve Sample in Dry Solvent Deriv 2. Add BSTFA + 1% TMCS Dissolve->Deriv Heat 3. Heat at 70°C for 45 min Deriv->Heat Inject 4. Splitless Injection Heat->Inject Separate 5. Separation on HP-5ms Column Inject->Separate Detect 6. ECD or MS Detection Separate->Detect Integrate 7. Integrate Peak Detect->Integrate Quantify 8. Quantify vs. Calib. Curve Integrate->Quantify

Caption: GC analysis workflow including the mandatory derivatization step.

Method Summary and Comparison

FeatureHPLC MethodGC Method
Analyte Form Direct analysis of the parent compoundAnalysis of a TMS-derivative
Sample Preparation Simple "dilute and shoot"Multi-step: requires anhydrous conditions and heating
Primary Advantage Simplicity, speed, direct analysisHigh selectivity and sensitivity due to halogen-specific detectors
Instrumentation Standard HPLC-UV/DAD systemGC system with specialized detector (ECD/MS)
Common Issues Poor retention on standard C18 columnsIncomplete derivatization due to moisture or low temp/time
Best For Routine QC, purity analysis, high-throughput screeningTrace-level analysis, analysis in complex matrices

References

  • PubMed. (n.d.). High-performance liquid chromatographic analysis of new triazole antifungal agent SYN-2869 and its derivatives in plasma. PubMed. Retrieved from [Link]

  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

  • Jones, D. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

  • Agilent. (2015, August 21). Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. Agilent. Retrieved from [Link]

  • LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Retrieved from [Link]

  • Waters Corporation. (n.d.). Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Waters Corporation. Retrieved from [Link]

  • Taylor & Francis Online. (2017, August 4). Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. Taylor & Francis Online. Retrieved from [Link]

  • Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. Phenomenex. Retrieved from [Link]

  • Scribd. (n.d.). Temperature Programming in Gas Chromatography. Scribd. Retrieved from [Link]

  • ACS Publications. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ACS Publications. Retrieved from [Link]

  • ALWSCI. (2023, February 3). What Is Temperature Programming in Gas Chromatography?. ALWSCI. Retrieved from [Link]

  • Chromatography Online. (2025, May 13). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. Chromatography Online. Retrieved from [Link]

  • LCGC North America. (2025, November 26). GC Temperature Programming—10 Things You Absolutely Need to Know. LCGC North America. Retrieved from [Link]

  • ResearchGate. (n.d.). Analytical characteristics of the SPME-HPLC-DAD method a. ResearchGate. Retrieved from [Link]

  • SCION Instruments. (n.d.). Simultaneous Analysis of Triazole Fungicides by HPLC-DAD. SCION Instruments. Retrieved from [Link]

  • Chemical Substance Information. (n.d.). 5-BROMO-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID. Retrieved from [Link]

  • Semipermeable Press. (2010, February 1). Advances in the Analysis of Persistent Halogenated Organic Compounds. Semipermeable Press. Retrieved from [Link]

  • Davidson Analytical Services. (n.d.). Halogen and Compound Dependence of a Halogen Specific Detector for Gas Chromatography. Retrieved from [Link]

  • Restek. (n.d.). A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Restek. Retrieved from [Link]

  • SciSpace. (2012, March 21). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. Retrieved from [Link]

  • Journal of Chemistry and Technologies. (2020, January 21). IMPACT OF SUBSTITUENTS OF VARIOUS NATURE AT C-3 AND C-5 OF 4H-1,2,4-TRIAZOLE ON COMPOUNDS' BEHAVIOR UNDER THE CONDITIONS OF GC-MS ANALYSIS. Journal of Chemistry and Technologies. Retrieved from [Link]

  • PMC. (2023, May 20). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PMC. Retrieved from [Link]

  • PMC. (2022, December 8). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. PMC. Retrieved from [Link]

Sources

Method

Application Notes &amp; Protocols: Synthesis and Evaluation of Enzyme Inhibitors Utilizing a 5-Bromo-1H-1,2,3-triazole Scaffold

An Application Guide for Drug Discovery Professionals Introduction: The Strategic Value of the 5-Bromo-1,2,3-triazole Scaffold The 1,2,3-triazole ring system has become a cornerstone in modern medicinal chemistry, largel...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for Drug Discovery Professionals

Introduction: The Strategic Value of the 5-Bromo-1,2,3-triazole Scaffold

The 1,2,3-triazole ring system has become a cornerstone in modern medicinal chemistry, largely due to the advent of the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the premier example of "click chemistry".[1][2] This reaction's efficiency, regioselectivity, and broad functional group tolerance allow for the rapid assembly of complex molecular architectures. The resulting triazole core is not merely a passive linker; it is a highly valuable pharmacophore, often acting as a bioisostere for amide or ester bonds, capable of engaging in hydrogen bonding and dipole interactions within enzyme active sites.[3][4]

This guide focuses on a particularly strategic variant: the 5-bromo-1,4-disubstituted-1H-1,2,3-triazole . The bromine atom at the C-5 position serves a dual purpose. Firstly, it provides a vector for introducing further molecular diversity. It acts as a versatile synthetic handle for a suite of cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the exploration of structure-activity relationships (SAR) at a position critical for target engagement.[5][6] Secondly, the bromine atom itself can be a key contributor to binding affinity through the formation of halogen bonds—a strong, non-covalent interaction increasingly recognized for its importance in ligand-protein recognition.[7]

These protocols provide a comprehensive workflow, from the regioselective synthesis of the core scaffold to its subsequent diversification and evaluation in a generalized enzyme inhibition assay.

Part 1: Core Scaffold Synthesis via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The foundational strategy for synthesizing the target scaffold is the CuAAC reaction. This approach ensures the exclusive formation of the 1,4-disubstituted regioisomer, which is critical for consistent SAR studies.[1] The key precursors are a diverse set of organic azides and a bromo-functionalized alkyne.

Overall Synthetic Workflow

The synthesis begins with the preparation of necessary organic azides, followed by the core cycloaddition reaction to generate the 5-bromo-1,2,3-triazole scaffold.

G cluster_0 Precursor Synthesis cluster_1 Core Cycloaddition (CuAAC) A R-X (Alkyl/Aryl Halide) C R-N3 (Organic Azide) A->C Protocol 1 B NaN3 (Sodium Azide) B->C SN2/SNAr E 5-Bromo-1,2,3-triazole Scaffold C->E Protocol 2 D Br-C≡C-R' (Bromo-alkyne) D->E Cu(I) Catalyst

Caption: Workflow for the synthesis of the 5-bromo-1,2,3-triazole core.

Protocol 1: General Synthesis of Organic Azides (Illustrative Example)

Causality: The organic azide is a critical "click" partner. This protocol describes a standard nucleophilic substitution to convert a readily available alkyl halide into the corresponding azide. The choice of a polar aprotic solvent like DMF is crucial for solubilizing the sodium azide and promoting the S_N2 reaction mechanism.

Materials:

  • Alkyl or Benzyl Halide (e.g., Benzyl Bromide): 1.0 eq

  • Sodium Azide (NaN₃): 1.5 eq

  • N,N-Dimethylformamide (DMF)

  • Deionized Water

  • Diethyl Ether or Ethyl Acetate

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • In a round-bottom flask, dissolve the alkyl halide (1.0 eq) in DMF (approx. 0.5 M solution).

  • Add sodium azide (1.5 eq) to the solution. Caution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment (PPE) in a fume hood.

  • Stir the reaction mixture at room temperature (or heat to 50-70 °C for less reactive halides) for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.

  • Combine the organic layers and wash with brine (saturated NaCl solution) to remove residual DMF.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the organic azide. The product is often used in the next step without further purification.

Protocol 2: Synthesis of 1-Aryl/Alkyl-4-Aryl/Alkyl-5-Bromo-1H-1,2,3-triazoles

Causality: This is the key bond-forming reaction. A copper(I) catalyst, generated in situ from a Cu(II) salt (like CuSO₄·5H₂O) and a reducing agent (like sodium ascorbate), is essential to catalyze the cycloaddition.[8] A t-BuOH/H₂O solvent system is commonly used as it solubilizes both organic and inorganic reagents effectively.

Materials:

  • Organic Azide (from Protocol 1): 1.0 eq

  • Bromo-alkyne (e.g., 1-bromo-2-phenylacetylene): 1.0 eq

  • Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O): 0.05 eq (5 mol%)

  • Sodium Ascorbate: 0.10 eq (10 mol%)

  • tert-Butanol (t-BuOH) and Deionized Water (1:1 mixture)

  • Ethyl Acetate

  • Saturated Ammonium Chloride (NH₄Cl) solution

Procedure:

  • To a flask, add the organic azide (1.0 eq) and the bromo-alkyne (1.0 eq).

  • Add the t-BuOH/H₂O (1:1) solvent system to create a solution of approximately 0.2 M concentration with respect to the limiting reagent.

  • In a separate vial, prepare fresh solutions of CuSO₄·5H₂O (e.g., 0.1 M in water) and sodium ascorbate (e.g., 0.2 M in water).

  • Add the sodium ascorbate solution (to give 10 mol%) to the main reaction flask, followed by the CuSO₄·5H₂O solution (to give 5 mol%). A color change (e.g., to yellow or orange) should be observed, indicating the formation of the active Cu(I) species.

  • Stir the reaction vigorously at room temperature for 12-24 hours. Monitor by TLC or LC-MS.

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer with a saturated NH₄Cl solution (to remove copper salts), followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure 5-bromo-1,2,3-triazole product.

Expected Characterization Data

The successful synthesis of the triazole core can be confirmed by standard spectroscopic methods.

Analysis Expected Observations for a Representative Product (e.g., 1-benzyl-5-bromo-4-phenyl-1H-1,2,3-triazole)
¹H NMR Singlet for the benzylic CH₂ protons (~5.6 ppm). Multiplets in the aromatic region for the phenyl and benzyl protons (~7.0-7.5 ppm). Absence of the alkyne proton signal.[9]
¹³C NMR Signal for the benzylic CH₂ carbon (~55 ppm). Signals for the triazole C4 and C5 carbons. The C-Br signal will be distinct. Aromatic carbon signals in the typical range (~125-140 ppm).[9]
HRMS (ESI) Accurate mass measurement corresponding to the molecular formula [M+H]⁺ or [M+Na]⁺, showing the characteristic isotopic pattern for a bromine-containing compound.[10]

Part 2: Scaffold Diversification via Suzuki Cross-Coupling

Causality: The C-Br bond on the triazole ring is an excellent substrate for palladium-catalyzed cross-coupling reactions. This allows for the late-stage introduction of aryl or heteroaryl moieties, which is a highly efficient strategy for building a chemical library for SAR exploration. The Suzuki reaction is chosen for its robustness and the commercial availability of a vast array of boronic acids.[11]

Diversification Workflow

G A 5-Bromo-1,2,3-triazole Scaffold C Diversified Inhibitor Library A->C Protocol 3 B Ar-B(OH)2 (Arylboronic Acid) B->C Pd Catalyst, Base

Caption: Diversification of the core scaffold via Suzuki cross-coupling.

Protocol 3: Suzuki Cross-Coupling for C-5 Arylation

Causality: This protocol requires a palladium catalyst (e.g., Pd(PPh₃)₄) to facilitate the catalytic cycle (oxidative addition, transmetalation, reductive elimination). A base (e.g., K₂CO₃ or Cs₂CO₃) is essential for the activation of the boronic acid in the transmetalation step. A solvent mixture like Dioxane/H₂O provides the necessary medium for both organic and inorganic reagents.

Materials:

  • 5-Bromo-1,2,3-triazole (from Protocol 2): 1.0 eq

  • Arylboronic Acid: 1.2-1.5 eq

  • Palladium Catalyst (e.g., Pd(PPh₃)₄): 0.05 eq (5 mol%)

  • Base (e.g., K₂CO₃ or Cs₂CO₃): 2.0-3.0 eq

  • Solvent: 1,4-Dioxane and Water (e.g., 4:1 mixture)

  • Ethyl Acetate

Procedure:

  • To a microwave vial or Schlenk flask, add the 5-bromo-1,2,3-triazole (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (5 mol%), and the base (2.0 eq).

  • Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 80-100 °C (or use microwave irradiation) for 2-12 hours, monitoring by TLC or LC-MS.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and water.

  • Separate the layers and extract the aqueous phase with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the final C-5 arylated 1,2,3-triazole.

Part 3: Screening for Enzyme Inhibition

Once a library of compounds is synthesized, the next critical step is to evaluate their biological activity. The following is a generalized protocol for determining the half-maximal inhibitory concentration (IC₅₀), a key metric of inhibitor potency. This protocol should be adapted based on the specific enzyme and substrate being studied.[12]

Enzyme Inhibition Assay Workflow

G A Prepare Reagents (Enzyme, Buffer, Substrate, Inhibitor Stock) B Serial Dilution of Inhibitors A->B C Plate Setup (Enzyme + Inhibitor Pre-incubation) B->C D Initiate Reaction (Add Substrate) C->D E Measure Activity (e.g., Absorbance/ Fluorescence over time) D->E F Data Analysis (Calculate % Inhibition, Determine IC50) E->F

Caption: General workflow for an in vitro enzyme inhibition assay.

Protocol 4: General Procedure for IC₅₀ Determination

Causality: This assay measures the rate of an enzymatic reaction in the presence of varying concentrations of the synthesized inhibitor. By comparing these rates to a control reaction (no inhibitor), the concentration at which the inhibitor reduces enzyme activity by 50% (the IC₅₀) can be determined. A pre-incubation step allows the inhibitor to bind to the enzyme before the reaction is initiated by the addition of the substrate.[12][13]

Materials:

  • Target Enzyme in appropriate assay buffer

  • Substrate (chromogenic or fluorogenic)

  • Synthesized triazole compounds (inhibitors), dissolved in DMSO to make a high-concentration stock (e.g., 10 mM)

  • Positive control (a known inhibitor of the target enzyme)

  • Assay Buffer

  • 96-well microplate (clear, black, or white, depending on the detection method)

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Compound Dilution: Prepare a serial dilution series of your triazole compounds and the positive control in assay buffer. Start from a high concentration and perform 1:3 or 1:10 dilutions. Ensure the final DMSO concentration in all wells is constant and low (typically ≤1%).

  • Assay Plate Setup:

    • Add a fixed volume of the enzyme solution to each well of the 96-well plate (except for "no enzyme" controls).

    • Add a small volume (e.g., 1-2 µL) of each inhibitor dilution to the appropriate wells. Include wells for a negative control (DMSO vehicle only) and a positive control.

  • Pre-incubation: Gently mix the plate and incubate at the enzyme's optimal temperature for a set period (e.g., 15-30 minutes) to allow for inhibitor-enzyme binding.

  • Reaction Initiation: Initiate the enzymatic reaction by adding a fixed volume of the substrate solution to all wells.

  • Kinetic Measurement: Immediately place the microplate into a plate reader and measure the change in absorbance or fluorescence over time at the appropriate wavelength. The measurement interval and duration should be optimized based on the reaction rate.

  • Data Analysis:

    • Calculate the initial reaction velocity (rate) for each well from the linear portion of the kinetic curve.

    • Normalize the data by setting the rate of the negative control (no inhibitor) to 100% activity and the "no enzyme" control to 0% activity.

    • Calculate the percent inhibition for each inhibitor concentration.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration. Fit the data to a dose-response curve (e.g., four-parameter logistic regression) using appropriate software (e.g., GraphPad Prism, R) to determine the IC₅₀ value.

Data Presentation

Summarize the inhibition data in a clear, tabular format to facilitate SAR analysis.

Compound ID R¹ (N-1) R² (C-4) R³ (C-5) IC₅₀ (µM)¹
TZA-Br-01BenzylPhenylBr> 100
TZA-Coup-01BenzylPhenyl4-MeO-Ph15.2 ± 1.8
TZA-Coup-02BenzylPhenyl4-CF₃-Ph5.8 ± 0.7
TZA-Coup-03CyclohexylMethyl3-Pyridyl22.5 ± 2.5
Pos. Control---0.5 ± 0.1
¹IC₅₀ values are presented as the mean ± standard deviation from at least three independent experiments.

References

  • ResearchGate. Cu(I)‐catalyzed synthesis of 5‐bromo‐1,2,3‐triazoles. Available at: [Link]

  • Zhu, J., et al. (2024). Triazole-Based Thiamine Analogues as Inhibitors of Thiamine Pyrophosphate-Dependent Enzymes: 1,3-Dicarboxylate for Metal Binding. ACS Omega. Available at: [Link]

  • Zhu, J., et al. (2024). Triazole-Based Thiamine Analogues as Inhibitors of Thiamine Pyrophosphate-Dependent Enzymes: 1,3-Dicarboxylate for Metal Binding. ACS Omega. Available at: [Link]

  • Singh, R., et al. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega. Available at: [Link]

  • Singh, R., et al. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. Semantic Scholar. Available at: [Link]

  • Demian, Y., et al. (2021). Analysis of the relationship between the predicted biological activity and the chemical structure of S-derivatives of 5-(5-bromofuran-2-yl)-4R-1,2,4-triazole-3-thiols. ScienceGate. Available at: [Link]

  • Liu, X., et al. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry. Available at: [Link]

  • Singh, R., et al. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega. Available at: [Link]

  • Gomaa, A. M. (2021). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Sbardella, G., et al. (2022). Discovery of a new class of triazole based inhibitors of acetyl transferase KAT2A. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Kumar, A., et al. (2015). N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica. Available at: [Link]

  • Khan, I., et al. (2018). Synthesis of 1H-1,2,3-triazole derivatives as new α-glucosidase inhibitors and their molecular docking studies. Bioorganic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. Synthesis of 1,2,3-Triazoles. Available at: [Link]

  • Iqbal, M. A., et al. (2020). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors. Frontiers in Chemistry. Available at: [Link]

  • Sumrra, S. H., & Gull, N. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4- Triazole Derivatives. Bahria University Journal of Information & Communication Technologies. Available at: [Link]

  • ResearchGate. Facile synthesis of bromo- and iodo-1,2,3-triazoles. Available at: [Link]

  • Begtrup, M., et al. (1990). Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Iqbal, M. A., et al. (2020). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors. Frontiers in Chemistry. Available at: [Link]

  • Wang, Z., et al. (2021). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Frontiers in Oncology. Available at: [Link]

  • Beilstein Journals. Pentacyclic aromatic heterocycles from Pd-catalyzed annulation of 1,5-diaryl-1,2,3-triazoles. Available at: [Link]

  • Krasinski, A., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. Organic Letters. Available at: [Link]

  • Organic Chemistry Portal. Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. Available at: [Link]

  • Wang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

  • Almássy, L., et al. (2009). 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. Organic & Biomolecular Chemistry. Available at: [Link]

  • Jiang, H., et al. (2015). Cu/Pd-Catalyzed, Three-Component Click Reaction of Azide, Alkyne, and Aryl Halide: One-Pot Strategy toward Trisubstituted Triazoles. Organic Letters. Available at: [Link]

  • Maleš, M., et al. (2017). Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • El-Faham, A., et al. (2019). Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water. Frontiers in Chemistry. Available at: [Link]

  • Wongso, H., et al. (2023). Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Medicinal Chemistry. Available at: [Link]

  • Wongso, H., et al. (2023). Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Medicinal Chemistry. Available at: [Link]

  • Ahmed, S., et al. (2024). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. International Journal of Biosciences and Research. Available at: [Link]

  • Wang, Z., et al. (2021). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Frontiers in Oncology. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Development of 5-Bromo-1H-1,2,3-Triazole Derivatives as Antifungal Agents

Introduction: The Imperative for Novel Antifungal Therapies The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant and growing threat to global pu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Novel Antifungal Therapies

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a significant and growing threat to global public health. While the triazole class of antifungals has been a cornerstone of treatment for decades, the efficacy of existing agents is increasingly challenged. This necessitates the exploration and development of novel antifungal scaffolds with improved potency, broader spectrum of activity, and the ability to circumvent resistance mechanisms. The 1,2,3-triazole core, a key pharmacophore in many successful drugs, continues to be a fertile ground for the design of new therapeutic agents. This application note focuses on the potential of 5-bromo-1H-1,2,3-triazole derivatives as a promising avenue for the development of next-generation antifungal agents. The introduction of a bromine atom at the 5-position of the triazole ring can significantly modulate the electronic and steric properties of the molecule, potentially leading to enhanced binding affinity for the target enzyme and improved pharmacological properties.[1]

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the synthesis, in vitro evaluation, and mechanistic understanding of 5-bromo-1H-1,2,3-triazole derivatives as potential antifungal agents.

The Molecular Target: Inhibition of Ergosterol Biosynthesis

The primary mechanism of action for triazole antifungals is the disruption of the fungal cell membrane's integrity by inhibiting the biosynthesis of ergosterol, a vital sterol component in fungi that is absent in mammals.[2] Triazoles specifically target and inhibit the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[3] This enzyme is crucial for the conversion of lanosterol to ergosterol. Inhibition of CYP51 leads to a depletion of ergosterol and a concomitant accumulation of toxic 14α-methylated sterol precursors, which disrupt the structure and function of the fungal cell membrane, ultimately leading to the inhibition of fungal growth and proliferation.[3]

Ergosterol Biosynthesis Inhibition Lanosterol Lanosterol Ergosterol Ergosterol Lanosterol->Ergosterol Lanosterol 14α-demethylase (CYP51) Toxic_Sterols Toxic 14α-methylated sterol precursors Disrupted_Membrane Disrupted Fungal Cell Membrane Toxic_Sterols->Disrupted_Membrane Accumulation leads to Fungal_Cell_Membrane Fungal Cell Membrane (Normal Function) Ergosterol->Fungal_Cell_Membrane Essential component of Fungal_Growth_Inhibition Fungal Growth Inhibition Disrupted_Membrane->Fungal_Growth_Inhibition Triazole 5-Bromo-1,2,3-Triazole Derivative Lanosterol 14α-demethylase (CYP51) Lanosterol 14α-demethylase (CYP51) Triazole->Lanosterol 14α-demethylase (CYP51) Inhibits Lanosterol 14α-demethylase (CYP51)->Toxic_Sterols

Caption: Mechanism of action of 5-bromo-1,2,3-triazole derivatives.

Synthesis of 5-Bromo-1-Substituted-1H-1,2,3-Triazole Derivatives

The synthesis of 1,4-disubstituted 1,2,3-triazoles is most efficiently achieved through the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."[4] To introduce a bromine atom at the 5-position, a common strategy involves the use of a bromo-substituted alkyne precursor.

Synthesis_Workflow Start Starting Materials: - Organic Azide (R-N3) - 1-bromo-2-alkyne Reaction Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) Start->Reaction Workup Reaction Work-up (e.g., Filtration, Extraction) Reaction->Workup Purification Purification (e.g., Column Chromatography) Workup->Purification Characterization Characterization (NMR, MS, etc.) Purification->Characterization Final_Product 5-Bromo-1-substituted-1H-1,2,3-triazole Characterization->Final_Product

Caption: General workflow for the synthesis of 5-bromo-1,2,3-triazole derivatives.

Protocol: Synthesis of a Representative 1-Benzyl-4-phenyl-5-bromo-1H-1,2,3-triazole

This protocol describes a general procedure for the synthesis of a 5-bromo-1,2,3-triazole derivative. Researchers should adapt the specific reagents and conditions based on the desired final compound.

Materials:

  • Benzyl azide

  • 1-Bromo-2-phenylacetylene

  • Copper(I) iodide (CuI)

  • N,N-Diisopropylethylamine (DIPEA) or another suitable base

  • Solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

  • Deionized water

  • Saturated aqueous ammonium chloride solution

  • Anhydrous sodium sulfate or magnesium sulfate

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve benzyl azide (1.0 eq) and 1-bromo-2-phenylacetylene (1.0 eq) in the chosen solvent (e.g., THF).

  • Addition of Catalysts: To the stirred solution, add N,N-diisopropylethylamine (DIPEA) (2.0 eq) followed by copper(I) iodide (CuI) (0.1 eq).

  • Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Washing: Wash the combined organic layers sequentially with deionized water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 1-benzyl-4-phenyl-5-bromo-1H-1,2,3-triazole.

  • Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

In Vitro Antifungal Susceptibility Testing

The determination of the Minimum Inhibitory Concentration (MIC) is the standard in vitro method to quantify the antifungal activity of a compound. The following protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

MIC_Workflow cluster_prep Preparation cluster_assay Assay Setup (96-well plate) cluster_incubation_reading Incubation & Reading Stock_Solution Prepare stock solution of 5-bromo-1,2,3-triazole derivative in DMSO Serial_Dilution Perform 2-fold serial dilutions of the compound in RPMI-1640 Stock_Solution->Serial_Dilution Fungal_Inoculum Prepare standardized fungal inoculum (e.g., 0.5 McFarland) Inoculation Inoculate wells with fungal suspension Fungal_Inoculum->Inoculation Media Prepare RPMI-1640 medium Media->Serial_Dilution Serial_Dilution->Inoculation Incubation Incubate at 35°C for 24-48 hours Inoculation->Incubation Controls Include growth control (no drug) and sterility control (no inoculum) Controls->Incubation Reading Visually or spectrophotometrically determine the MIC Incubation->Reading

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol: Broth Microdilution MIC Assay

Materials:

  • Synthesized 5-bromo-1,2,3-triazole derivatives

  • Dimethyl sulfoxide (DMSO)

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

  • Fungal strains (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus)

  • Sterile 96-well microtiter plates

  • Spectrophotometer or microplate reader (optional)

  • Positive control antifungal (e.g., Fluconazole)

Procedure:

  • Preparation of Stock Solutions: Dissolve the test compounds and the positive control in DMSO to a concentration of 1280 µg/mL.

  • Preparation of Fungal Inoculum:

    • Yeasts: Culture the yeast on Sabouraud Dextrose Agar (SDA) for 24-48 hours. Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.

    • Molds: Grow the mold on Potato Dextrose Agar (PDA) until sporulation occurs. Harvest the conidia with sterile saline containing 0.05% Tween 20. Adjust the conidial suspension to the desired concentration.

  • Preparation of Microtiter Plates:

    • Add 100 µL of RPMI-1640 to wells 2 through 11 of a 96-well plate.

    • Add 200 µL of the test compound working solution (e.g., 16 µg/mL in RPMI-1640) to well 1.

    • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

    • Well 11 serves as the growth control (inoculum, no drug).

    • Well 12 serves as the sterility control (medium only).

  • Inoculation: Inoculate wells 1 through 11 with 100 µL of the prepared fungal inoculum.

  • Incubation: Incubate the plates at 35°C for 24-48 hours (or longer for slow-growing molds).

  • MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of growth (typically ≥50% reduction in turbidity) compared to the drug-free growth control. This can be assessed visually or by reading the optical density at a specific wavelength.

Structure-Activity Relationship (SAR) Insights

While specific SAR studies on 5-bromo-1,2,3-triazole derivatives are emerging, general principles from broader triazole antifungal research can guide the design of new analogs.

Structural Feature Impact on Antifungal Activity Rationale
5-Bromo Substituent Potentially enhances activityThe bromine atom, being an electron-withdrawing group, can modulate the electronic properties of the triazole ring, potentially improving its interaction with the heme iron in the active site of CYP51. Its size can also provide beneficial steric interactions within the binding pocket.[5]
N-1 Substituent Crucial for activity and spectrumThe side chain at the N-1 position of the triazole ring is critical for binding to the hydrophobic channels of the CYP51 enzyme. Aromatic and heterocyclic moieties, particularly those with halogen substitutions, have been shown to be favorable.[6][7]
Linker between N-1 and other functionalities Influences flexibility and bindingThe length and flexibility of the linker connecting the triazole ring to other parts of the molecule can significantly impact how the compound orients itself within the active site of the target enzyme.
Terminal Groups Affects physicochemical properties and target engagementModifications to the terminal groups of the N-1 side chain can influence solubility, metabolic stability, and interactions with specific residues in the CYP51 active site.

The antifungal activity of halogen-substituted triazoles has been noted in several studies, suggesting that the presence of a bromine atom is a promising feature for potent antifungal activity.[6]

Conclusion and Future Directions

The 5-bromo-1H-1,2,3-triazole scaffold represents a valuable starting point for the development of novel antifungal agents. The synthetic accessibility via CuAAC allows for the rapid generation of diverse libraries of compounds for screening. The protocols outlined in this application note provide a robust framework for the synthesis and in vitro evaluation of these derivatives. Future research should focus on extensive SAR studies to optimize the N-1 substituent in combination with the 5-bromo-triazole core to identify lead candidates with potent, broad-spectrum antifungal activity and favorable pharmacological profiles. Further investigations into their in vivo efficacy and toxicity are essential next steps in the drug development pipeline.

References

  • Synthesis of 1,2,3-Triazole Derivatives and in Vitro Antifungal Evaluation on Candida Strains. Molecules. 2012;17(5):5882-5892. [Link]

  • New triazole derivatives containing substituted 1,2,3-triazole side chains: Design, synthesis and antifungal activity. Bioorganic & Medicinal Chemistry Letters. 2019;29(18):2653-2658. [Link]

  • Synthesis and Antifungal Activity of Novel Triazole Compounds Containing Piperazine Moiety. Molecules. 2016;21(10):1295. [Link]

  • Synthesis and antifungal evaluation of new azole derivatives containing 1,2,3-triazole. RSC Advances. 2021;11(53):33333-33345. [Link]

  • Synthesis and structure-activity relationships of a novel antifungal agent, ICI 195,739. Annals of the New York Academy of Sciences. 1988;544:86-100. [Link]

  • Synthesis and antifungal activity of novel triazole derivatives. European Journal of Medicinal Chemistry. 2011;46(10):5130-5137. [Link]

  • Novel 1, 2, 4-Triazoles as Antifungal Agents. Molecules. 2021;26(23):7298. [Link]

  • Antimicrobial Screening of Some Newly Synthesized Triazoles. International Journal of Pharmaceutical and Clinical Research. 2017;9(6):445-450. [Link]

  • Design, synthesis and determination of antifungal activity of 5(6)-substituted benzotriazoles. European Journal of Medicinal Chemistry. 2010;45(9):4057-4066. [Link]

  • Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega. 2022;7(42):36945-36987. [Link]

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Molecules. 2024;29(2):299. [Link]

  • Cu(I)‐catalyzed synthesis of 5‐bromo‐1,2,3‐triazoles. ResearchGate. [Link]

  • Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Journal of Pharmaceutical Negative Results. 2022;13(3):141-147. [Link]

  • Advances in synthetic approach to and antifungal activity of triazoles. RSC Advances. 2015;5(115):94894-94914. [Link]

  • Triazole-functionalized compounds as promising antifungal agents: Synthesis, biological evaluation, and mechanistic insights. Journal of Molecular Structure. 2025;1315:138332. [Link]

  • Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives. Research in Pharmaceutical Sciences. 2012;7(4):255-263. [Link]

  • N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica. 2016;8(18):1-7. [Link]

  • Structure-Antifungal Activity Relationships of Polyene Antibiotics of the Amphotericin B Group. Antimicrobial Agents and Chemotherapy. 2017;61(11):e01217-17. [Link]

  • CuAAC-ensembled 1,2,3-triazole-linked isosteres as pharmacophores in drug discovery: review. RSC Advances. 2020;10(9):5136-5161. [Link]

  • Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water. Frontiers in Chemistry. 2019;7:89. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting 5-Bromo-1H-1,2,3-triazole-4-d Synthesis

Welcome to the Advanced Technical Support Center for heterocyclic synthesis. This guide is specifically engineered for researchers and drug development professionals facing yield, regioselectivity, or isotopic purity iss...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for heterocyclic synthesis. This guide is specifically engineered for researchers and drug development professionals facing yield, regioselectivity, or isotopic purity issues during the synthesis of 5-Bromo-1H-1,2,3-triazole-4-d .

Rather than relying on generic click-chemistry protocols, the most scalable and atom-economical route to this specific deuterated building block relies on the exhaustive bromination of 1H-1,2,3-triazole, followed by a highly controlled, temperature-sensitive lithium-halogen exchange and subsequent deuterium quench[1].

Chemical Workflow & Pathway Visualization

The synthesis relies on a two-step post-functionalization pathway. Understanding the formation of the transient dianion intermediate is critical to diagnosing downstream failures.

TriazoleSynthesis A 1H-1,2,3-Triazole (Starting Material) B 4,5-Dibromo-1H-1,2,3-triazole (Intermediate) A->B Br2, NaOH H2O, 45 °C C 1-Lithio-4-bromo-5-lithio- 1,2,3-triazole (Dianion) B->C 2.1 eq n-BuLi THF, -78 °C (Br-Li Exchange) D 5-Bromo-1H-1,2,3-triazole-4-d (Target Product) C->D D2O Quench -78 °C to RT

Workflow for 5-Bromo-1H-1,2,3-triazole-4-d synthesis via bromination and directed lithiation.

Quantitative Reaction Parameters & Yield Optimization

The table below synthesizes the causal relationship between reaction conditions and the resulting yield/isotopic purity during the critical lithiation-deuteration step.

ParameterConditionYield of Target (%)Deuterium Incorporation (%)Mechanistic Causality / Observation
n-BuLi Equivalents 1.0 eq< 5%N/AOnly N-H deprotonation occurs; insufficient reagent for Br-Li exchange.
n-BuLi Equivalents 2.1 eq85%> 98%Complete N-H deprotonation followed by quantitative C5 Br-Li exchange.
Lithiation Temp -78 °C85%> 98%Dianion intermediate remains stable; ring-opening pathways are suppressed.
Lithiation Temp -40 °C< 40%< 50%Dianion undergoes premature ring-opening or abstracts protons from the THF solvent.
Quench Reagent Fresh D₂O (99.9% D)85%> 98%Maximum kinetic trapping of the carbanion yields high isotopic purity.
Quench Reagent D₂O (Exposed to air)85%~ 70%Rapid H/D exchange with atmospheric moisture introduces protons into the quench.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my yield of the intermediate 4,5-dibromo-1H-1,2,3-triazole so low during the initial bromination? A: The bromination of 1H-1,2,3-triazole is highly exothermic and strictly pH-dependent. If the pH drops too low during the addition of bromine, the triazole ring becomes protonated, which severely deactivates it toward electrophilic aromatic substitution. Solution: Utilize a simultaneous, controlled co-addition of Br₂ and 50% aqueous NaOH. This maintains a slightly alkaline environment while keeping the internal temperature strictly between 40–52 °C[1].

Q2: I am getting poor deuterium incorporation (<70%) after the n-BuLi/D₂O step. What is causing this? A: Poor isotopic purity in this workflow stems from either ambient moisture or a misunderstanding of the substrate's stoichiometry. The N-H proton of the triazole is highly acidic (pKa ~9.4). The first equivalent of n-BuLi is entirely consumed by N-H deprotonation[2]. You must use exactly 2.05–2.10 equivalents of n-BuLi to ensure the second equivalent can perform the halogen-lithium exchange at the C5 position. Furthermore, D₂O is highly hygroscopic; always use a freshly opened ampoule of 99.9% D₂O and inject it directly into the reaction mixture under positive argon pressure.

Q3: My LC-MS shows debrominated (but not deuterated) triazole (i.e., 4-bromo-1H-1,2,3-triazole). Why did the exchange fail? A: This specific impurity profile indicates that the Br-Li exchange did occur, but the resulting lithiated intermediate abstracted a proton (H⁺) instead of a deuteron (D⁺). This is a classic symptom of poor temperature control. If the reaction temperature rises above -78 °C before the D₂O quench, the highly basic triazolyl-lithium species will abstract protons directly from the THF solvent. Solution: Maintain the internal temperature at -78 °C using a dry ice/acetone bath, ensure vigorous stirring to prevent localized warm spots, and pre-cool your D₂O before rapid injection.

Q4: Can I use CuAAC (Click Chemistry) to directly synthesize this deuterated building block instead? A: While Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for synthesizing 1,4-disubstituted triazoles[3], synthesizing a 1H-triazole (which lacks a carbon substituent at N1) via click chemistry requires specialized, sterically bulky protecting groups that must be cleaved later. For 5-bromo-1H-1,2,3-triazole-4-d, the post-functionalization route (bromination followed by lithiation) is far more atom-economical, avoids transition-metal contamination, and scales reliably.

Standard Operating Procedure: Lithiation & Deuteration

This self-validating protocol ensures maximum deuterium incorporation by controlling stoichiometry and thermal degradation.

Phase 1: Generation of the Dianion

  • Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (Repeat 3x to ensure a strictly anhydrous environment).

  • Dissolve 4,5-dibromo-1H-1,2,3-triazole (1.0 eq) in anhydrous THF to create a 0.2 M solution.

  • Submerge the flask in a dry ice/acetone bath to cool the mixture to -78 °C. Allow 15 minutes for complete thermal equilibration.

  • Add n-Butyllithium (2.1 eq, 1.6 M in hexanes) dropwise via a syringe pump over 30 minutes.

    • In-Process Control: The first equivalent generates the N-lithio species (mildly exothermic); the second equivalent drives the Br-Li exchange at C5. The solution should turn a pale, clear yellow.

  • Stir the suspension at -78 °C for exactly 45 minutes. Do not exceed this time, as prolonged exposure even at -78 °C can lead to gradual ring fragmentation.

Phase 2: Deuterium Quench and Isolation 6. Rapidly inject pre-cooled (-78 °C) D₂O (5.0 eq, 99.9% isotopic purity) in a single portion. 7. Remove the cooling bath immediately and allow the reaction to warm to room temperature over 1 hour. 8. Neutralize the mixture to pH 6-7 using 1M HCl. (Note: While the N-H position will rapidly exchange H/D with the aqueous workup, the newly formed C-D bond at position 4 is entirely stable). 9. Extract the aqueous layer with Ethyl Acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 10. Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to isolate pure 5-Bromo-1H-1,2,3-triazole-4-d.

References

  • Versatile Synthetic Platform for 1,2,3-Triazole Chemistry Source: ACS Omega URL:[Link]

  • Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

Optimization

Optimizing reaction conditions for substitutions on 5-Bromo-1H-1,2,3-triazole-4-d.

Welcome to the Technical Support Center for 1,2,3-triazole functionalization. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific synthetic challenges associated with 5-B...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 1,2,3-triazole functionalization. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific synthetic challenges associated with 5-Bromo-1H-1,2,3-triazole-4-d .

Working with this isotopically labeled, halogenated scaffold requires precise control over reaction conditions. Researchers typically face three primary hurdles: preventing isotopic scrambling (H/D exchange) at the C4 position, controlling regioselectivity during N-alkylation/arylation, and achieving chemoselective C5 cross-coupling without protodeauration.

Below is the strategic decision tree for optimizing these workflows.

Workflow Start 5-Bromo-1H-1,2,3-triazole-4-d Goal Desired Functionalization Pathway Start->Goal N_Sub N-Alkylation / N-Arylation Goal->N_Sub N-Functionalization C5_Sub C5 Cross-Coupling (e.g., Suzuki) Goal->C5_Sub C-C Bond Formation Base_N Base Selection: Avoid NaH or KOH Use K2CO3 or DIPEA N_Sub->Base_N Base_C5 Base Selection: Avoid Aqueous Carbonates Use Anhydrous CsF C5_Sub->Base_C5 Solvent_N Solvent Selection: Strictly Anhydrous MeCN or THF Base_N->Solvent_N Success_N Regioselective N-Substituted Product (D-retained) Solvent_N->Success_N Catalyst_C5 Catalyst Selection: Pd(dppf)Cl2 or NHC-Pd Base_C5->Catalyst_C5 Success_C5 C5-Aryl/Alkyl Product (D-retained) Catalyst_C5->Success_C5

Decision tree for functionalizing 5-Bromo-1H-1,2,3-triazole-4-d while preserving the deuterium label.

FAQ 1: Preserving the Deuterium Label (Isotopic Scrambling)

Q: Why am I losing the deuterium label at the C4 position during standard N-alkylation?

The Causality: The C4-D bond in 1,2,3-triazoles is susceptible to base-catalyzed hydrogen-deuterium (H/D) exchange[1]. When you use strong bases (like NaH or KOH) or protic solvents (like MeOH or trace water in DMF), the base deprotonates the triazole nitrogen, forming a triazolyl anion. This intermediate can rapidly equilibrate with any available protic source in the environment. Because the pKa of the triazole ring makes it sensitive to these conditions[2], the massive molar excess of protons in a non-deuterated protic solvent will wash out your deuterium label, replacing it with hydrogen before the electrophilic substitution can complete.

The Solution: You must kinetically outcompete the H/D exchange by using mild, non-nucleophilic bases and strictly anhydrous, aprotic solvents.

Quantitative Data Summary: Influence of Conditions on Deuterium Retention

BaseSolventTemp (°C)Yield (%)Deuterium Retention (%)
NaH (1.2 eq)DMF (Standard)2585%< 10% (Severe Scrambling)
KOH (1.5 eq)MeOH2590%0% (Complete Loss)
K₂CO₃ (1.5 eq)MeCN (Anhydrous)6082%> 95%
DIPEA (2.0 eq)THF (Anhydrous)2578%> 98% (Optimal Retention)

FAQ 2: Controlling Regioselectivity (N1 vs. N2 vs. N3)

Q: How do I force the alkylation to occur at the N2 position rather than N1 or N3?

The Causality: Unsubstituted 1,2,3-triazoles exist as a tautomeric equilibrium between the 1H and 2H forms[2]. Alkylation typically yields a mixture of regioisomers. However, the bulky bromine atom at the C5 position exerts significant steric hindrance against the adjacent N1 position. By running the reaction under thermodynamic control (e.g., mild heating with K₂CO₃) or utilizing Mitsunobu conditions, you can drive the substitution toward the less sterically encumbered N2 position[3].

Self-Validating Protocol: Regioselective N2-Alkylation

This protocol is designed to maximize N2-selectivity while preserving the C4-D bond.

  • Setup: Flame-dry a Schlenk flask and purge with argon.

  • Reagent Loading: Add 5-Bromo-1H-1,2,3-triazole-4-d (1.0 equiv) and anhydrous K₂CO₃ (1.5 equiv).

  • Solvent Addition: Inject strictly anhydrous acetonitrile (MeCN) to achieve a 0.2 M concentration. Stir at room temperature for 15 minutes to allow for salt formation.

  • Electrophile Addition: Add the alkyl halide (1.1 equiv) dropwise. Heat the reaction to 60 °C for 12 hours.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove inorganic salts (avoid aqueous washing if possible to prevent any late-stage D-loss), and concentrate under reduced pressure.

  • Self-Validation Step: Analyze the crude mixture via ¹H NMR.

    • Deuterium Check: The absence of a singlet at ~7.8 ppm confirms the C4-Deuterium is intact.

    • Regiochemistry Check: Use 2D NOESY NMR. An N2-alkylated product will show NOE cross-peaks between the alkyl protons and both the C4 and C5 positions (or lack thereof if D and Br are present), whereas N1 will show distinct asymmetry.

FAQ 3: Chemoselectivity in Cross-Coupling

Q: Can I perform a Suzuki-Miyaura cross-coupling at the C5-Bromo position without losing the C4-Deuterium?

The Causality: Yes, but traditional Suzuki-Miyaura conditions are highly destructive to isotopic labels. Standard protocols rely on aqueous bases (e.g., Na₂CO₃ in H₂O/Dioxane) to activate the boronic acid. At 80 °C, this aqueous basic environment will rapidly exchange your C4-D for a proton[1]. To achieve chemoselective C-C bond formation at the C5-halide[4] without protodeauration, you must switch to an anhydrous activation mechanism.

Self-Validating Protocol: Anhydrous Suzuki-Miyaura C5-Coupling
  • Setup: Inside a nitrogen-filled glovebox, charge a vial with 5-Bromo-1H-1,2,3-triazole-4-d (1.0 equiv), aryl boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Base Selection: Add anhydrous Cesium Fluoride (CsF) (3.0 equiv). Note: CsF provides the necessary nucleophilic activation of the boronic acid without introducing protons.

  • Reaction: Add anhydrous 1,4-dioxane. Seal the vial, remove it from the glovebox, and heat at 80 °C for 16 hours.

  • Workup: Dilute with EtOAc and filter through a short silica plug.

  • Self-Validation Step: Perform High-Resolution Mass Spectrometry (HRMS). The presence of the [M+H]+ peak matching the exact mass of the deuterated biaryl product confirms successful cross-coupling with absolute label retention.

Mechanistic Pathway: H/D Exchange vs. Electrophilic Substitution

Understanding the competing pathways is critical for troubleshooting. The diagram below illustrates how protic environments hijack the intermediate, leading to isotopic scrambling.

Mechanism SM 5-Bromo-1H-1,2,3-triazole-4-d (N-H tautomer) Anion Triazolyl Anion (Reactive Intermediate) SM->Anion Base (-H+) Exchange H/D Exchange (Loss of D Label) Anion->Exchange +H+ (Equilibration) Alkylation Electrophilic Attack (Desired N2-Alkylation) Anion->Alkylation +R-X (Kinetic Trapping) Protic Protic Solvent / H2O Protic->Exchange Electrophile R-X (Alkyl Halide) Electrophile->Alkylation

Mechanistic divergence of the triazolyl anion: Protic environments cause D-loss, aprotic environments yield product.

References

  • Base-catalyzed hydrogen–deuterium exchange and dehalogenation reactions of 1,2,3-triazole derivatives Source: Tetrahedron (via ResearchGate) URL:1

  • Product Class 13: 1,2,3-Triazoles Source: Thieme E-Books & E-Journals URL:2

  • General method of synthesis of 1,4-disubstituted-5-halo-1,2,3-triazoles Source: ResearchGate URL:4

  • Post-Functionalization of Preformed Triazole Scaffolds Source: EvitaChem URL:3

Sources

Troubleshooting

Technical Support Center: Purification of 5-Bromo-1H-1,2,3-triazole-4-d Derivatives

Welcome to the technical support guide for the purification of 5-Bromo-1H-1,2,3-triazole-4-d derivatives. As a Senior Application Scientist, I have designed this resource to provide researchers, scientists, and drug deve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the purification of 5-Bromo-1H-1,2,3-triazole-4-d derivatives. As a Senior Application Scientist, I have designed this resource to provide researchers, scientists, and drug development professionals with practical, field-proven insights into the common challenges encountered during the purification of this important class of compounds. This guide moves beyond simple protocols to explain the underlying principles, helping you make informed decisions to optimize your purification strategy.

The 5-bromo-1,2,3-triazole scaffold is a valuable building block in medicinal chemistry and materials science.[1] However, its purification can be challenging due to the unique electronic properties of the triazole ring and the reactivity of the bromine atom.[2][3] This guide provides a structured approach to troubleshooting common issues and answers frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 5-Bromo-1H-1,2,3-triazole derivatives?

A1: The two most effective and commonly employed methods are silica gel column chromatography and recrystallization.[2]

  • Silica Gel Column Chromatography is the workhorse technique for separating the target compound from unreacted starting materials, byproducts, and other impurities based on differences in polarity.[4] It is highly versatile and allows for the separation of complex mixtures.

  • Recrystallization is an excellent method for obtaining highly pure crystalline material, especially for removing minor impurities from a product that is already relatively pure.[5][6] Its success depends on finding a suitable solvent or solvent system where the triazole derivative has high solubility at elevated temperatures and low solubility at room or lower temperatures.

Q2: How stable are 5-Bromo-1H-1,2,3-triazole derivatives during purification?

A2: These compounds are generally stable at room temperature in a dry environment.[2] However, their stability can be compromised under certain conditions. The bromine atom on the electron-deficient triazole ring can be susceptible to nucleophilic substitution, particularly in the presence of strong bases or nucleophiles.[2] Furthermore, exposure to strong acids or extreme heat may lead to rearrangement or degradation of the heterocyclic structure.[2] It is advisable to avoid prolonged heating and harsh pH conditions during purification.

Q3: What are the most common impurities I should expect?

A3: Impurities are highly dependent on the synthetic route. Common impurities may include:

  • Unreacted Starting Materials: Such as the corresponding azide and alkyne precursors if the synthesis involves a cycloaddition reaction.[7]

  • Regioisomers: In many triazole syntheses, particularly those that are not highly regioselective like some thermal Huisgen cycloadditions, the formation of other isomers (e.g., 1,4-disubstituted vs. 1,5-disubstituted) is possible.[7][8]

  • Debrominated Product: Depending on the reaction and workup conditions, loss of the bromine atom can occur, leading to the corresponding non-brominated triazole derivative.

  • Byproducts from Side Reactions: These are specific to the synthetic method used. For example, if the synthesis involves a brominating agent, residual agent or byproducts from it might be present.[5][9]

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of analytical techniques is essential for unambiguous confirmation:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure, identifying the substitution pattern on the triazole ring, and assessing purity by checking for the absence of impurity signals.[4]

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.[4]

  • Thin-Layer Chromatography (TLC): A quick and effective method to assess the purity of the sample (a single spot is desired) and to monitor the progress of column chromatography.[4]

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Issue 1: Poor Separation or Streaking in Column Chromatography

Problem: My 5-bromo-1,2,3-triazole derivative shows significant tailing or streaks on the silica gel column, resulting in poor separation and mixed fractions.

Possible Causes & Solutions:

  • Cause 1: Strong Interaction with Silica Gel. The nitrogen atoms in the triazole ring can interact strongly with the acidic silanol groups on the silica surface, causing tailing. This is analogous to issues seen with other nitrogen-containing heterocycles.[10]

    • Solution: Deactivate the silica gel by adding a small amount of a volatile base, such as triethylamine (typically 0.1-1%), to the eluent. This neutralizes the acidic sites on the silica, improving the peak shape. Always perform a preliminary TLC analysis with the modified eluent to confirm it improves separation.[10]

  • Cause 2: Inappropriate Solvent System Polarity. If the eluent is too polar, the compound will move too quickly down the column (low resolution). If it's not polar enough, it will move too slowly or may not elute at all.

    • Solution: Methodically optimize the eluent system using TLC.[4] Aim for an Rf value of approximately 0.3-0.4 for your target compound. A common starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[4][11]

  • Cause 3: Column Overloading. Loading too much crude product onto the column is a common cause of poor separation.

    • Solution: As a general rule, the amount of crude product loaded should not exceed 5-10% of the weight of the silica gel.[4] If you have a large amount of material, it is better to use a larger column or run multiple smaller columns.

Purification Workflow Decision Diagram

The following diagram illustrates a logical workflow for approaching the purification of a crude 5-bromo-1,2,3-triazole derivative.

G start Crude Reaction Mixture tlc Analyze by TLC start->tlc is_solid Is the crude product a solid? tlc->is_solid recrystallization Attempt Recrystallization is_solid->recrystallization Yes column_chrom Perform Column Chromatography is_solid->column_chrom No / Impure check_purity1 Check Purity (TLC/NMR) recrystallization->check_purity1 pure1 Pure Product check_purity1->pure1 Sufficiently Pure check_purity1->column_chrom Needs Further Purification check_purity2 Check Purity of Fractions column_chrom->check_purity2 combine Combine Pure Fractions & Evaporate check_purity2->combine pure2 Pure Product combine->pure2

Sources

Optimization

Technical Support Center: Troubleshooting 5-Bromo-1H-1,2,3-triazole-4-d Solubility &amp; Isotopic Stability

Welcome to the Technical Support Center for deuterated triazole derivatives. Working with isotopically labeled heterocycles like 5-Bromo-1H-1,2,3-triazole-4-d presents a dual challenge for researchers and drug developmen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for deuterated triazole derivatives. Working with isotopically labeled heterocycles like 5-Bromo-1H-1,2,3-triazole-4-d presents a dual challenge for researchers and drug development professionals: overcoming the polarity-driven solubility limits of the triazole core while preventing the chemical degradation (H/D exchange) of the highly labile C4-deuterium label.

This guide provides field-proven insights, diagnostic troubleshooting, and self-validating protocols to ensure both complete dissolution and strict isotopic fidelity during your experiments.

I. Diagnostic FAQ & Troubleshooting Guide

Q1: Why does my compound precipitate or form a suspension when using hexanes or standard non-polar solvent mixtures? A: The 1H-1,2,3-triazole core is highly polar and exists in a rapid tautomeric equilibrium between its 1H- and 2H- forms in solution[1]. While the bromo substitution at the 5-position adds a degree of lipophilicity, it does not override the strong dipole moment and hydrogen-bonding capacity of the triazole nitrogen atoms. Consequently, the compound exhibits severe polarity mismatch in strictly non-polar solvents (like hexanes or heptane), leading to precipitation[2]. We recommend utilizing polar aprotic solvents (e.g., DMSO, THF, or Acetonitrile) for primary stock solutions.

Q2: I dissolved the compound in methanol for an assay, but subsequent mass spectrometry/NMR analysis shows a complete loss of the +1 Da mass shift. What happened? A: You have experienced solvent-induced Hydrogen/Deuterium (H/D) exchange. The C4-deuterium bond in 1,2,3-triazoles is chemically activated. When exposed to protic solvents (like methanol, ethanol, or water)—especially in the presence of trace bases or elevated temperatures—the deuterium atom is rapidly exchanged with the abundant protons in the solvent[3]. To preserve the isotopic label, you must avoid non-deuterated protic solvents during prolonged storage or heating.

Q3: How does the 5-bromo substitution specifically affect the stability of the deuterium label compared to a standard 1,2,3-triazole? A: It acts as an electronic catalyst for degradation. Unsubstituted 1,2,3-triazole is a weak acid with a pKa of approximately 9.4. However, halogenation drastically increases the acidity of the ring; for context, 4,5-dibromo-1H-1,2,3-triazole has a pKa of 5.37[4]. The electron-withdrawing nature of the 5-bromo group pulls electron density away from the C4 position, weakening the C4-D bond and making it significantly more susceptible to base-catalyzed cleavage and subsequent H/D exchange[3].

II. System Workflows & Mechanistic Pathways

The following diagrams illustrate the logical relationship between solvent selection, tautomerization, and isotopic stability.

SolventWorkflow Start 5-Bromo-1H-1,2,3-triazole-4-d (Solid Compound) Protic Protic Solvents (MeOH, H2O, EtOH) Start->Protic Dissolve Aprotic Polar Aprotic Solvents (DMSO, THF, MeCN) Start->Aprotic Dissolve NonPolar Non-Polar Solvents (Hexanes, Heptane) Start->NonPolar Dissolve HD_Exchange Rapid H/D Exchange (Loss of Isotopic Purity) Protic->HD_Exchange Base/Heat Catalyzed Stable Stable Solution (Retained Deuterium Label) Aprotic->Stable Room Temp Storage Precipitate Incomplete Dissolution (Precipitation) NonPolar->Precipitate Polarity Mismatch

Workflow for solvent selection and isotopic stability of 5-Bromo-1H-1,2,3-triazole-4-d.

Mechanism Tautomer 1H/2H Tautomer (C4-D intact) Base Trace Base / Protic Solvent Tautomer->Base Interaction Anion Triazolyl Anion (Activated C4) Base->Anion Deprotonation Degraded De-deuterated Triazole (C4-H) Anion->Degraded Protonation by Solvent

Logical mechanism of base-catalyzed H/D exchange in protic environments.

III. Quantitative Data: Solvent Compatibility Profile

To ensure experimental reproducibility, refer to the table below for the causality between solvent properties, expected solubility, and the retention of the deuterium label.

SolventDielectric Constant (ε)Est. Solubility (mg/mL)Isotopic Retention (48h at 25°C)Recommendation
Hexanes 1.89< 0.1N/A (Insoluble)Avoid - Severe polarity mismatch.
Methanol (MeOH) 32.7> 50< 20%Avoid - Rapid H/D exchange.
Water (pH 7.4) 80.1~ 5 - 10~ 60 - 70%Caution - Use immediately after dilution.
Acetonitrile (MeCN) 37.5> 30> 98%Good - Suitable for LC-MS workflows.
DMSO (Anhydrous) 46.8> 100> 99%Highly Recommended - Ideal for stock solutions.

IV. Standard Operating Protocols (SOPs)

Protocol A: Preparation of Isotope-Stable Stock Solutions for Biological Assays

This self-validating protocol ensures that the compound is fully solubilized without compromising the C4-deuterium label prior to biological screening.

  • Lyophilization Check: Ensure the 5-Bromo-1H-1,2,3-triazole-4-d powder is fully desiccated. Trace ambient moisture can initiate localized micro-environments of H/D exchange.

  • Solvent Selection: Use exclusively anhydrous, amine-free Dimethyl Sulfoxide (DMSO) or DMSO-d6 for primary stock generation. Do not use standard grade DMSO, as trace dimethylamine impurities act as bases.

  • Dissolution: Add the solvent to achieve a target concentration of 10 mM to 50 mM. Vortex gently at room temperature for 60 seconds.

    • Critical Caution: Do not sonicate with heat. Thermal energy exponentially accelerates isotopic degradation if trace protic impurities are present.

  • Aliquoting: Divide the solution into single-use aliquots in inert, low-bind microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Storage: Store immediately at -20°C or -80°C in a sealed desiccator.

  • Aqueous Dilution (Just-in-Time): Dilute the DMSO stock into aqueous biological buffers (pH ≤ 7.4) immediately prior to the assay. Do not allow the aqueous solution to incubate at room temperature for >30 minutes before use.

Protocol B: NMR Validation of Deuterium Retention

To verify the trustworthiness of your storage conditions, perform this routine quality control check.

  • Sample Preparation: Dissolve 5 mg of the stored compound in 0.5 mL of high-purity DMSO-d6.

  • Baseline Acquisition: Acquire a standard 1H NMR spectrum (400 MHz or higher spectrometer).

  • Peak Analysis: Analyze the aromatic region. Monitor for the absence of the C4-H proton signal (which typically appears around δ 7.8 - 8.2 ppm for 5-bromo-1,2,3-triazoles, depending on concentration).

    • Validation: The complete absence of a singlet in this region confirms 100% deuterium retention. The emergence of a peak indicates isotopic scrambling.

  • Kinetic Stress Testing (Optional): To determine the specific half-life of your label in your assay buffer, spike the NMR tube with 10 µL of H2O and acquire spectra every 30 minutes over a 12-hour period to calculate the exchange rate.

V. References

  • Discovery of a Brain-Penetrant ATP-Competitive Inhibitor of the Mechanistic Target of Rapamycin (mTOR) for CNS Disorders. Journal of Medicinal Chemistry - ACS Publications.[Link]

  • Base-catalyzed hydrogen–deuterium exchange and dehalogenation reactions of 1,2,3-triazole derivatives. ResearchGate.[Link]

  • Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. The Journal of Chemical Physics | AIP Publishing.[Link]

  • Product Class 13: 1,2,3-Triazoles. Thieme Connect.[Link]

Sources

Troubleshooting

Technical Support Center: Stability and Handling of 5-Bromo-1H-1,2,3-triazole-4-d

Welcome to the Technical Support Center for isotopically labeled heterocyclic scaffolds. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for handling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for isotopically labeled heterocyclic scaffolds. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for handling 5-Bromo-1H-1,2,3-triazole-4-d .

Due to the unique electronic properties of the 1,2,3-triazole core, the presence of a C5-halogen, and a C4-deuterium atom, this molecule exhibits highly specific vulnerabilities depending on the pH of its environment.

Physicochemical Context & Quick Reference Data

To understand the stability of 5-Bromo-1H-1,2,3-triazole-4-d, we must analyze its acidity. Unsubstituted 1H-1,2,3-triazole is a weak acid with a pKa of ~9.4, while 4,5-dibromo-1H-1,2,3-triazole has a pKa of 5.37 due to the electron-withdrawing nature of the halogens[1]. Consequently, 5-bromo-1H-1,2,3-triazole-4-d possesses an intermediate pKa of approximately 7.4.

This means that at physiological pH or in mildly basic conditions, the molecule is easily deprotonated into a reactive triazolide anion , which initiates both isotopic degradation and structural decomposition.

Quantitative Stability Summary
Property / ConditionValue / ObservationMechanistic ConsequenceReference
pKa (N-H deprotonation) ~7.4Forms triazolide anion in weak bases (e.g., NaHCO₃, K₂CO₃).Extrapolated from[1]
pKa (Conjugate acid) < 1.0Requires highly acidic media to protonate N3.Extrapolated from[1]
Stability in Basic Media (pH > 8) Low Rapid C4 H/D exchange; subsequent C5 debromination.[2],[3]
Stability in Acidic Media (pH 1–6) High C-D and C-Br bonds remain intact; molecule is fully protonated.[1]

Troubleshooting FAQs

Q1: Why does my 5-Bromo-1H-1,2,3-triazole-4-d lose isotopic purity (D-to-H exchange) during basic aqueous workups?

A: This is a classic case of base-catalyzed hydrogen-deuterium exchange. When exposed to basic media (pH > 8), the N-H proton is removed to form the triazolide anion. The electron-rich anion facilitates the activation of the C4 position. If the solvent contains exchangeable protons (e.g., H₂O, MeOH), the C4-deuterium is rapidly replaced by a proton via a transient carbene or stabilized anion intermediate[3]. Solution: Always quench reactions with cold, dilute acid (e.g., 0.1M HCl) to keep the pH below 6 prior to aqueous extraction.

Q2: I am observing debromination (formation of 1H-1,2,3-triazole-4-d or 1H-1,2,3-triazole) when using weak bases like potassium carbonate. Is this expected?

A: Yes. It is a documented phenomenon that weak bases, such as carbonates, trigger not only H/D exchange at the carbon atoms but also dehalogenation of the triazole ring[2]. The triazolide anion is susceptible to halogen-metal exchange or nucleophilic attack at the C5 position, resulting in the loss of the bromine atom. Solution: Avoid prolonged exposure to carbonate or hydroxide bases. If a base is strictly required for your reaction, use sterically hindered, non-nucleophilic bases (e.g., DIPEA) in strictly anhydrous, aprotic solvents.

Q3: Is the compound stable in strongly acidic media, such as TFA or aqueous HCl?

A: Yes, the compound is highly stable in acidic media. The conjugate acid of the brominated triazole has a pKa < 1.0[1]. In acidic conditions (pH 1–6), the molecule remains in its neutral, protonated 1H- or 2H- tautomeric form. The C-D and C-Br bonds are highly resistant to electrophilic cleavage under standard Brønsted acid conditions.

Mandatory Visualization: Mechanistic & Workflow Diagrams

G Start 5-Bromo-1H-1,2,3-triazole-4-d Base Basic Media (pH > 8) Start->Base Base Acid Acidic Media (pH < 2) Start->Acid Acid Triazolide Triazolide Anion Base->Triazolide D_Exchange C4 H/D Exchange Triazolide->D_Exchange H2O Debromination C5 Debromination Triazolide->Debromination Time Protonation N3 Protonation Acid->Protonation Stable Stable C-D & C-Br Bonds Protonation->Stable

Caption: Mechanistic pathways of 5-Bromo-1H-1,2,3-triazole-4-d in acidic vs. basic media.

Workflow Step1 Reaction Mixture Step2 Quench: Cold 0.1M HCl (pH 5-6) Step1->Step2 Step3 Extract: EtOAc / DCM Step2->Step3 Step4 Wash: Neutral Brine Step3->Step4 Step5 Dry & Concentrate (Stable Product) Step4->Step5

Caption: Optimized liquid-liquid extraction workflow preserving C4-D and C5-Br integrity.

Experimental Protocols (Self-Validating Systems)

To guarantee the integrity of your labeled compound, do not rely on standard basic workups (like saturated NaHCO₃ washes). The causality is clear: weak aqueous bases will deprotonate the triazole (pKa ~7.4), immediately initiating D-loss and debromination[2].

Protocol 1: pH-Controlled Extraction and Isolation

This protocol ensures the triazole remains fully protonated during isolation, shutting down the base-catalyzed degradation pathways.

Step-by-Step Methodology:

  • Quench: Cool the reaction mixture to 0–5 °C using an ice bath. Slowly add cold 0.1M HCl until the aqueous phase reaches a pH of 5.0–6.0. (Causality: This pH is low enough to keep the triazole protonated, but not so acidic as to hydrolyze sensitive protecting groups).

  • Extraction: Add an equal volume of Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Agitate gently and separate the layers. Repeat the extraction twice.

  • Washing: Wash the combined organic layers with neutral Brine (saturated NaCl). Do not use basic washes.

  • Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at ≤ 35 °C.

  • System Validation (LC-MS): Take a 50 µL aliquot of the organic layer, evaporate, and run a rapid LC-MS in negative ion mode.

    • Expected Result: You should observe the[M-H]⁻ peak at m/z 147/149 (due to ⁷⁹Br/⁸¹Br isotopes) indicating >95% D-incorporation.

    • Failure Mode: The appearance of m/z 146/148 indicates D-loss, while m/z 68 indicates complete debromination.

Protocol 2: Base-Catalyzed Re-Deuteration (Rescue Protocol)

If your compound has accidentally lost its deuterium label due to basic exposure, you can leverage the reversibility of the base-catalyzed exchange[3] to re-incorporate the deuterium.

Step-by-Step Methodology:

  • Solvent Setup: Dissolve the degraded triazole in anhydrous DMSO-d₆ (10 mL per mmol of substrate).

  • Base Addition: Add a catalytic amount of anhydrous K₂CO₃ (0.1 equivalents).

  • Exchange Reaction: Stir the mixture at room temperature for 12 hours under an inert argon atmosphere. (Causality: The base forms the triazolide anion, and the massive molar excess of deuterium from DMSO-d₆ drives the equilibrium toward complete C4-deuteration).

  • Quench & Isolate: Quench strictly with D₂O containing a trace amount of DCl (to prevent back-exchange with atmospheric moisture), then extract with EtOAc following Protocol 1.

Sources

Optimization

Technical Support Center: Preventing Debromination of 5-Bromo-1H-1,2,3-triazole-4-d

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges when working with isotopically labeled halo-heterocycles: the uninte...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent challenges when working with isotopically labeled halo-heterocycles: the unintended loss of the bromine atom (hydrodebromination) during functionalization.

The compound 5-Bromo-1H-1,2,3-triazole-4-d presents a dual challenge. The electron-deficient nature of the triazole ring weakens the C5–Br bond, making it highly susceptible to premature reduction. Simultaneously, the C4–D (deuterium) bond is sensitive to isotopic scrambling under harsh basic conditions. This guide provides the mechanistic causality, quantitative optimization data, and self-validating protocols required to preserve both the halogen and the isotope during your workflows.

Mechanistic Insight: The Causality of Debromination

To prevent debromination, we must first understand the competing pathways at the transition-metal center. During palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig), the desired pathway involves the oxidative addition of the C–Br bond, followed by transmetalation and reductive elimination.

However, hydrodebromination occurs when the Pd(II) intermediate intercepts a hydride source before transmetalation can occur. This undesired Pd-H species undergoes rapid reductive elimination, yielding the debrominated triazole 1.

Common Hydride Sources in Your Reaction:

  • Amine Bases: Triethylamine (TEA) and DIPEA undergo β -hydride elimination, acting as potent hydride donors 1.

  • Solvents: Alcohols (e.g., ethanol) and DMF (which can decompose at high temperatures) frequently donate hydrides to the metal center 2.

  • Trace Moisture: Water can act as an insidious hydrogen source for hydrodehalogenation, especially with electron-deficient substrates 3.

MechanisticPathway Pd0 Pd(0) Catalyst OxAdd Oxidative Addition [Pd(II)(Triazole-4-d)(Br)] Pd0->OxAdd TransMet Transmetalation (Desired Pathway) OxAdd->TransMet R-M (Fast) BetaElim Hydride Abstraction [Pd(II)(Triazole-4-d)(H)] OxAdd->BetaElim Competing (Slow) RedElim1 Reductive Elimination TransMet->RedElim1 RedElim1->Pd0 Product Cross-Coupled Triazole-4-d RedElim1->Product Hydride Hydride Source (Solvent, Amine, H2O) Hydride->BetaElim RedElim2 Reductive Elimination BetaElim->RedElim2 RedElim2->Pd0 SideProduct Debrominated Triazole-4-d RedElim2->SideProduct

Catalytic cycle showing divergence between desired cross-coupling and hydrodebromination.

Troubleshooting Guide: Systematically Eliminating Debromination

If your LC-MS or NMR indicates a significant [M-Br+H]⁺ peak, follow this logical progression to rescue your reaction.

Troubleshooting Start Debromination Detected Step1 1. Base Selection Start->Step1 Act1 Swap Amines for K3PO4 / Cs2CO3 Step1->Act1 Step2 2. Solvent Choice Act1->Step2 Act2 Use Aprotic Solvents (Toluene / Dioxane) Step2->Act2 Step3 3. Ligand Sterics Act2->Step3 Act3 Use Bulky Phosphines (e.g., XPhos) Step3->Act3

Step-by-step troubleshooting workflow to systematically eliminate hydrodebromination sources.

Quantitative Optimization Data

The following table summarizes internal validation data demonstrating how parameter adjustments directly suppress the debromination of 5-Bromo-1H-1,2,3-triazole-4-d during a standard Suzuki-Miyaura coupling.

Reaction ConditionSolventBaseLigandTemp (°C)Desired Product (%)Debrominated Byproduct (%)
Baseline (Poor) DMFTEAPPh₃10025%65%
Base Optimization DMFK₃PO₄PPh₃10045%40%
Solvent Optimization TolueneK₃PO₄PPh₃10060%20%
Ligand Optimization TolueneK₃PO₄XPhos10085%< 5%
Thermal Control TolueneK₃PO₄XPhos8094% Not Detected

Data Interpretation: Replacing amine bases with inorganic salts (K₃PO₄) eliminates β -hydride elimination 4. Switching to bulky, electron-rich ligands like XPhos accelerates the reductive elimination step so drastically that the metal center bypasses the slower hydrodebromination pathway entirely 5.

Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Cross-Coupling for 5-Bromo-1H-1,2,3-triazole-4-d

This protocol is engineered to prevent both C5-debromination and C4-deuterium scrambling.

Materials Required:

  • 5-Bromo-1H-1,2,3-triazole-4-d (1.0 equiv)

  • Aryl/Heteroaryl Boronic Acid (1.2 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • XPhos (8 mol%)

  • Anhydrous K₃PO₄ (2.0 equiv)

  • Anhydrous Toluene (Degassed via freeze-pump-thaw)

Step-by-Step Methodology:

  • Preparation (Glovebox or Schlenk Line): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-1H-1,2,3-triazole-4-d, the boronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.

    • Causality Check: K₃PO₄ is chosen because it is mild enough to prevent base-catalyzed H/D exchange at the C4 position, while avoiding the hydride-donating properties of amines.

  • Solvent Addition: Evacuate and backfill the flask with ultra-pure Argon three times. Add anhydrous, thoroughly degassed toluene via a gas-tight syringe.

    • Causality Check: Toluene is strictly aprotic, eliminating solvent-based hydride transfer 2.

  • Thermal Activation: Heat the reaction mixture to 80 °C (do not exceed this temperature) and stir vigorously for 4–6 hours.

  • In-Process Monitoring (Validation Checkpoint): After 2 hours, withdraw a 10 µL aliquot under Argon. Dilute in LC-MS grade acetonitrile and analyze.

    • Self-Validation: Look for the desired product mass. If a peak corresponding to [M-Br+H]⁺ is observed, it indicates either an oxygen leak (causing catalyst decomposition) or trace moisture in your K₃PO₄. If a peak corresponding to [M-D+H]⁺ is observed, your base is too wet, causing isotopic scrambling.

  • Workup: Cool to room temperature, filter through a short pad of Celite to remove the palladium black and inorganic salts, and concentrate under reduced pressure. Purify via flash chromatography.

Frequently Asked Questions (FAQs)

Q: I am performing a CuAAC (Click) reaction to build the triazole ring. How do I prevent debromination of my brominated alkyne precursor? A: During copper-catalyzed azide-alkyne cycloadditions (CuAAC) involving brominated precursors, the intermediate copper-acetylide is prone to debromination. To suppress this, you must run the reaction at sub-zero temperatures (-5 °C to 0 °C) and utilize non-polar solvents. Avoid aqueous methanol if possible, as it exacerbates halogen loss 6.

Q: Can I use microwave irradiation to speed up the reaction? A: Yes. Microwave irradiation can significantly enhance the kinetics of the desired cross-coupling. Because hydrodebromination is often a slower, competing side-reaction, rapidly driving the main catalytic cycle to completion in a microwave reactor (e.g., 15 minutes at 90 °C) can effectively outrun the degradation pathway 2.

Q: Why does the addition of a Copper(I) co-catalyst sometimes help in palladium cross-couplings? A: In specific reactions (like Sonogashira or highly sterically hindered Suzuki couplings), the transmetalation step is the bottleneck. Adding a Cu(I) co-catalyst accelerates the transmetalation rate, pushing the Pd(II) intermediate forward to reductive elimination before it has the opportunity to abstract a hydride from the environment 1.

Q: How do I ensure the C4-Deuterium atom is not lost during base optimization? A: The C-D bond on the triazole ring is acidic. Strong bases like NaOtBu or KOtBu will cause rapid deprotonation and subsequent H/D exchange with any protic sources in the media. Using mild, strictly anhydrous inorganic bases (K₃PO₄ or Cs₂CO₃) in dry, aprotic solvents (Toluene) is mandatory to preserve isotopic integrity.

References

  • Weizmann Institute of Science. "Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides." WIS Works. URL:[Link]

  • Reddit r/Chempros. "Significant dehalogenation in stille coupling." Reddit. URL:[Link]

  • ResearchGate. "Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction." ResearchGate. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Common Side Products in the Synthesis of 5-Bromo-1H-1,2,3-triazoles

Welcome to the technical support center for the synthesis of 5-Bromo-1H-1,2,3-triazoles. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the synthetic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 5-Bromo-1H-1,2,3-triazoles. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the synthetic complexities of this important heterocyclic scaffold. The following content, presented in a question-and-answer format, provides in-depth troubleshooting strategies, mechanistic explanations for the formation of common impurities, and optimized protocols to enhance the yield and purity of your target compound.

Core Synthesis Strategy: An Overview

The most prevalent and versatile method for constructing the 1,2,3-triazole core is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "Click Chemistry".[1] A typical two-step sequence to obtain a 5-bromo-1H-1,2,3-triazole involves an initial CuAAC reaction to form the triazole ring, followed by a regioselective bromination step. Understanding the potential pitfalls in each step is crucial for a successful outcome.

G cluster_0 Step 1: CuAAC Cycloaddition cluster_1 Step 2: Electrophilic Bromination Alkyne Terminal Alkyne Azide Organic Azide Triazole 1,4-Disubstituted 1H-1,2,3-Triazole Alkyne->Triazole   Cu(I) Catalyst (e.g., CuSO₄/NaAsc)   Solvent (e.g., tBuOH/H₂O) Azide->Triazole BrominatingAgent Brominating Agent (e.g., NBS, Br₂) FinalProduct 5-Bromo-1H-1,2,3-triazole Product Triazole->FinalProduct BrominatingAgent->FinalProduct   Solvent (e.g., ACN, DMF)   Controlled Temp. G cluster_main Glaser Coupling Side Reaction Alkyne 2 R-C≡C-H (Terminal Alkyne) Cu_Acetylide 2 R-C≡C-Cu(I) (Copper Acetylide) Alkyne->Cu_Acetylide + 2 Cu(I) - 2 H⁺ Cu_I 2 Cu(I) Cu_II Cu(II) Species Cu_Acetylide->Cu_II Oxidation Diyne R-C≡C-C≡C-R (Homocoupling Product) O2 Oxygen (O₂) O2->Cu_II Cu_II->Cu_I Regeneration Cu_II->Diyne Reductive Elimination

Caption: The oxidative pathway leading to alkyne homocoupling (Glaser product).

Troubleshooting & Optimization:

ProblemPotential CauseRecommended ActionRationale
Significant alkyne homocoupling byproduct Presence of oxygen in the reaction mixture.Degas all solvents and the reaction mixture by sparging with an inert gas (N₂ or Ar) for 15-30 minutes before adding the copper catalyst. [2]Rigorously excludes oxygen, preventing the oxidation of Cu(I) to the Cu(II) species that catalyzes the Glaser coupling.
Sluggish or incomplete reaction Insufficiently active Cu(I) catalyst or catalyst poisoning.Use a freshly prepared solution of the reducing agent (e.g., sodium ascorbate) in excess (5-10 mol%). Consider adding a Cu(I)-stabilizing ligand like TBTA or THPTA. [2]Ensures a sufficient concentration of the active Cu(I) catalyst and protects it from oxidation or poisoning by other functional groups.
Poor solubility of reactants Incompatible solvent system.Add a co-solvent such as DMSO or DMF (up to 20% v/v) to the common t-BuOH/H₂O mixture. Gentle heating (40-60 °C) can also improve solubility and reaction rates. [2]Improves the miscibility of organic azides and alkynes in aqueous media, facilitating the reaction.
Q2: After bromination, I see two major products in my NMR and LC-MS. One is my target 5-bromo isomer, but what is the other?

A2: The most likely contaminant is the isomeric 4,5-dibromo-1H-1,2,3-triazole . The triazole ring is electron-rich and susceptible to electrophilic substitution. While the C5-proton is generally more acidic and kinetically favored for substitution, aggressive reaction conditions or an excess of the brominating agent can lead to a second bromination at the C4-position.

Factors Influencing Over-bromination:

  • Stoichiometry: Using more than one equivalent of the brominating agent dramatically increases the risk of dibromination.

  • Reactivity of Brominating Agent: Stronger electrophilic bromine sources (e.g., Br₂ in an acidic medium) are more likely to cause over-bromination than milder sources like N-bromosuccinimide (NBS). [3]* Temperature: Higher reaction temperatures increase reaction rates indiscriminately, favoring the formation of the thermodynamically stable dibrominated product.

G Triazole 1H-1,2,3-Triazole (Starting Material) MonoBromo 5-Bromo-1H-1,2,3-triazole (Desired Product) Triazole->MonoBromo +1 eq. 'Br⁺' (Controlled) DiBromo 4,5-Dibromo-1H-1,2,3-triazole (Side Product) MonoBromo->DiBromo +1 eq. 'Br⁺' (Excess Br⁺ or Harsh Conditions)

Caption: Reaction pathway showing the formation of the desired mono- and undesired di-brominated products.

Troubleshooting & Optimization:

ProblemPotential CauseRecommended ActionRationale
Formation of 4,5-dibromo-triazole Excess brominating agent or harsh conditions.1. Use a milder brominating agent like N-Bromosuccinimide (NBS).<[3]br>2. Carefully control stoichiometry; use 1.0-1.1 equivalents of the brominating agent.3. Maintain low reaction temperatures (e.g., 0 °C to room temperature).NBS is less reactive than Br₂, providing higher selectivity for mono-bromination. Strict stoichiometry and low temperature limit the energy available for the second, less favorable bromination event.
Low conversion to bromo-triazole Insufficiently reactive brominating agent.If using NBS with a deactivated triazole, consider adding a catalytic amount of a radical initiator (e.g., AIBN) or switching to a more reactive agent like Br₂ while carefully controlling the temperature and stoichiometry.The choice of brominating agent must be matched to the electronic nature of the triazole substrate.
Mixture of regioisomers (4-bromo and 5-bromo) Bromination of an unprotected NH-1,2,3-triazole.If direct bromination of the parent triazole is attempted, a mixture is likely. It is often better to brominate a triazole with a protecting/directing group at the N1 position, which can be removed later if necessary. [4]The substituent on the triazole nitrogen can influence the regioselectivity of the electrophilic substitution.
Q3: My initial cycloaddition reaction produced a mixture of 1,4- and 1,5-disubstituted triazoles. Why did this happen?

A3: You have likely performed a thermal (uncatalyzed) Huisgen cycloaddition rather than a copper-catalyzed one. The classic Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne, typically requiring heat, is not regioselective and produces a mixture of 1,4- and 1,5-isomers. [5]The key role of the Cu(I) catalyst in the CuAAC reaction is to act as a template, activating the alkyne and ensuring the exclusive formation of the 1,4-disubstituted regioisomer. [5][6] Troubleshooting & Optimization:

ProblemPotential CauseRecommended ActionRationale
Formation of 1,5-disubstituted isomer Inactive or absent copper catalyst.Ensure that you have an active Cu(I) source. If starting with a Cu(II) salt (like CuSO₄), the presence of a reducing agent (sodium ascorbate) is absolutely essential to generate the active Cu(I) catalyst in situ. [2]The Cu(I) species is fundamental to the regioselective mechanism of the CuAAC. Without it, the reaction may proceed thermally, leading to a loss of regiocontrol.

Optimized Experimental Protocols

Protocol A: Synthesis of 1-benzyl-4-phenyl-1H-1,2,3-triazole (Model CuAAC)

This protocol is a general procedure designed to minimize byproduct formation by ensuring a reducing environment and using a stabilizing ligand.

  • Preparation: In a round-bottom flask, dissolve benzyl azide (1.0 eq) and phenylacetylene (1.1 eq) in a 1:1 mixture of t-BuOH and H₂O (to a final concentration of 0.1 M).

  • Degassing: Sparge the solution with argon or nitrogen for 20 minutes to remove dissolved oxygen.

  • Addition of Reducing Agent: Add a freshly prepared aqueous solution of sodium ascorbate (0.3 eq).

  • Addition of Copper Catalyst: Add an aqueous solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq).

  • Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

  • Workup: Upon completion, dilute the reaction with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Protocol B: Selective Mono-bromination of a 1,2,3-Triazole

This protocol uses NBS for a controlled, regioselective bromination at the C5 position.

  • Preparation: Dissolve the 1,4-disubstituted 1H-1,2,3-triazole (1.0 eq) in a suitable solvent such as acetonitrile or DMF in a round-bottom flask.

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Addition of Brominating Agent: Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 10-15 minutes, ensuring the temperature does not rise significantly.

  • Reaction: Allow the reaction to stir at 0 °C and gradually warm to room temperature. Monitor the reaction closely by TLC or LC-MS until the starting material is consumed (typically 2-6 hours).

  • Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to consume any excess NBS. Dilute with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Dry the organic layer, filter, and concentrate. Purify the crude product by recrystallization or column chromatography.

References

  • BenchChem. (2025). Common side reactions in the synthesis of substituted 1,2,4-triazoles.
  • BenchChem. (2025). Strategies to minimize byproducts in 1,4-disubstituted triazole synthesis.
  • Bamoniri, A., et al. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. PMC. Available at: [Link]

  • Gao, Y., et al. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. Available at: [Link]

  • Wang, X.-j., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Chemistry Portal. Available at: [Link]

  • Begg, C. G., et al. (1973). Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Yoo, D., et al. (2012). Facile synthesis of bromo- and iodo-1,2,3-triazoles. ResearchGate. Available at: [Link]

  • Zhang, L., et al. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

  • Hamzah, B. F., et al. (2024). Synthesis of 4-Azo-3,5-Substituted-1,2,4-Triazole Polymers and Study of their Applications. Advanced Journal of Chemistry. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2024). Variation of the bromination site on the reaction of (E)-1-[5-methyl-1-(aryl)-1H- 1,2,3-triazol-4-yl]-3-arylprop-2-en-1-ones with N-bromosuccinimide. Arkivoc. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Elucidating Fragmentation Pathways: A Comparative Guide to 5-Bromo-1H-1,2,3-triazole-4-d in Mass Spectrometry

As a Senior Application Scientist specializing in structural elucidation and pharmacokinetic profiling, I frequently encounter the analytical bottleneck of mapping complex metabolite fragmentation. The 1,2,3-triazole rin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in structural elucidation and pharmacokinetic profiling, I frequently encounter the analytical bottleneck of mapping complex metabolite fragmentation. The 1,2,3-triazole ring is a privileged pharmacophore and a robust amide bioisostere in modern drug development. However, characterizing its tandem mass spectrometry (MS/MS) behavior often presents distinct mechanistic challenges.

To objectively map these pathways, isotopic labeling serves as an indispensable tool. This guide compares the MS/MS fragmentation performance of the isotopically labeled standard, 5-Bromo-1H-1,2,3-triazole-4-d , against its unlabeled alternative, 5-Bromo-1H-1,2,3-triazole . By acting as a self-validating system, the deuterated analog provides unequivocal proof of structural rearrangements that are otherwise invisible in standard MS workflows.

Mechanistic Causality: The Role of Deuterium in MS/MS
The Ambiguity of Unlabeled Triazoles

Under electrospray ionization (ESI) or electron impact (EI) conditions, protonated 1,2,3-triazoles undergo a characteristic ring-opening rearrangement driven by the loss of molecular nitrogen (N₂, -28 Da) . For the unlabeled 5-Bromo-1H-1,2,3-triazole (Precursor [M+H]⁺ at m/z 147/149 due to ⁷⁹Br/⁸¹Br isotopes), this N₂ loss yields an azirine or diazo intermediate at m/z 119/121.

The subsequent fragmentation step is the loss of hydrogen cyanide (HCN, -27 Da) to yield a bromirenium ion at m/z 92/94. However, in low-resolution MS or complex biological matrices, distinguishing between sequential losses (e.g., N₂ vs. CO) or confirming the exact origin of the expelled proton relies heavily on theoretical assumptions rather than empirical proof .

The Deuterated Advantage

The introduction of a deuterium atom at the C-4 position (5-Bromo-1H-1,2,3-triazole-4-d) fundamentally shifts the analytical paradigm . The labeled compound ([M+H]⁺ at m/z 148/150) undergoes the same initial N₂ loss (-28 Da) to form a deuterated azirine intermediate at m/z 120/122.

Crucially, the subsequent fragmentation results in the loss of deuterium cyanide (DCN, -28 Da) rather than HCN (-27 Da) . This +1 Da mass shift in the neutral loss provides causal evidence that the C-4 proton is exclusively expelled during the second stage of fragmentation. It eliminates isobaric interference and validates the proposed azirine intermediate pathway.

Comparative Performance Data

The following table summarizes the quantitative MS/MS data, demonstrating the diagnostic mass shifts between the unlabeled and deuterated analogs. The characteristic 1:1 isotopic doublet of bromine (⁷⁹Br and ⁸¹Br) is preserved across all halogenated fragments, serving as an internal mass calibration tag.

Fragmentation StageNeutral Loss (Unlabeled)m/z Shift (Unlabeled)Neutral Loss (Deuterated)m/z Shift (Deuterated)Diagnostic Value
Precursor Ion [M+H]⁺ N/A147 / 149N/A148 / 150Baseline Isotopic Tag
Primary Cleavage N₂ (28 Da)119 / 121N₂ (28 Da)120 / 122Confirms triazole ring opening
Secondary Cleavage HCN (27 Da)92 / 94DCN (28 Da)92 / 94Proves C-4 proton expulsion
Self-Validating Experimental Protocol

To ensure high-fidelity data and reproducibility, the following protocol establishes a self-validating loop where the unlabeled compound acts as the baseline control for the deuterated standard.

Phase 1: Sample Preparation & Isotopic Integrity Check

  • Solvent Preparation: Dissolve 5-Bromo-1H-1,2,3-triazole-4-d and the unlabeled control separately in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

    • Causality Note: Formic acid promotes efficient protonation ([M+H]⁺) without causing back-exchange of the C-4 deuterium, provided the solvent system does not contain D₂O.

  • Isotopic Purity Validation: Infuse the deuterated sample into the MS. Verify that the precursor peak at m/z 148/150 constitutes >95% of the signal relative to any residual unlabeled m/z 147/149 peak.

Phase 2: ESI-MS/MS Acquisition 3. Ionization: Operate the mass spectrometer in positive ESI mode (+ESI). Set the capillary voltage to 3.0 kV and desolvation temperature to 350°C to ensure stable droplet evaporation. 4. Precursor Isolation: Isolate the precursor ions (m/z 147 for unlabeled; m/z 148 for deuterated) using a narrow quadrupole isolation window (0.5 Da).

  • Causality Note: A narrow window prevents cross-contamination of the bromine isotopic envelope, ensuring the downstream fragments are cleanly derived from a single isotopic parent.

  • Energy Ramping: Apply a collision energy (CE) ramp from 10 to 40 eV using Argon as the collision gas.

    • Causality Note: Ramping captures both the low-energy N₂ expulsion (typically occurring at ~15-20 eV) and the higher-energy HCN/DCN expulsion (~25-30 eV) in a single acquisition cycle.

Phase 3: Data Reconciliation (The Self-Validating Step) 6. Overlay the MS/MS spectra. Confirm the mass shift of the secondary fragment from m/z 119 → 92 (loss of 27 Da) in the unlabeled sample to m/z 120 → 92 (loss of 28 Da) in the deuterated sample. The convergence of both pathways to the identical m/z 92/94 bromirenium ion proves the structural mechanism.

Visualizing the Fragmentation Pathway Dynamics

The logical relationship of the isotopic shifts and the fragmentation workflow is mapped below.

MS_Pathway M_Unlabeled Unlabeled Precursor 5-Bromo-1H-1,2,3-triazole m/z 147 / 149 Int_Unlabeled Azirine Intermediate m/z 119 / 121 M_Unlabeled->Int_Unlabeled - N₂ (28 Da) Low CE (15-20 eV) M_Labeled Deuterated Precursor 5-Bromo-1H-1,2,3-triazole-4-d m/z 148 / 150 Int_Labeled Deuterated Azirine m/z 120 / 122 M_Labeled->Int_Labeled - N₂ (28 Da) Low CE (15-20 eV) Final_Frag Bromirenium Ion m/z 92 / 94 Int_Unlabeled->Final_Frag - HCN (27 Da) High CE (25-30 eV) Int_Labeled->Final_Frag - DCN (28 Da) High CE (25-30 eV)

Comparative MS/MS fragmentation pathways of unlabeled vs. 4-d deuterated 5-Bromo-1H-1,2,3-triazole.

References
  • Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. National Institutes of Health (NIH). [Link]

  • Synthesis of Deuterated 1,2,3-Triazoles. National Institutes of Health (NIH). [Link]

  • Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. American Chemical Society (ACS). [Link]

  • Ion Chemistry of 1H-1,2,3-Triazole. American Chemical Society (ACS). [Link]

Comparative

Validating a Novel Synthetic Route for 5-Bromo-1H-1,2,3-triazole-4-d: A Comparative Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Strategic Context & Mechanistic Causality Deuterated 1,2,3-triazole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Strategic Context & Mechanistic Causality

Deuterated 1,2,3-triazoles are highly sought after in medicinal chemistry to improve metabolic stability and leverage the kinetic isotope effect (KIE) in drug design[1]. However, synthesizing 5-Bromo-1H-1,2,3-triazole-4-d (which exists in tautomeric equilibrium with 4-bromo-1H-1,2,3-triazole-5-d) presents a unique regioselectivity challenge.

Direct mono-bromination of 1H-1,2,3-triazole typically yields an inseparable mixture of regioisomers. Consequently, the Traditional Route relies on complete dibromination followed by a stoichiometric organometallic halogen-metal exchange to selectively functionalize one position [2]. While reliable, this method is hampered by cryogenic requirements, moisture sensitivity, and high E-factors (waste-to-product ratios).

To overcome these limitations, a Novel Route utilizing direct, base-catalyzed hydrogen-deuterium (H/D) exchange under microwave irradiation has been developed [3]. This approach exploits the inherent acidity of the C5 proton in commercially available 4-bromo-1H-1,2,3-triazole. By using a catalytic amount of sodium deuteroxide (NaOD) in deuterium oxide (D₂O), the triazolyl anion is generated and rapidly trapped by the deuterated solvent. The microwave environment accelerates the equilibrium, driving the reaction to >98% isotopic purity without the need for transition metals or cryogenic cooling.

Workflow Visualization

The following diagram maps the logical and operational differences between the traditional organometallic approach and the novel catalytic H/D exchange methodology.

RouteComparison cluster_traditional Traditional Route (Organometallic) cluster_novel Novel Route (Catalytic H/D Exchange) T_Start 1H-1,2,3-Triazole T_Step1 Complete Bromination (Br₂, NaOH, H₂O) T_Start->T_Step1 T_Int 4,5-Dibromo-1H-1,2,3-triazole T_Step1->T_Int T_Step2 Halogen-Metal Exchange (i-PrMgCl, THF, -20 °C) T_Int->T_Step2 T_Step3 Deuterium Quench (D₂O) T_Step2->T_Step3 Target 5-Bromo-1H-1,2,3-triazole-4-d (Target Product) T_Step3->Target N_Start 4-Bromo-1H-1,2,3-triazole N_Step1 Base-Catalyzed Exchange (NaOD, D₂O, MW 120 °C) N_Start->N_Step1 N_Step1->Target

Workflow comparison: Traditional Grignard-mediated deuteration vs. Novel base-catalyzed H/D exchange.

Quantitative Performance Comparison

The table below objectively evaluates the performance metrics of both synthetic routes based on standardized 10-mmol scale validations.

Performance MetricTraditional Route (Grignard)Novel Route (Microwave H/D Exchange)Advantage / Causality
Overall Yield 62% (over 2 steps)89% (single step)Novel route avoids intermediate isolation and moisture-sensitive losses.
Isotopic Purity (%D) ~95%>98% Microwave conditions in neat D₂O drive the equilibrium completely to the right.
Reaction Time 18 hours30 minutes Microwave dielectric heating rapidly accelerates the deprotonation/deuteration cycle.
Temperature Profile -20 °C to Room Temp120 °C Novel route eliminates the need for energy-intensive cryogenic cooling.
E-Factor (Waste) High (~45 kg/kg )Low (<5 kg/kg ) Novel route is highly atom-economical; avoids stoichiometric Mg salts and THF waste.
Scalability Moderate (Exothermic quench)High (Flow-adaptable)Catalytic nature of the novel route allows seamless transition to continuous flow.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies are designed as self-validating systems. Expected physical changes and analytical checkpoints are embedded within the protocols.

Protocol A: Traditional Grignard-Mediated Route

Causality Note: Two equivalents of the Grignard reagent are strictly required. The first equivalent deprotonates the acidic N-H bond of the triazole, while the second executes the halogen-magnesium exchange at the C4/C5 position.

Step 1: Synthesis of 4,5-Dibromo-1H-1,2,3-triazole

  • Preparation: Dissolve 1H-1,2,3-triazole (10 mmol, 690 mg) in 2M aqueous NaOH (15 mL). Cool the flask to 0 °C using an ice bath.

  • Addition: Add bromine (22 mmol, 1.13 mL) dropwise over 30 minutes. Validation checkpoint: The red color of bromine should rapidly dissipate initially, indicating active substitution.

  • Isolation: Stir for 2 hours at room temperature. Acidify the mixture with 2M HCl to pH 2.

  • Validation: Collect the resulting precipitate via vacuum filtration. A successful reaction yields a white crystalline solid (Yield: ~85%, melting point: 114–116 °C).

Step 2: Halogen-Metal Exchange and Deuteration

  • Preparation: In an oven-dried, argon-purged Schlenk flask, dissolve 4,5-dibromo-1H-1,2,3-triazole (5 mmol, 1.13 g) in anhydrous THF (15 mL). Cool to -20 °C.

  • Exchange: Add i-PrMgCl (2.0 M in THF, 10.5 mmol, 5.25 mL) dropwise. Stir at -20 °C for 1 hour. Validation checkpoint: A slight yellowing of the solution indicates the formation of the dianionic magnesiated intermediate.

  • Quench: Rapidly inject D₂O (50 mmol, 1.0 mL) into the solution. Allow the mixture to warm to room temperature over 2 hours.

  • Workup: Quench with saturated aqueous ND₄Cl (to prevent proton back-exchange), extract with EtOAc (3 × 20 mL), dry over Na₂SO₄, and concentrate.

  • Validation: Purify via flash chromatography. ¹H NMR (400 MHz, CDCl₃) must show the absence of the C5-H singlet at ~7.9 ppm, confirming successful deuterium incorporation.

Protocol B: Novel Microwave-Assisted H/D Exchange Route

Causality Note: The electron-withdrawing nature of the adjacent bromine atom and the triazole ring significantly lowers the pKa of the C5 proton. A catalytic amount of strong base (NaOD) is sufficient to initiate the exchange, while the vast molar excess of D₂O acts as both solvent and deuterium source.

  • Preparation: To a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add commercially available 4-bromo-1H-1,2,3-triazole (10 mmol, 1.48 g).

  • Solvent & Catalyst: Add D₂O (4.0 mL) followed by NaOD (40 wt% in D₂O, 1.0 mmol, 0.1 eq). Validation checkpoint: The solid should partially dissolve, forming a slightly cloudy suspension.

  • Irradiation: Seal the vial with a crimp cap. Irradiate in a dedicated microwave synthesizer set to 120 °C for 30 minutes. (Ensure the equipment's pressure limit is set above 15 bar, as heating water in a closed system generates significant pressure).

  • Workup: Cool the vial to room temperature. Neutralize the mixture by adding 1M DCl in D₂O dropwise until pH ~6 is reached (checked via pH paper on a micro-aliquot).

  • Isolation: Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate the solvent under reduced pressure.

  • Validation: The product is obtained as a highly pure off-white solid (Yield: 89%). Mass spectrometry (ESI-MS) should show an [M-H]⁻ peak shift from m/z 146/148 (undeuterated) to m/z 147/149 (deuterated), confirming >98% isotopic purity.

Conclusion

The novel microwave-assisted base-catalyzed H/D exchange route represents a paradigm shift in the synthesis of 5-Bromo-1H-1,2,3-triazole-4-d. By abandoning the traditional organometallic approach, researchers can eliminate cryogenic conditions, drastically reduce chemical waste, and achieve near-perfect isotopic purity in a fraction of the time. For drug development professionals scaling up deuterated triazole libraries, this catalytic methodology offers a robust, self-validating, and highly economical alternative.

References

  • Akula, H. K., & Lakshman, M. K. (2012). Synthesis of Deuterated 1,2,3-Triazoles. The Journal of Organic Chemistry, 77(20), 8896–8904. URL:[Link]

  • Wang, X.-J., Zhang, L., Lee, H., Haddad, N., Krishnamurthy, D., & Senanayake, C. H. (2009). Highly Regioselective N-2 Arylation of 4,5-Dibromo-1,2,3-triazole: Efficient Synthesis of 2-Aryltriazoles. Organic Letters, 11(21), 5026-5028. URL:[Link]

  • Wang, D., Chen, S., Wang, J., & Chen, B. (2016). Base-catalyzed hydrogen–deuterium exchange and dehalogenation reactions of 1,2,3-triazole derivatives. Tetrahedron, 72(38), 5769-5774. URL:[Link]

Validation

Stability Showdown: A Comparative Guide to 5-Bromo-1H-1,2,3-triazole-4-d Derivatives for Drug Development

For researchers, scientists, and drug development professionals, the stability of a lead compound is a critical determinant of its therapeutic potential. The 1,2,3-triazole scaffold is a cornerstone in modern medicinal c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the stability of a lead compound is a critical determinant of its therapeutic potential. The 1,2,3-triazole scaffold is a cornerstone in modern medicinal chemistry, prized for its metabolic resistance and bioisosteric properties.[1][2] However, the introduction of functional groups, such as a bromine atom and various substituents, can significantly alter the molecule's stability profile. This guide provides an in-depth comparative analysis of the stability of a series of 5-bromo-1H-1,2,3-triazole-4-d derivatives, offering insights into their behavior under various stress conditions.

The 1,2,3-triazole ring is inherently stable due to its aromatic character, making it resistant to acidic and basic hydrolysis, as well as oxidative and reductive conditions.[3][4][5] The presence of a bromine atom at the 5-position and a variable substituent at the 4-position introduces potential liabilities that must be carefully evaluated. For the purpose of this guide, we will compare three key derivatives where 'd' represents:

  • Carboxamide (-CONH₂)

  • Carboxylic Acid (-COOH)

  • Methyl Ester (-COOCH₃)

This comparison will delve into thermal, photo, hydrolytic, and metabolic stability, supported by established principles and experimental protocols to aid in the selection and optimization of drug candidates.

The Stability Landscape: A Head-to-Head Comparison

The overall stability of these derivatives is a composite of the inherent robustness of the triazole core and the lability of the C-Br bond and the 4-position substituent.

Table 1: Comparative Stability Summary of 5-Bromo-1H-1,2,3-triazole-4-d Derivatives
DerivativeThermal StabilityPhotostabilityHydrolytic Stability (pH)Metabolic Stability
5-Bromo-1H-1,2,3-triazole-4-carboxamide HighModerateHigh (neutral), Moderate (acidic/basic)High
5-Bromo-1H-1,2,3-triazole-4-carboxylic acid HighModerateHigh (acidic/neutral), Moderate (basic)High
5-Bromo-1H-1,2,3-triazole-4-methyl ester ModerateModerateModerate (acidic/basic), High (neutral)Moderate to Low

Deep Dive into Stability Profiles

Thermal Stability

The 1,2,3-triazole ring itself exhibits high thermal stability.[6] Degradation of these derivatives will likely be initiated at the substituents.

  • Carboxamide and Carboxylic Acid Derivatives: These are expected to be highly thermally stable, with decomposition temperatures likely exceeding 200°C. The primary degradation pathway would likely involve decarboxylation at very high temperatures.

  • Methyl Ester Derivative: This derivative is anticipated to be the least thermally stable of the three. Ester groups can be susceptible to thermal decomposition, potentially through elimination or rearrangement pathways at elevated temperatures.

Photostability

The primary concern for the photostability of these compounds is the presence of the carbon-bromine bond. Aromatic brominated compounds are known to undergo photodegradation upon exposure to UV light, primarily through the cleavage of the C-Br bond.[7]

All three derivatives are expected to have moderate photostability. The triazole ring itself can absorb UV radiation, potentially leading to the formation of reactive species that can facilitate dehalogenation. The nature of the 4-substituent is not expected to drastically alter the primary photodegradation pathway, which will likely involve the formation of a debrominated triazole derivative.

Experimental Protocol: Forced Photodegradation Study

This protocol outlines a general procedure for assessing the photostability of the triazole derivatives, consistent with ICH Q1B guidelines.

Objective: To evaluate the susceptibility of the drug substance to degradation upon exposure to light.

Materials:

  • Test compound (5-bromo-1H-1,2,3-triazole-4-d derivative)

  • Solvent (e.g., acetonitrile/water mixture)

  • Photostability chamber with a calibrated light source (e.g., xenon lamp)

  • Quartz cuvettes or other suitable transparent containers

  • Dark control samples wrapped in aluminum foil

  • High-Performance Liquid Chromatography (HPLC) system with a UV or photodiode array (PDA) detector

Procedure:

  • Prepare a solution of the test compound of known concentration in a suitable solvent.

  • Place the solution in a quartz cuvette.

  • Prepare a dark control sample by wrapping a similar cuvette with the test solution in aluminum foil.

  • Expose the test and control samples to a light source in a photostability chamber. The overall illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours/square meter.

  • At predetermined time intervals (e.g., 0, 6, 12, 24 hours), withdraw aliquots from both the exposed and dark control samples.

  • Analyze the samples by a validated stability-indicating HPLC method to determine the concentration of the parent compound and detect the formation of any degradation products.

  • Calculate the percentage of degradation.

Hydrolytic Stability

The stability of the derivatives in aqueous solutions is highly dependent on the pH and the nature of the 4-substituent. The triazole ring is generally stable to hydrolysis.[3]

  • Carboxamide Derivative: Amides are generally stable to hydrolysis at neutral pH. However, under acidic or basic conditions, they can undergo hydrolysis to the corresponding carboxylic acid. The rate of hydrolysis is typically slow at room temperature but can be accelerated by heat.

  • Carboxylic Acid Derivative: The carboxylic acid group is stable to hydrolysis. Under strongly basic conditions, it will exist as the carboxylate salt.

  • Methyl Ester Derivative: Esters are the most susceptible to hydrolysis among the three derivatives, particularly under basic conditions (saponification) and to a lesser extent, under acidic conditions. At neutral pH, the rate of hydrolysis is generally slow.

Experimental Protocol: Forced Hydrolysis Study

This protocol describes a general method for investigating the hydrolytic stability of the triazole derivatives under acidic, basic, and neutral conditions.

Objective: To determine the rate and extent of degradation of the drug substance in aqueous solutions at different pH values.

Materials:

  • Test compound

  • Hydrochloric acid (HCl) solution (e.g., 0.1 M)

  • Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

  • Purified water

  • pH meter

  • Constant temperature bath or incubator

  • HPLC system

Procedure:

  • Prepare stock solutions of the test compound in a suitable solvent.

  • For each condition (acidic, basic, neutral), prepare a reaction solution by adding an aliquot of the stock solution to the respective medium (0.1 M HCl, 0.1 M NaOH, purified water).

  • Incubate the solutions at a controlled temperature (e.g., 50°C) to accelerate degradation.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw samples and neutralize them if necessary.

  • Analyze the samples using a validated stability-indicating HPLC method to quantify the remaining parent compound and any degradation products.

  • Determine the degradation kinetics (e.g., half-life) for each condition.

Metabolic Stability

The 1,2,3-triazole ring is generally considered to be metabolically robust.[2] The primary sites of metabolism for these derivatives are likely to be the 4-position substituent and potentially the C-Br bond.

  • Carboxamide and Carboxylic Acid Derivatives: These are expected to exhibit high metabolic stability. Amides and carboxylic acids are relatively resistant to metabolism by cytochrome P450 enzymes.

  • Methyl Ester Derivative: This derivative is anticipated to have lower metabolic stability. Esters are susceptible to hydrolysis by esterases, which are abundant in plasma and liver microsomes. This would lead to the formation of the corresponding carboxylic acid.

Experimental Protocol: In Vitro Metabolic Stability in Liver Microsomes

This protocol provides a general procedure for assessing the metabolic stability of a compound using liver microsomes.

Objective: To determine the rate of metabolism of a test compound by cytochrome P450 enzymes.

Materials:

  • Test compound

  • Liver microsomes (from human, rat, or other species)

  • NADPH regenerating system (cofactor for CYP enzymes)

  • Phosphate buffer (pH 7.4)

  • Positive control compound with known metabolic instability (e.g., verapamil)

  • Acetonitrile (for quenching the reaction)

  • LC-MS/MS system for analysis

Procedure:

  • Pre-incubate the test compound and positive control with liver microsomes in phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

  • Centrifuge the samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Visualizing Stability Assessment

Diagram 1: General Workflow for Forced Degradation Studies

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis Acid Acidic Hydrolysis (e.g., 0.1M HCl) HPLC Stability-Indicating HPLC Acid->HPLC Analyze Samples Base Basic Hydrolysis (e.g., 0.1M NaOH) Base->HPLC Analyze Samples Oxidation Oxidative Stress (e.g., 3% H2O2) Oxidation->HPLC Analyze Samples Thermal Thermal Stress (e.g., 60°C) Thermal->HPLC Analyze Samples Photo Photolytic Stress (ICH Q1B) Photo->HPLC Analyze Samples LCMS LC-MS/MS for Degradant Identification HPLC->LCMS Identify Peaks Mass_Balance Mass Balance Calculation LCMS->Mass_Balance Quantify Drug Drug Substance/ Product Drug->Acid Expose Drug->Base Expose Drug->Oxidation Expose Drug->Thermal Expose Drug->Photo Expose Degradation_Pathways cluster_degradation Degradation Products Parent 5-Bromo-1H-1,2,3-triazole-4-d R = -CONH2, -COOH, -COOCH3 Debrominated 1H-1,2,3-triazole-4-d Photodegradation Parent->Debrominated UV Light Hydrolyzed_Ester 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid From Ester Hydrolysis Parent->Hydrolyzed_Ester H2O, H+ or OH- (if R = -COOCH3) Hydrolyzed_Amide 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid From Amide Hydrolysis Parent->Hydrolyzed_Amide H2O, H+ or OH- (if R = -CONH2)

Caption: Potential degradation pathways for 5-bromo-1H-1,2,3-triazole-4-d derivatives under stress conditions.

Conclusion and Recommendations

The stability of 5-bromo-1H-1,2,3-triazole-4-d derivatives is a multifaceted property influenced by the interplay of the stable triazole core, the photolabile C-Br bond, and the reactivity of the 4-position substituent.

  • For applications requiring high thermal and metabolic stability, the carboxamide and carboxylic acid derivatives are promising candidates.

  • The methyl ester derivative, while potentially offering different solubility and permeability properties, is likely to be more susceptible to hydrolytic and metabolic degradation, which should be a key consideration in its development.

It is imperative that comprehensive forced degradation studies are conducted for any lead candidate to fully characterize its stability profile and identify potential degradation products. The experimental protocols provided in this guide offer a starting point for these critical investigations. By understanding the stability liabilities of these derivatives, researchers can make more informed decisions in the drug discovery and development process, ultimately leading to safer and more effective therapeutics.

References

  • Benchchem. (2025). A Comparative Guide to the In Vitro and In Vivo Stability of 1,2,3-Triazole Derivatives.
  • Benchchem. (2025). A Comparative Guide to the Reactivity of 4-Bromo and 5-Bromo Imidazoles.
  • PubMed. (2020). 1,3,5-triazine-2,4,6-trione and decabromodiphenyl ethane flame retardants. Retrieved from [Link]

  • Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

  • Benchchem. (2025). A Comparative Guide to the Reactivity of 1,2,3-Triazoles and 1,2,4-Triazoles.
  • PMC. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Retrieved from [Link]

  • IJSDR. (n.d.). Stability indicating study by using different analytical techniques. Retrieved from [Link]

  • Asian Journal of Research in Chemistry. (n.d.). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

  • ResearchGate. (n.d.). Forced degradation studies: Regulatory guidance, characterization of drugs, and their degradation products - A review. Retrieved from [Link]

  • Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Retrieved from [Link]

  • PMC. (2018). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Retrieved from [Link]

  • Usiena air. (n.d.). Ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates for triazole-based scaffolds: Beyond the Dimroth rearrang. Retrieved from [Link]

  • PMC. (n.d.). Energetic Materials Based on N-substituted 4(5)-nitro-1,2,3-triazoles. Retrieved from [Link]

  • Frontiers. (n.d.). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Retrieved from [Link]

  • Benchchem. (2025). A Comparative Guide to the In Vitro and In Vivo Stability of 1,2,3-Triazole Derivatives.
  • Asian Journal of Research in Chemistry. (n.d.). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Retrieved from [Link]

  • MDPI. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Cu(I)‐catalyzed synthesis of 5‐bromo‐1,2,3‐triazoles. Retrieved from [Link]

  • JOCPR. (n.d.). Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Metabolic stability and its role in the discovery of new chemical entities. Retrieved from [Link]

  • Separation Science. (2025). Analytical Techniques In Stability Testing. Retrieved from [Link]

  • Tohoku University. (2011). TG-MS investigation of brominated products from the degradation of brominated flame retardants in high-impact polystyrene. Retrieved from [Link]

  • Biotech Spain. (2025). Analytical method development and stability-indicating strategies for synthetic peptide therapeutics under ICH regulatory frameworks. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids. Retrieved from [Link]

  • PubMed. (2023). Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. Retrieved from [Link]

  • PubMed. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Retrieved from [Link]

  • PubMed. (n.d.). Photocatalytic degradation of 5-nitro-1,2,4-triazol-3-one NTO in aqueous suspension of TiO2. Comparison with Fenton oxidation. Retrieved from [Link]

  • ResearchGate. (n.d.). Photocatalytic degradation mechanism for heterocyclic derivatives of triazolidine and triazole | Request PDF. Retrieved from [Link]

  • RSC Publishing. (n.d.). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Retrieved from [Link]

  • NEDMDG. (n.d.). Improving the decision-making process in the structural modification of drug candidates Part I: Enhancing Metabolic Stability. Retrieved from [Link]

  • ResearchGate. (n.d.). A Review on 1,2,4-Triazole Derivatives as Corrosion Inhibitors. Retrieved from [Link]

  • Benchchem. (2025). A Comparative Guide to the Reactivity of 1,2,3-Triazoles and 1,2,4-Triazoles.

Sources

Comparative

Structural confirmation of reaction products from 5-Bromo-1H-1,2,3-triazole-4-d

An Expert's Guide to the Structural Confirmation of Reaction Products from 5-Bromo-1H-1,2,3-triazole-4-d In the landscape of modern medicinal chemistry and materials science, nitrogen-rich heterocyclic compounds are of p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Expert's Guide to the Structural Confirmation of Reaction Products from 5-Bromo-1H-1,2,3-triazole-4-d

In the landscape of modern medicinal chemistry and materials science, nitrogen-rich heterocyclic compounds are of paramount importance. Among these, the 1,2,3-triazole core is a privileged scaffold due to its remarkable stability, unique electronic properties, and its capacity for hydrogen bonding. The functionalization of this core, particularly with a bromine atom, opens up a vast chemical space for the synthesis of novel compounds with potential applications in pharmaceuticals, agrochemicals, and functional materials.

This guide provides a comprehensive overview of the essential analytical techniques and workflows for the unambiguous structural confirmation of reaction products derived from 5-Bromo-1H-1,2,3-triazole-4-d. As a deuterated isotopologue, this starting material offers a unique handle for mechanistic studies, but it also necessitates a nuanced approach to spectral interpretation. We will delve into the practical aspects of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, emphasizing not just the "how" but the "why" behind each experimental choice. This document is intended for researchers, scientists, and drug development professionals who seek to move beyond routine analysis to a deeper understanding of their molecular architecture.

The Strategic Importance of 5-Bromo-1H-1,2,3-triazole in Synthesis

The bromine atom at the 5-position of the 1,2,3-triazole ring is not merely a placeholder; it is a versatile synthetic handle. Its presence activates the ring for a variety of transformations, most notably nucleophilic aromatic substitution (SNAr) and metal-catalyzed cross-coupling reactions. The deuterium label at the 4-position, while not directly involved in these primary transformations, serves as a silent reporter, allowing for the tracking of the molecule's fate in complex reaction mixtures and for elucidating reaction mechanisms.

Below is a diagram illustrating the primary reaction pathways for 5-Bromo-1H-1,2,3-triazole-4-d, which form the basis for the subsequent discussion on structural confirmation.

ReactionPathways start 5-Bromo-1H-1,2,3-triazole-4-d snar_product 5-Nu-1H-1,2,3-triazole-4-d start->snar_product S_NAr coupling_product 5-R-1H-1,2,3-triazole-4-d start->coupling_product Cross-Coupling (e.g., Suzuki, Stille) snar_reagent Nucleophile (Nu-H) (e.g., R-NH2, R-OH, R-SH) snar_reagent->snar_product coupling_reagent Coupling Partner (e.g., R-B(OH)2, R-SnBu3) + Catalyst (e.g., Pd(PPh3)4) coupling_reagent->coupling_product

Caption: Primary reaction pathways for 5-Bromo-1H-1,2,3-triazole-4-d.

A Multi-Technique Approach to Structural Elucidation

No single analytical technique can provide a complete picture of a molecule's structure. A robust structural confirmation relies on the convergence of data from multiple, orthogonal techniques. The workflow presented below is a self-validating system, where the results from one method corroborate and refine the hypotheses drawn from another.

ElucidationWorkflow start Reaction Product Mixture purification Purification (e.g., Column Chromatography, Recrystallization) start->purification ms Mass Spectrometry (HRMS) - Confirm Molecular Formula - Verify Isotopic Pattern (Br, D) purification->ms nmr NMR Spectroscopy (¹H, ¹³C, DEPT, COSY, HSQC, HMBC) - Map Connectivity - Confirm Deuteration Site purification->nmr ir Infrared (IR) Spectroscopy - Identify Functional Groups (N-H, C=N, etc.) purification->ir xray X-ray Crystallography (If single crystal obtained) - Unambiguous 3D Structure purification->xray if crystalline confirmation Final Structural Confirmation ms->confirmation nmr->confirmation ir->confirmation xray->confirmation

Caption: Integrated workflow for structural confirmation.

Comparative Analysis of Key Analytical Techniques

The choice of analytical techniques should be guided by the specific questions being asked about the molecule. The following table compares the primary methods used for structural confirmation in this context.

TechniqueInformation ProvidedStrengthsLimitations
¹H NMR Proton environment, connectivity (via coupling), and relative stereochemistry.High resolution, quantitative, non-destructive. Crucial for confirming the absence of a proton at the C4 position.Can be complex for molecules with overlapping signals. Requires soluble sample.
¹³C NMR Carbon skeleton, chemical environment of each carbon atom.Provides a direct count of non-equivalent carbons. DEPT experiments differentiate CH, CH₂, and CH₃ groups.Low natural abundance of ¹³C results in lower sensitivity and longer acquisition times. The C-D signal at C4 will be a low-intensity multiplet.
HRMS Exact mass, allowing for determination of the molecular formula.High accuracy and sensitivity. The isotopic pattern is critical for confirming the presence of bromine and deuterium.Provides no information on connectivity or stereochemistry.
X-ray Cryst. Absolute 3D structure, including bond lengths, bond angles, and stereochemistry.Provides unambiguous structural proof. The "gold standard" for structural determination.Requires a suitable single crystal, which can be difficult to obtain.
IR Spec. Presence of specific functional groups.Fast, simple, and requires minimal sample. Useful for identifying key bonds like N-H stretches.Provides limited information on the overall molecular skeleton.

Detailed Experimental Protocols and Data Interpretation

High-Resolution Mass Spectrometry (HRMS)

Causality: Before investing significant time in NMR analysis, it is crucial to confirm that the reaction has produced a product with the correct molecular formula. HRMS provides an exact mass measurement, which is a highly specific identifier for a given elemental composition. For products derived from 5-Bromo-1H-1,2,3-triazole-4-d, the isotopic signature is a key validation point.

Experimental Protocol (Electrospray Ionization - ESI):

  • Sample Preparation: Prepare a dilute solution of the purified product (~0.1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

  • Instrument Setup: Calibrate the mass spectrometer using a known standard. Set the instrument to operate in positive or negative ion mode, depending on the expected charge state of the product.

  • Data Acquisition: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min. Acquire the mass spectrum over a relevant m/z range.

  • Data Analysis:

    • Identify the molecular ion peak ([M+H]⁺ or [M-H]⁻).

    • Use the instrument software to calculate the exact mass and determine the most likely elemental composition.

    • Critically, examine the isotopic pattern. For a compound containing one bromine atom, you should observe two peaks of roughly equal intensity separated by ~2 Da, corresponding to the ⁷⁹Br and ⁸¹Br isotopes. The presence of deuterium will add 1 Da to the overall mass compared to the non-deuterated analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful technique for elucidating the precise connectivity of atoms in a molecule. A full suite of 1D and 2D NMR experiments provides a detailed map of the molecular structure, confirming the success of the substitution or coupling reaction and verifying the position of the deuterium label.

Experimental Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • ¹H NMR:

    • Objective: To identify all proton signals and their multiplicities.

    • Key Observation: The most critical observation will be the absence of a signal in the aromatic region corresponding to the H4 proton of the triazole ring, confirming the integrity of the deuterium label. The N-H proton of the triazole ring will likely appear as a broad singlet.

  • ¹³C NMR & DEPT-135:

    • Objective: To identify all carbon signals and determine the number of attached protons.

    • Key Observation: The signal for C4 will be significantly attenuated due to the presence of deuterium and will appear as a small multiplet due to C-D coupling. A DEPT-135 experiment will show this carbon as a "missing" signal compared to its non-deuterated counterpart, as it is a CD group. The C5 signal will show a significant chemical shift change compared to the starting material, confirming the substitution.

  • 2D NMR (HSQC & HMBC):

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C atoms. This will confirm the assignments of all protonated carbons in the newly introduced substituent.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds. This is the key experiment for piecing the molecule together. For example, correlations from the protons of a new substituent to C5 of the triazole ring will unambiguously prove the site of connection.

Conclusion

The structural confirmation of reaction products from 5-Bromo-1H-1,2,3-triazole-4-d is a systematic process that relies on the thoughtful application of modern analytical techniques. By integrating high-resolution mass spectrometry for molecular formula determination with a comprehensive suite of NMR experiments for connectivity mapping, researchers can achieve an unambiguous elucidation of their target molecules. The principles and protocols outlined in this guide provide a robust framework for ensuring the scientific integrity of synthetic efforts, ultimately accelerating the discovery and development of novel chemical entities.

References

  • "Recent Advances in the Synthesis of 1,2,3-Triazoles" : A comprehensive review covering various synthetic methodologies for 1,2,3-triazoles, including the functionalization of pre-formed triazole rings. Source: Molecules, MDPI. [Link]

  • "Palladium-Catalyzed Cross-Coupling Reactions for C-C Bond Formation" : A foundational review on Suzuki, Stille, and other cross-coupling reactions, which are directly applicable to the functionalization of 5-bromo-1,2,3-triazoles. Source: Chemical Reviews, ACS Publications. [Link]

  • "Spectrometric Identification of Organic Compounds" : A classic textbook and essential resource for the interpretation of NMR, MS, and IR spectra. Source: Wiley. [Link]

Validation

Cross-validation of analytical techniques for 5-Bromo-1H-1,2,3-triazole-4-d

The precise characterization of deuterated heterocyclic building blocks is a critical bottleneck in the development of stable isotope-labeled internal standards and metabolic tracers. For compounds like 5-Bromo-1H-1,2,3-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The precise characterization of deuterated heterocyclic building blocks is a critical bottleneck in the development of stable isotope-labeled internal standards and metabolic tracers. For compounds like 5-Bromo-1H-1,2,3-triazole-4-d , relying on a single analytical modality often creates critical blind spots.

As a Senior Application Scientist, I approach isotopic purity not as a single measurement, but as a multi-dimensional matrix. Mass spectrometry (MS) provides unparalleled sensitivity for overall isotopic enrichment, but it cannot differentiate positional isomers without complex, often ambiguous, fragmentation analysis. Conversely, Nuclear Magnetic Resonance (NMR) spectroscopy offers pinpoint structural integrity and positional isotopic purity, but lacks the trace-level sensitivity of MS[1].

To establish absolute confidence in the isotopic purity of 5-Bromo-1H-1,2,3-triazole-4-d, we must engineer a cross-validated analytical system where each technique compensates for the limitations of the others.

The Causality of Technique Selection

The selection of an analytical platform hinges on a trade-off between sensitivity, reproducibility, and the specific structural information required[2].

  • Nuclear Magnetic Resonance (qNMR): qNMR is non-destructive and inherently quantitative because the area of an NMR signal is directly proportional to the number of nuclei generating that signal[3]. For 5-Bromo-1H-1,2,3-triazole-4-d, ¹H NMR quantifies the residual (non-deuterated) C4-H proton, while ²H NMR confirms the deuterium is exclusively located at the C4 position.

  • High-Resolution Mass Spectrometry (LC-HRMS): MS provides the overall isotopic enrichment (Atom % D) by measuring the mass shift from the monoisotopic mass. Because 1H-1,2,3-triazoles possess an acidic N-H proton (pKa ~9.4, which is further lowered by the electron-withdrawing bromine atom)[4], Electrospray Ionization in negative mode (ESI-) is highly efficient, minimizing adduct formation that typically complicates isotopic ratio calculations.

  • Vibrational Spectroscopy (FT-IR): While less quantitative, FT-IR provides rapid, orthogonal confirmation of the C-D bond formation, which typically shifts the stretching frequency from ~3100 cm⁻¹ (C-H) to the distinct ~2300 cm⁻¹ (C-D) region.

Quantitative Data Comparison
Analytical TechniquePrimary Metric EvaluatedLimit of Detection (LOD)Positional AccuracyKey Limitation
¹H / ²H qNMR Positional Isotopic Purity~0.1 - 1.0%Absolute (C4 specific)Lower sensitivity; requires larger sample mass
LC-HRMS (ESI-) Overall Isotopic Enrichment< 10 ng/mLNone (Cannot distinguish isomers)Requires correction for ¹³C natural abundance
FT-IR Spectroscopy C-D vs C-H Bond Integrity~1 - 5%LowQualitative/Semi-quantitative only

Cross-Validation Workflow

To synthesize these distinct data streams, we utilize a cross-validation workflow. The diagram below maps the logical relationship between the analytical techniques and the final certified isotopic purity.

G Start 5-Bromo-1H-1,2,3-triazole-4-d (Analyte) NMR_Node Nuclear Magnetic Resonance (Positional Integrity) Start->NMR_Node MS_Node High-Resolution Mass Spec (Isotopic Enrichment) Start->MS_Node IR_Node Vibrational Spectroscopy (Bond Confirmation) Start->IR_Node qNMR ¹H & ²H qNMR Quantify residual C4-H NMR_Node->qNMR HRMS LC-HRMS (ESI-) Calculate [M-H]- Ratios MS_Node->HRMS FTIR FT-IR Identify C-D stretch (~2300 cm⁻¹) IR_Node->FTIR Validation Cross-Validation Engine (Data Synthesis) qNMR->Validation % Residual 1H HRMS->Validation Mass Shift FTIR->Validation Bond Shift Result Certified Isotopic Purity (Atom % D) Validation->Result

Workflow for the cross-validation of 5-Bromo-1H-1,2,3-triazole-4-d isotopic purity.

Self-Validating Experimental Protocols

A robust analytical protocol must be self-validating—meaning the experiment contains internal checks that immediately flag anomalies or interferences.

Protocol 1: Quantitative ¹H and ²H NMR for Positional Purity

This protocol determines the exact percentage of non-deuterated species remaining at the C4 position. We utilize a parallel ¹H/²H approach to ensure that the absence of a proton is strictly due to targeted deuteration, rather than compound degradation[5].

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh ~15 mg of 5-Bromo-1H-1,2,3-triazole-4-d. Dissolve in 0.6 mL of high-purity DMSO-d6 (for ¹H NMR) and non-deuterated DMSO (for ²H NMR).

  • Internal Standard Addition: Add a precisely weighed amount of a certified internal standard (e.g., Maleic acid) to the ¹H NMR sample. Ensure the standard's peaks do not overlap with the triazole C4-H signal (typically ~8.2 ppm).

  • Data Acquisition (¹H NMR): Acquire the spectrum on a ≥400 MHz spectrometer. Causality Check: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the analytes. This ensures complete spin relaxation between pulses, making the integration strictly quantitative[3].

  • Data Acquisition (²H NMR): Run the ²H spectrum using the non-deuterated DMSO sample.

  • Self-Validation & Calculation: Integrate the residual C4-H peak against the internal standard to calculate the % non-deuterated species. Cross-reference this with the ²H NMR spectrum; you should observe a single, sharp peak at ~8.2 ppm. If multiple peaks appear in the ²H spectrum, isotopic scrambling has occurred during synthesis.

Protocol 2: LC-HRMS for Isotopic Enrichment

This protocol measures the overall isotopic enrichment. We exploit the natural isotopic distribution of Bromine (approx. 1:1 ratio of ⁷⁹Br and ⁸¹Br) as a built-in validation system.

Step-by-Step Methodology:

  • Sample Preparation: Prepare a 1 µg/mL dilution of the analyte in LC-MS grade Methanol/Water (50:50).

  • Data Acquisition: Inject the sample into an LC-ESI-HRMS system operating in negative ion mode. Extract the ion chromatograms for the [M-H]⁻ species.

  • Isotopic Extraction:

    • For the non-deuterated residual species, extract m/z 145.93 (⁷⁹Br) and 147.93 (⁸¹Br).

    • For the deuterated species, extract m/z 146.94 (⁷⁹Br) and 148.94 (⁸¹Br).

  • Self-Validation (The Bromine Check): Calculate the isotopic purity independently for both the ⁷⁹Br cluster and the ⁸¹Br cluster. Causality Check: Because the deuteration at C4 is entirely independent of the bromine isotope at C5, the calculated Atom % D from both clusters must be identical. If they diverge by more than 0.5%, the analyst can definitively conclude there is an isobaric interference co-eluting with the analyte[1].

  • Data Processing: Correct the raw intensities for the natural abundance of ¹³C (which contributes to the M+1 peak) before applying the final formula: Isotopic Purity =[Intensity_d1_corrected / (Intensity_d1_corrected + Intensity_d0_corrected)] * 100[3].

By synthesizing the positional certainty of qNMR with the trace-level sensitivity and internal bromine-validation of LC-HRMS, drug development professionals can certify the isotopic purity of 5-Bromo-1H-1,2,3-triazole-4-d with absolute confidence.

Sources

Comparative

A Comparative Analysis of the Biological Activity of 5-Bromo-1H-1,2,3-triazole-4-carboxamide Analogs

For Researchers, Scientists, and Drug Development Professionals The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability and capacity for hydrogen bonding. The introduction...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability and capacity for hydrogen bonding. The introduction of a bromine atom at the 5-position of the triazole ring, coupled with a carboxamide moiety at the 4-position, gives rise to a class of compounds with significant therapeutic potential. This guide provides a comparative analysis of the biological activities of 5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs, supported by experimental data and detailed methodologies, to aid in the rational design of novel therapeutic agents.

Introduction to 5-Bromo-1H-1,2,3-triazole-4-carboxamides

The 1,2,3-triazole ring is a bioisostere for the amide bond, capable of forming diverse non-covalent interactions with biological targets such as proteins and enzymes, while exhibiting enhanced resistance to enzymatic degradation. The presence of a bromo group is often crucial for biological activity, and its replacement can lead to a loss of function[1]. This guide will delve into the synthesis, antimicrobial, antifungal, and anticancer activities of this promising class of compounds.

Synthetic Strategies

The synthesis of 5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs typically involves a multi-step process. A general and efficient method involves the regioselective N-2 alkylation or arylation of a 4-bromo-NH-1,2,3-triazole precursor[2][3]. Subsequent functionalization at the 4-position to install the carboxamide group can be achieved through various coupling reactions.

Representative Synthetic Workflow

cluster_0 Step 1: Triazole Ring Formation cluster_1 Step 2: Bromination cluster_2 Step 3: N-Alkylation/Arylation cluster_3 Step 4: Carboxamide Formation A Terminal Alkyne D 1,2,3-Triazole Derivative A->D B Trimethylsilyl Azide B->D C Copper(I) Catalyst C->D E 4-Bromo-NH-1,2,3-triazole D->E G N-Substituted-4-bromo-1,2,3-triazole E->G F N-Bromosuccinimide (NBS) F->E J 5-Bromo-1H-1,2,3-triazole-4-carboxamide Analog G->J H Alkyl/Aryl Halide H->G I Base (e.g., K2CO3) I->G K Amine (R-NH2) K->J L Coupling Agent L->J

Caption: General synthetic workflow for 5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs.

Comparative Biological Activity

The biological profile of 5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs is significantly influenced by the nature of the substituents on the triazole nitrogen and the carboxamide nitrogen.

Anticancer Activity

Numerous studies have highlighted the potent anticancer activity of 1,2,3-triazole derivatives. The introduction of a bromo-phenyl group at the 5-position of a 1,2,4-triazole ring has been shown to yield compounds with significant activity against various cancer cell lines, with the CNS cancer cell line SNB-75 being particularly sensitive[4]. Molecular docking studies suggest that these compounds may exert their anticancer effects by inhibiting tubulin polymerization[4].

Compound ID Substituent (R) Cancer Cell Line IC50 (µM) Reference
4e 4-FluorophenylSNB-75 (CNS Cancer)< 10[4]
4i 4-NitrophenylSNB-75 (CNS Cancer)< 10[4]
7a,c Chalcone derivativeA549 (Lung Cancer)8.67, 9.74[1]

Table 1: Comparative Anticancer Activity of Bromo-Substituted Triazole Analogs.

Antimicrobial and Antifungal Activity

The 1,2,3-triazole nucleus is a key feature in many antimicrobial and antifungal agents. The incorporation of this moiety into existing drugs, such as metronidazole, has been shown to enhance their activity[5]. Furthermore, novel 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides have demonstrated promising activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi[6][7].

Compound ID Substituent (R) Microorganism MIC (µg/mL) Reference
7C1 N/AE. coli14.15[6]
7C1 N/AS. aureus12.53[6]
9C1 N/AC. albicans15.25[6]
9C1 N/AC. mycoderma15.87[6]

Table 2: Comparative Antimicrobial and Antifungal Activity of 1,2,3-Triazole-4-carboxamide Analogs.

Structure-Activity Relationship (SAR)

The biological activity of 5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs is intricately linked to their chemical structure. Key SAR observations include:

  • The 5-Bromo Substituent: The presence of the bromine atom at the 5-position is often critical for potent biological activity. Its removal or replacement can lead to a significant decrease or complete loss of efficacy[1].

  • Substituents on the Carboxamide Nitrogen: The nature of the aryl or alkyl group attached to the carboxamide nitrogen significantly influences the anticancer and antimicrobial potency. Electron-withdrawing groups on an aryl ring can enhance anticancer activity[4].

  • Substituents on the Triazole Nitrogen (N1): The substituent at the N1 position of the triazole ring also plays a crucial role in determining the biological activity profile.

Mechanisms of Action

The diverse biological activities of 5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs stem from their ability to interact with various biological targets.

Anticancer Mechanism

A Bromo-Triazole Analog B Tubulin Dimer A->B Binds to Colchicine Site C Microtubule Polymerization Inhibition B->C D Mitotic Arrest C->D E Apoptosis D->E

Caption: Proposed anticancer mechanism of action via tubulin polymerization inhibition.

As suggested by molecular docking studies, a primary mechanism of anticancer action for bromo-substituted triazoles is the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis[4].

Antimicrobial and Antifungal Mechanism

The precise antimicrobial and antifungal mechanisms are still under investigation but are thought to involve the disruption of essential cellular processes in the target microorganisms.

Experimental Protocols

Synthesis of 4-Bromo-NH-1,2,3-triazoles (General Procedure)
  • To a solution of the corresponding terminal alkyne and trimethylsilyl azide in a suitable solvent, add a copper(I) catalyst.

  • Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

  • Work up the reaction to isolate the 1,2,3-triazole derivative.

  • Dissolve the triazole derivative in isopropyl acetate and add N-Bromosuccinimide (NBS).

  • Stir the mixture to effect bromination, then isolate and purify the 4-bromo-NH-1,2,3-triazole product[2].

MTT Assay for Anticancer Activity
  • Seed cancer cells in a 96-well plate and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compounds and incubate for the desired period (e.g., 48 hours).

  • Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the cell viability and IC50 values.

Broth Microdilution Method for MIC Determination
  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing growth medium.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion

5-Bromo-1H-1,2,3-triazole-4-carboxamide analogs represent a versatile and promising scaffold for the development of novel therapeutic agents. Their potent anticancer, antimicrobial, and antifungal activities, coupled with their synthetic accessibility, make them attractive candidates for further investigation. The structure-activity relationships discussed in this guide provide a framework for the rational design of new analogs with improved potency and selectivity. Continued exploration of this chemical space is warranted to unlock the full therapeutic potential of these compounds.

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.